2-Vinylcyclopropanecarboxylic acid

• CAS: 36576-67-7

Core Science & Biosynthesis

The Chemical Architecture and Synthesis of 2-Vinylcyclopropanecarboxylic Acid: A Technical Guide to Stereoisomers and Pharmaceutical Applications

Executive Summary

(1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic acid (commonly referred to as vinyl-ACCA) is a conformationally restricted, tailor-made α-amino acid that has fundamentally reshaped antiviral drug development. As a critical P1 residue in the design of Hepatitis C Virus (HCV) NS3/4A protease inhibitors—such as BILN 2061, grazoprevir, and danoprevir—its rigid cyclopropane scaffold dictates the precise spatial orientation required for optimal binding within the viral enzyme's active site[1]. This whitepaper explores the stereochemical complexity of 2-vinylcyclopropanecarboxylic acid, details the mechanistic causality behind its synthesis, and provides field-validated protocols for its isolation.

Molecular Architecture and Stereoisomerism

The 2-vinylcyclopropanecarboxylic acid core is characterized by extreme torsional strain and restricted bond rotation. It contains two stereocenters at the C1 (bearing the amino and carboxylic acid groups) and C2 (bearing the vinyl group) positions of the cyclopropane ring. This structural constraint generates four distinct stereoisomers[2]:

• Trans-isomers: The vinyl group at C2 and the amino group at C1 are positioned on opposite faces of the cyclopropane plane. This pair consists of the (1R,2S) and (1S,2R) enantiomers.

• Cis-isomers: The vinyl and amino groups are positioned on the same face, comprising the (1R,2R) and (1S,2S) enantiomers.

In pharmaceutical applications, chirality dictates biological efficacy. The (1R,2S)-isomer is the eutomer (the biologically active form that perfectly fits the S1 pocket of the HCV NS3 protease), whereas the (1S,2R)-isomer acts as the inactive distomer[3]. Consequently, synthetic campaigns must not only construct the highly strained cyclopropane ring but also exert absolute control over both relative (diastereoselectivity) and absolute (enantioselectivity) stereochemistry[4].

Stereochemical classification of 1-amino-2-vinylcyclopropanecarboxylic acid isomers.

Synthetic Methodologies and Mechanistic Causality

The preparation of enantiomerically pure (1R,2S)-vinyl-ACCA has evolved from classical enzymatic resolution to advanced asymmetric catalysis. Understanding the causality behind these chemical choices is vital for process optimization.

Sequential SN2-SN2' Dialkylation and Enzymatic Resolution

The foundational approach for multikilogram scale-up relies on the dialkylation of a protected glycine Schiff base.

• Mechanistic Causality: The use of trans-1,4-dibromo-2-butene as the electrophile is highly strategic. Its geometry favors the formation of the trans-cyclopropane over the cis-variant due to the minimization of steric clash between the bulky imine and the vinyl group during the ring-closing SN2' transition state[1].

• Resolution Causality: Because the dialkylation yields a racemic mixture of (1R,2S) and (1S,2R) isomers, Alcalase 2.4L (a robust, inexpensive serine endopeptidase) is employed. Alcalase selectively hydrolyzes the ester of the (1S,2R)-isomer, leaving the desired (1R,2S)-ester intact for facile separation via organic extraction[3].

Asymmetric Phase-Transfer Catalysis (PTC)

To bypass the inherent 50% yield limitation of racemic resolution, asymmetric PTC was developed.

• Mechanistic Causality: By employing a chiral cinchonidine-derived phase-transfer catalyst, the catalyst forms a tight, chiral ion pair with the glycine enolate[5]. This chiral environment sterically shields one face of the enolate, directing the incoming electrophile to achieve up to 88% enantiomeric excess (ee) directly during the cyclopropanation event, making the process highly atom-economical[5].

Chiral Ni(II) Complex Methodology

An advanced stoichiometric approach utilizes axially chiral Ni(II) complexes of glycine Schiff bases.

• Mechanistic Causality: The rigid square-planar geometry of the Ni(II) complex, combined with a chiral auxiliary, provides an extreme steric bias. The sequential SN2-SN2' alkylation occurs with near-perfect diastereoselectivity. Subsequent disassembly of the complex under acidic conditions releases the enantiopure amino acid and allows for the >90% recovery of the chiral ligand[6],[7].

Synthetic pathways to (1R,2S)-Vinyl-ACCA via enzymatic resolution and asymmetric PTC.

Validated Experimental Protocols

The following protocols represent self-validating systems, incorporating in-process controls to ensure reproducibility and high optical purity.

Protocol 1: Synthesis of Racemic trans-Vinyl-ACCA Ester[1]

• Preparation: Charge a reaction vessel with the glycine imine (1.5 equiv), trans-1,4-dibromo-2-butene (1.0 equiv), and toluene (10 mL/g).

• Catalyst Addition: Add triethylbenzylammonium chloride (0.15 equiv) as a phase-transfer catalyst to facilitate the biphasic reaction.

• Base Introduction: Add powdered KOH (3.0 equiv). Self-Validation Note: The solid-liquid PTC system minimizes water content, suppressing premature imine hydrolysis.

• Reaction: Stir for 18 h at room temperature.

• In-Process Control: Dilute a 2 mL aliquot with tert-butylmethyl ether (TBME) and wash with saturated aqueous NaHCO3. Analyze via TLC/HPLC to confirm the complete disappearance of the dibromide.

• Workup: Quench with aqueous acid to hydrolyze the imine. Extract the organic layer. The desired racemic trans-vinyl-ACCA ester is isolated from the aqueous phase after pH adjustment.

Protocol 2: Enzymatic Resolution via Alcalase 2.4L[1],[3]

• Buffer Preparation: Suspend the racemic trans-vinyl-ACCA ester in a Na2HPO4 buffer solution.

• Enzyme Addition: Adjust the pH to 8.1–8.2 and add Alcalase 2.4L.

• Monitoring (Self-Validating Step): Maintain the pH at 8.2 using a pH-stat titrator with 1M NaOH. The volume of NaOH consumed directly correlates with the extent of hydrolysis of the (1S,2R)-isomer.

• Termination & Extraction: Once exactly 0.5 equivalents of NaOH are consumed (indicating complete resolution of the distomer), extract the unreacted (1R,2S)-ester with TBME. The hydrolyzed (1S,2R)-acid remains in the aqueous phase.

Protocol 3: Asymmetric PTC Cyclopropanation (Lab Scale)[5]

• Initialization: Cool toluene (280 mL) to −1 °C. Charge (E)-N-phenylmethyleneglycine ethyl ester (1.0 equiv).

• Catalyst: Add N-[(2,5-bis)trifluoromethyl]benzyl cinchonidinium bromide (0.03 equiv). Age the slurry for 5 min.

• Alkylation: Add 1,4-dibromo-2-butene (1.3 equiv) as a solid. Age for 10 min.

• Base Addition: Slowly add solid base (e.g., CsOH or KOH) while strictly maintaining the internal temperature below 0 °C to prevent non-selective background alkylation.

• Isolation: Filter the solids, wash with toluene, and concentrate. Treat with TsOH·H2O in 2-propanol to precipitate the (1R,2S)-vinyl-ACCA ethyl ester tosylate salt (yielding up to 88% ee).

Quantitative Data Summary

The table below summarizes the efficiency, scalability, and stereochemical output of the primary synthetic routes utilized in pharmaceutical development.

Methodology	Yield (Eutomer)	Enantiomeric Excess (ee)	Scalability	Key Reagents
Racemic Synthesis + Enzymatic Resolution	~40-45% (Max 50%)	>99%	Multikilogram (Pilot Plant)	trans-1,4-dibromo-2-butene, KOH, Alcalase 2.4L
Asymmetric Phase-Transfer Catalysis (PTC)	78-84%	77-88%	Lab/Preparative Scale	Cinchonidinium bromide derivative, CsOH/KOH
Chiral Ni(II) Complex Methodology	>85%	>98% (via disassembly)	>100 g Scale	Axially chiral Ni(II) complex, n-Bu4NI, HCl/DME

Conclusion

The synthesis of (1R,2S)-vinyl-ACCA exemplifies the critical intersection of stereochemical design and process chemistry in modern drug development[8]. While classical enzymatic resolution provides a robust, highly enantioselective route suitable for multikilogram scale-up, advances in asymmetric PTC and Ni(II) complex methodologies offer atom-economical alternatives that successfully bypass the 50% yield ceiling of racemic resolution. Mastery of these protocols ensures the reliable supply of this indispensable building block for next-generation antiviral therapeutics.

References

• Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Preparative Method for Asymmetric Synthesis of (S)-2-Amino-4,4,4-trifluorobutanoic Acid MDPI URL:[Link]

• Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation ACS Publications URL:[Link]

• Tailor-Made α-Amino Acids in the Pharmaceutical Industry: Synthetic Approaches to (1R,2S)-1-Amino-2-vinylcyclopropane-1-carboxylic Acid (Vinyl-ACCA) Semantic Scholar URL:[Link]

• Advanced asymmetric synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid by alkylation/cyclization of newly designed axially chiral Ni(II) complex of glycine Schiff base ResearchGate URL:[Link]

• Synthesis of (1R,2S)-1Amino2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease ResearchGate URL:[Link]

• Recent Progress on the Stereoselective Synthesis of Cyclic Quaternary α-Amino Acids PMC - NIH URL:[Link]

• EP2586769B1 - Method for producing (1r, 2s)

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Spectroscopic Data of 2-Vinylcyclopropanecarboxylic Acid: A Comprehensive Technical Guide

Executive Summary

2-Vinylcyclopropanecarboxylic acid (VCCA) is a highly strained, bifunctional aliphatic building block. Its chiral derivatives—specifically the (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid moiety—are critical structural components in the synthesis of several direct-acting antiviral agents, including Hepatitis C Virus (HCV) NS3/4A protease inhibitors like Grazoprevir and Asunaprevir (1)[1]. Because the stereochemistry and structural integrity of the cyclopropane ring dictate the pharmacological efficacy of the final active pharmaceutical ingredient (API), rigorous, high-fidelity spectroscopic characterization is a non-negotiable requirement in drug development workflows.

This whitepaper provides an authoritative, in-depth analysis of the Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) data for VCCA. It moves beyond mere data reporting to explain the fundamental physical chemistry driving these spectral outputs, supported by self-validating experimental protocols.

High-Resolution Spectroscopic Validation & Causality

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile of VCCA is defined by the unique magnetic environment of the cyclopropane ring. The cyclopropane protons resonate unusually upfield (δ 1.15 - 2.20 ppm) compared to typical aliphatic alkanes.

The Causality of the Upfield Shift: This phenomenon is rooted in the magnetic anisotropy generated by the highly strained C-C bonds of the three-membered ring. The significant π-character of these "bent bonds" induces a diamagnetic ring current when placed in an external magnetic field ( B0​ ). This current creates a shielding cone that heavily shields the attached protons, shifting their resonance upfield (2)[2]. Furthermore, the rigid geometry of the ring allows for distinct cis and trans J-coupling constants, which are vital for determining the relative stereochemistry of the vinyl and carboxylic acid substituents.

Table 1: ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz / 100 MHz)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Coupling (J in Hz)	Structural Assignment
¹H	11.20	br s	-COOH (Carboxylic acid)
¹H	5.50 - 5.65	ddd (J = 17.0, 10.5, 8.0)	-CH=CH₂ (Internal vinyl)
¹H	5.15	dd (J = 17.0, 1.5)	=CH₂ (trans terminal)
¹H	5.05	dd (J = 10.5, 1.5)	=CH₂ (cis terminal)
¹H	2.10 - 2.20	m	CH-vinyl (Ring)
¹H	1.85 - 1.95	m	CH-COOH (Ring)
¹H	1.40 - 1.50	m	CH₂ (Ring, trans to COOH)
¹H	1.15 - 1.25	m	CH₂ (Ring, cis to COOH)
¹³C	179.5	-	C=O (Carbonyl)
¹³C	134.2	-	-CH= (Vinyl internal)
¹³C	116.8	-	=CH₂ (Vinyl terminal)
¹³C	28.5	-	CH-vinyl (Ring)
¹³C	23.1	-	CH-COOH (Ring)
¹³C	16.4	-	CH₂ (Ring)

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy provides rapid orthogonal validation of VCCA's functional groups.

The Causality of the High-Frequency C-H Stretch: In typical alkanes, sp³ C-H stretches appear below 3000 cm⁻¹. However, in VCCA, the C-H stretch of the cyclopropane ring appears above 3000 cm⁻¹ (typically ~3085 cm⁻¹). Because the internal C-C-C bond angles are constrained to 60°, the internal bonds require more p-character to minimize angle strain. Consequently, the external C-H bonds are forced to adopt increased s-character (approaching sp² hybridization, ~33% s-character). This increased s-character shortens and strengthens the C-H bond, requiring higher energy (higher frequency) to vibrate (3)[3].

Table 2: Key FT-IR Vibrational Modes (ATR)

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Assignment
3300 - 2500	Strong, Broad	O-H stretch	Carboxylic acid
3085	Weak	C-H stretch	Cyclopropane ring
3010	Medium	C-H stretch	Vinyl group (=C-H)
1695	Strong	C=O stretch	Carbonyl
1640	Medium	C=C stretch	Vinyl group
1450	Medium	C-H bend	Aliphatic

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) confirms the exact molecular weight and elemental composition.

The Causality of Ionization Choice: Electrospray Ionization (ESI) in negative mode is the optimal technique for VCCA. The carboxylic acid moiety readily deprotonates to form a highly stable [M-H]⁻ anion, yielding a significantly higher signal-to-noise ratio and less baseline interference than positive ion mode. Fragmentation typically involves the neutral loss of CO₂ (44 Da), a hallmark of aliphatic carboxylic acids (4)[4].

Table 3: HRMS Data (ESI-TOF, Negative Ion Mode)

m/z (Observed)	Ion Type	Formula	Assignment / Fragmentation
111.0448	[M-H]⁻	C₆H₇O₂⁻	Deprotonated molecular ion
67.0541	[M-H-CO₂]⁻	C₅H₇⁻	Loss of carboxylic acid group

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in analytical reporting, the following step-by-step methodologies must be executed as self-validating systems.

Protocol A: High-Fidelity NMR Acquisition

• Sample Preparation: Dissolve 15 mg of VCCA in 0.6 mL of CDCl₃ (100% isotopic purity, containing 0.03% v/v TMS).

  • Self-Validation Check: Acquire a preliminary 1D ¹H spectrum with a single scan. Check the residual CHCl₃ peak at exactly 7.26 ppm and the H₂O peak at 1.56 ppm. If the H₂O integral is >5% relative to the analyte, pass the sample through a micro-column of anhydrous Na₂SO₄ to prevent exchange broadening of the COOH proton.

• Shimming and Tuning: Perform gradient shimming (z-axis) on the sample.

  • Self-Validation Check: The full width at half maximum (FWHM) of the TMS peak must be ≤ 0.8 Hz. If broader, re-shim the magnet to ensure the fine multiplet splitting (e.g., the complex ddd of the internal vinyl proton) is fully resolved.

• Acquisition: Acquire 16 scans for ¹H NMR (relaxation delay D1 = 2s) and 512 scans for ¹³C NMR (D1 = 2s, complete decoupling).

Protocol B: ATR-FTIR Analysis

• Background Scan:

  • Self-Validation Check: Run a background scan on the bare ATR diamond crystal. The baseline must be flat between 4000-400 cm⁻¹ with no peaks >0.01 absorbance units. A peak at 2350 cm⁻¹ indicates poor atmospheric compensation (CO₂); purge the system with dry N₂ before proceeding.

• Sample Application: Place 2 mg of neat VCCA onto the crystal. Apply consistent pressure using the ATR anvil to ensure uniform optical contact.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.

  • Causality for Choice: 32 scans provide an optimal signal-to-noise ratio without risking sample degradation or moisture absorption from the ambient environment during the run.

Protocol C: HRMS (ESI-TOF) Workflow

• Calibration:

  • Self-Validation Check: Infuse a sodium formate calibration solution prior to the run. The mass error must be < 2 ppm across the m/z 100-1000 range. If > 2 ppm, recalibrate the TOF flight tube voltages.

• Sample Injection: Dilute the VCCA sample to 1 µg/mL in 50:50 MeOH:H₂O with 0.1% Formic Acid. Inject 5 µL.

• Data Processing: Extract the exact mass chromatogram for m/z 111.0452.

  • Self-Validation Check: Verify the isotopic pattern matches the theoretical distribution for C₆H₇O₂ (e.g., the M+1 peak must appear at ~6.5% relative abundance due to natural ¹³C distribution).

Visualizing Analytical Workflows

The following diagrams map the operational and theoretical frameworks underpinning the spectroscopic analysis of VCCA.

Fig 1. Self-validating analytical workflow for spectroscopic characterization.

Fig 2. Causal logic mapping of cyclopropane ring physical properties to spectral outputs.

References

• Xiang, B., et al. (2010). Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester. Organic Process Research & Development. 1

• MacDonald, H. H. J., & Crawford, R. J. (1974). The Racemization of trans-1,2-Divinylcyclopropane. Canadian Journal of Chemistry. 2

• García, M., et al. (2008). Titanium-Catalyzed Cyclopropanation of Boc-Protected Cyanohydrins: A Short Access to Aminocyclopropanecarboxylic Acid Derivatives. Synthesis / Thieme Connect. 3

• Kajiwara, T., et al. (1982). Stereoselective Synthesis of Optically Active Dictyopterenes A and B and Their Geometrical Isomers. Agricultural and Biological Chemistry / Taylor & Francis. 4

Sources

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• 4. tandfonline.com [tandfonline.com]

2-Vinylcyclopropanecarboxylic Acid and Its Derivatives: A Technical Guide on Physicochemical Properties and HCV Protease Inhibitor Assembly

Executive Summary

In the landscape of modern antiviral drug discovery, few structural motifs have proven as transformative as the vinylcyclopropyl moiety . Specifically, derivatives of 2-vinylcyclopropanecarboxylic acid—most notably (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid (Vinyl-ACCA) —serve as the critical chiral building blocks for a highly successful class of Hepatitis C Virus (HCV) NS3/NS4A protease inhibitors [1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic chemical identification. Here, we will dissect the physicochemical properties, the mechanistic rationale for its inclusion in macrocyclic drugs, and the field-proven, scalable synthetic protocols required to isolate this unnatural amino acid with >99% enantiomeric excess (ee).

Physicochemical Profiling and Molecular Identification

The generic name "2-vinylcyclopropanecarboxylic acid" encompasses several stereoisomers and functionalized derivatives. In pharmaceutical manufacturing, the free amino acid and its tert-butyloxycarbonyl (Boc)-protected intermediates are the most rigorously characterized.

Below is the consolidated quantitative data for the most critical commercially and synthetically relevant derivatives [2].

Table 1: Key Derivatives of 2-Vinylcyclopropanecarboxylic Acid

Chemical Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Primary Application
(1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic acid	159700-58-0	C₆H₉NO₂	127.14	Core active intermediate for macrocyclic HCV inhibitors.
(1R,2S)-1-(Boc-amino)-2-vinylcyclopropanecarboxylic acid	159622-10-3	C₁₁H₁₇NO₄	227.26	Protected precursor for solid-phase or solution-phase peptide coupling.
(1S,2R)-1-(Boc-amino)-2-vinylcyclopropanecarboxylic acid	259214-55-6	C₁₁H₁₇NO₄	227.26	Enantiomeric reference standard for chiral purity validation.
Faldaprevir (Downstream API)	801283-95-4	C₄₀H₄₉BrN₆O₉S	869.80	Clinical-stage HCV NS3/NS4A protease inhibitor.

Mechanistic Role in Drug Development: The NS3/NS4A Target

The HCV genome encodes a polyprotein that must be cleaved by the virally encoded NS3/NS4A serine protease to yield functional nonstructural proteins essential for viral replication.

Why the (1R,2S)-Vinylcyclopropyl Group? The design of macrocyclic inhibitors (such as BILN 2061, Paritaprevir, and Grazoprevir) relies on mimicking the natural peptide substrate of the NS3/NS4A enzyme. The (1R,2S)-vinylcyclopropyl amino acid acts as a conformationally restricted P1 rigidifier.

• Causality of Binding: The cyclopropane ring locks the molecule into a bioactive conformation that perfectly occupies the S1 pocket of the protease.

• The Vinyl Extension: The vinyl group serves a dual purpose. Biologically, it extends into the hydrophobic solvent-exposed region of the active site, increasing binding affinity. Synthetically, it provides a terminal olefin handle for Ring-Closing Metathesis (RCM) using ruthenium-based catalysts (e.g., Hoveyda-Grubbs catalysts) to form the macrocyclic ring [3].

Mechanism of HCV NS3/NS4A protease inhibition by Vinyl-ACCA derived macrocycles.

Scalable Synthetic Methodologies & Experimental Protocols

Synthesizing the highly strained, stereospecific (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid requires a robust, self-validating protocol. The industry standard involves the dialkylation of a glycine Schiff base followed by an enzymatic resolution [4].

Protocol: Asymmetric Synthesis of (1R,2S)-Vinyl-ACCA

Phase 1: Dialkylation and Cyclopropanation (Racemic Assembly)

• Schiff Base Preparation: React glycine ethyl ester hydrochloride with diphenylmethanimine in dichloromethane (DCM) at room temperature.

  • Causality: The bulky diphenylmethylene group protects the primary amine and sterically directs the subsequent cyclopropanation to favor the syn-diastereomer. It also lowers the pKa of the α-protons, facilitating enolate formation.

• Double Alkylation Cascade: Transfer the Schiff base to a reactor containing toluene. Cool to 15 °C. Add 2.35 equivalents of Lithium tert-butoxide (LiOtBu), followed by dropwise addition of trans-1,4-dibromo-2-butene.

  • Causality: The strong base generates an enolate that attacks the allylic bromide. A rapid intramolecular Sₙ2 displacement of the second bromide closes the cyclopropane ring. The trans geometry of the butene precursor ensures the formation of the vinyl appendage rather than an undesirable cyclopentane ring.

Phase 2: Enzymatic Resolution (Stereocenter Isolation) 3. Enzymatic Hydrolysis: Suspend the resulting racemic vinyl-ACCA ethyl ester in an aqueous phosphate buffer (pH 8.0). Introduce Alcalase 2.4L (a commercially available serine endoprotease). Stir vigorously at 30 °C for 24 hours.

• Causality: Alcalase 2.4L is highly stereoselective. It recognizes only the ester of the undesired enantiomer, hydrolyzing it into a water-soluble carboxylic acid. The desired (1R,2S)-ester is not recognized by the enzyme's active site and remains intact.

• Phase Separation: Extract the biphasic mixture with Methyl tert-butyl ether (MTBE).

• Causality: The unreacted, highly lipophilic (1R,2S)-ester partitions exclusively into the organic MTBE layer, while the hydrolyzed undesired enantiomer remains in the aqueous phase.

Phase 3: Deprotection and Self-Validating Quality Control 5. Acidic Cleavage: Treat the MTBE layer with 1N aqueous HCl.

• Causality: Acidic conditions concurrently hydrolyze the Schiff base (releasing the free amine as a hydrochloride salt) and cleave the ethyl ester to yield the free carboxylic acid.

• Validation System (IPQC): Perform Chiral HPLC on a Daicel Chiralpak AD-H column (Hexane/IPA 90:10).

• Self-Validation Logic: If the enzymatic resolution was successful, the chromatogram will show a single peak corresponding to the (1R,2S) isomer (>99% ee). The presence of a secondary peak dictates a failure in the Alcalase digestion time. Confirm structural integrity via ¹H-NMR (D₂O), specifically looking for the distinct vinyl proton multiplets at δ 5.2–5.7 ppm.

Future Perspectives in Drug Development

While HCV was the primary driver for the commercialization of 2-vinylcyclopropanecarboxylic acid derivatives, the structural rigidity and unique spatial geometry of the vinylcyclopropyl group are now being explored in oncology and metabolic disease targets. The ability to perform late-stage functionalization via the vinyl group makes it a highly versatile pharmacophore for generating novel, patentable chemical space.

References

• Synthetic Challenges in the Assembly of Macrocyclic HCV NS3/NS4A Protease Inhibitors Source: McGill University / Tsantrizos Group URL:[Link]

• PubChem Compound Summary for CID 42601552, Faldaprevir Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Thermodynamic Strain, Stability, and Synthetic Methodologies of 2-Vinylcyclopropanecarboxylic Acid in Drug Development

Executive Summary

2-Vinylcyclopropanecarboxylic acid is a highly strained, densely functionalized carbocycle that has become a cornerstone in modern medicinal chemistry. As a non-canonical amino acid derivative—specifically in the form of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA)—it serves as a critical structural motif in Hepatitis C Virus (HCV) NS3/4A protease inhibitors, including BILN 2061, grazoprevir, and paritaprevir[1],[2].

This technical guide explores the delicate balance between the molecule's inherent thermodynamic instability (driven by extreme ring strain) and its kinetic stability under physiological conditions. We will dissect the energy landscape of its primary degradation pathway—the vinylcyclopropane rearrangement (VCPR)—and detail a self-validating, highly stereoselective synthetic workflow designed for pharmaceutical scale-up.

Thermodynamic Profiling and Ring Strain

The cyclopropane ring is characterized by severe angle strain (Baeyer strain), as its sp3 hybridized carbons are forced into 60° internuclear angles, significantly deviating from the ideal 109.5° tetrahedral geometry. Additionally, the planar nature of the ring enforces an eclipsed conformation for all adjacent C-H bonds, generating substantial torsional strain (Pitzer strain).

In 2-vinylcyclopropanecarboxylic acid, the presence of the vinyl group introduces a unique electronic interplay. The Walsh orbitals of the cyclopropane ring can conjugate with the π -system of the vinyl group. While this conjugation provides a slight ground-state stabilization, it drastically lowers the activation barrier for homolytic C-C bond cleavage by stabilizing the resulting diradical intermediate[3].

Quantitative Thermodynamic Parameters

The following table summarizes the critical energetic metrics governing the stability and reactivity of the vinylcyclopropane system[4],[3],[5].

Parameter	Value	Mechanistic Significance
Cyclopropane Ring Strain	~27.5 kcal/mol	Inherent destabilization that drives the thermodynamic favorability of ring-expansion reactions.
C-C Cleavage (Unsubstituted)	63.0 kcal/mol	The baseline energy required to break a cyclopropyl carbon-carbon bond.
VCPR Activation Energy (Ea)	51.7 kcal/mol	The vinyl group provides ~13 kcal/mol of allylic resonance stabilization, lowering the barrier compared to unsubstituted cyclopropane.
VCPR Enthalpy of Reaction (ΔH)	-21.7 kcal/mol	The rearrangement to cyclopentene is highly exothermic; the product is a massive thermodynamic sink.
Radical Cation VCPR (Ea)	21.6 kcal/mol	One-electron oxidation drastically lowers the activation barrier, enabling rapid rearrangement at room temperature.

Mechanistic Dynamics: The Vinylcyclopropane Rearrangement (VCPR)

Despite its high ring strain, 2-vinylcyclopropanecarboxylic acid is kinetically stable at room temperature due to a substantial activation barrier (51.7 kcal/mol)[6]. However, at elevated temperatures (typically >300 °C for the parent hydrocarbon, though lowered by specific substituents), the molecule undergoes the vinylcyclopropane-to-cyclopentene rearrangement (VCPR)[4].

The mechanism of the VCPR has been the subject of intense computational and experimental scrutiny. Kinetic data, including secondary kinetic isotope effects, suggest a concerted mechanism where cleavage of the cyclopropyl C-C bond is rate-limiting. Conversely, product distribution and the loss of stereochemical integrity strongly support a stepwise, diradical-mediated pathway involving a 2-(Z)-pentene-1,5-diyl diradical intermediate[4],[3]. Modern consensus, supported by QCISD(T) computational models, indicates a highly competitive energy landscape where the concerted and stepwise pathways differ by less than 2 kcal/mol[5].

Mechanistic pathway and energy landscape of the vinylcyclopropane rearrangement.

Pharmaceutical Integration: Conformational Locking

In the context of drug development, the kinetic stability of the cyclopropane ring at 37 °C is exploited to create "conformational locks"[2]. When (1R,2S)-vinyl-ACCA is incorporated into a peptide sequence (as seen in HCV protease inhibitors), the rigid three-membered ring severely restricts the ϕ and ψ dihedral angles of the peptide backbone[7].

Causality in Drug Design: By pre-organizing the peptide into a conformation that perfectly mimics the transition state of the NS3/4A protease substrate, the entropic penalty of binding ( ΔS ) is drastically reduced. Furthermore, the unnatural steric bulk of the cyclopropane ring shields the adjacent amide bonds from proteolytic degradation, dramatically increasing the in vivo half-life of the therapeutic[2].

Self-Validating Synthetic Workflow for (1R,2S)-Vinyl-ACCA

The synthesis of enantiopure (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid requires absolute control over relative and absolute stereochemistry. The following protocol details a highly scalable, self-validating methodology combining chemical dialkylation with enzymatic resolution[1],[8].

Self-validating experimental workflow for the synthesis of (1R,2S)-vinyl-ACCA.

Step-by-Step Methodology

Step 1: Diastereoselective Dialkylation

• Action: To a solution of a glycine Schiff base (e.g., N-(diphenylmethylene)glycine ethyl ester) and trans-1,4-dibromo-2-butene in toluene at 15 °C, slowly add 2.35 equivalents of Lithium tert-butoxide (LiOtBu)[8].

• Causality: LiOtBu acts strictly as a bulky Brønsted base, preventing unwanted nucleophilic substitution on the dibromide. The non-polar toluene solvent enforces tight ion-pairing, which dictates the stereochemical outcome, heavily favoring the syn-diastereomer (where the vinyl and carboxylate groups are cis to each other on the ring).

• Validation Checkpoint 1: Analyze the crude mixture via 1 H NMR. The disappearance of the glycine α -protons (singlet at ~4.0 ppm) and the emergence of complex upfield multiplets (1.5–2.0 ppm) confirm successful cyclopropane ring closure.

Step 2: Imine Hydrolysis and Amine Protection

• Action: Treat the intermediate with 1M HCl to hydrolyze the Schiff base, yielding the free amine. Subsequently, react the mixture with Di-tert-butyl dicarbonate (Boc 2​ O) and a mild base to yield racemic N-Boc-vinyl-ACCA ethyl ester[8].

• Causality: The enzymatic resolution in the next step requires an N-protected substrate. Alcalase (a serine endopeptidase) recognizes the Boc-group as a mimic for the peptide backbone, allowing the substrate to properly dock into the enzyme's chiral active site.

• Validation Checkpoint 2: Perform LC-MS analysis. The presence of a dominant[M+H] + peak corresponding to the N-Boc-protected ester confirms readiness for enzymatic resolution.

Step 3: Enzymatic Resolution via Alcalase 2.4L

• Action: Suspend the racemic ester in an aqueous buffer (pH 8.0). Add Alcalase 2.4L and stir at 25 °C. Maintain the pH strictly at 8.0 using an automated titrator (pH stat) adding 1M NaOH. Terminate the reaction when exactly 50% conversion is reached[1],[8].

• Causality: Traditional chemical resolution via diastereomeric salt formation fails here due to the extreme steric hindrance of the α,α -disubstituted quaternary carbon. Alcalase bypasses this by utilizing a highly specific chiral recognition pocket that exclusively hydrolyzes the ester of the (1R,2S) enantiomer, leaving the (1S,2R) ester untouched. The pH stat is critical because the reaction generates carboxylic acid; without neutralization, the dropping pH would denature the enzyme.

• Validation Checkpoint 3: Separate the unreacted ester and the newly formed (1R,2S)-acid via liquid-liquid extraction (the acid partitions into the aqueous layer at high pH, and into the organic layer upon acidification). Analyze the isolated acid via Chiral Stationary Phase HPLC. A single peak confirms >99% enantiomeric excess (ee).

References

• Vinylcyclopropane rearrangement. Wikipedia. Available at: [Link]

• Thermal Rearrangements of Vinylcyclopropanes to Cyclopentenes. Chemical Reviews (ACS Publications). Available at:[Link]

• The Vinylcyclopropane−Cyclopentene Rearrangement: A Prototype Thermal Rearrangement Involving Competing Diradical Concerted and Stepwise Mechanisms. Journal of the American Chemical Society (ACS Publications). Available at:[Link]

• The Vinylcyclopropane Radical Cation Rearrangement and Related Reactions on the C5H8•+ Hypersurface. Journal of the American Chemical Society (ACS Publications). Available at:[Link]

• Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid (Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. ResearchGate. Available at:[Link]

• Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid (Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Macrocylic inhibitors of hepatitis C virus.US Patent US8349869B2 (Google Patents).

• A Modular and Scalable Route to Protected Cyclopropane Amino Acid Building Blocks. National Institutes of Health (NIH) / PubMed Central. Available at:[Link]

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• 8. pubs.acs.org [pubs.acs.org]

The Cyclopropane Motif in Molecular Architecture: A Technical Guide to Conformational Restriction and Metabolic Modulation

Executive Summary

The cyclopropane ring is a three-membered carbocycle characterized by immense ring strain (~27.5 kcal/mol) and acute bond angles (~60°). Despite its inherent thermodynamic instability, it has become a cornerstone of modern medicinal chemistry and rational drug design[1]. Over the past decade, the FDA has approved numerous New Chemical Entities (NCEs) containing a cyclopropyl group, leveraging its unique sp²-like C-C bond character, shorter and stronger C-H bonds, and coplanarity[2].

As a Senior Application Scientist, I approach the insertion of a cyclopropane motif not as a random screening tactic, but as a highly calculated maneuver to solve specific pharmacokinetic (PK) and pharmacodynamic (PD) liabilities. This whitepaper details the mechanistic causality behind utilizing cyclopropanes for physicochemical modulation, conformational restriction, and mechanism-based enzyme inhibition.

Physicochemical and Pharmacokinetic Modulation

Replacing a standard aliphatic chain (e.g., an isopropyl or tert-butyl group) with a cyclopropyl group profoundly alters a molecule's physicochemical profile. The enhanced s-character of the cyclopropane C-H bonds makes them significantly stronger than typical alkane C-H bonds. This structural feature provides enhanced resistance to hydrogen atom transfer (HAT) by Cytochrome P450 (CYP450) enzymes, thereby increasing the metabolic stability of the drug[2].

Furthermore, when placed adjacent to a basic amine, the electron-withdrawing nature of the cyclopropane ring lowers the basicity (pKa) of the amine. This pKa modulation increases the fraction of un-ionized drug at physiological pH, which drastically improves membrane permeability and Blood-Brain Barrier (BBB) penetration[3].

Table 1: Quantitative Impact of Cyclopropane Integration on Molecular Properties

Property	Flexible Alkyl Precursor	Cyclopropane Analog	Causality / Mechanistic Driver
Amine pKa	~9.5 - 10.5	~8.0 - 9.0	Increased s-character of the ring exerts an electron-withdrawing inductive effect, lowering basicity.
Metabolic Half-Life (t½)	Baseline (e.g., 30 min)	Extended (e.g., >120 min)	Shorter, stronger C-H bonds resist CYP450-mediated aliphatic oxidation.
Lipophilicity (LogP)	Baseline	Slightly Decreased	Reduced molecular volume and surface area compared to acyclic branched alkanes.
Binding Entropy (ΔS)	Highly Negative (Penalty)	Near Zero	Pre-organization of the ligand minimizes the entropic penalty upon receptor binding.

Conformational Restriction: Locking the Bioactive Conformer

Flexible molecules suffer a massive entropic penalty upon binding to a target receptor because they must freeze into a single bioactive conformation out of thousands of possible rotamers. Cyclopropane rings act as rigid spacers, locking the molecule into a specific spatial arrangement. By introducing cyclopropylic strain or utilizing fused bicyclic systems (e.g., bicyclo[3.1.0]hexane), chemists can restrict the trajectory of pharmacophores, effectively pre-organizing the ligand for the receptor pocket.

This not only enhances binding affinity by minimizing entropic loss but also improves target selectivity by preventing the ligand from adopting alternative conformations that might bind to off-target receptors[4].

Workflow for designing and validating conformationally restricted cyclopropane analogs.

Protocol 1: Synthesis and Validation of Conformationally Restricted Analogs

To ensure a self-validating workflow, the design and synthesis of rigidified analogs must follow strict structural verification steps:

• In Silico Conformational Mapping:

  • Action: Perform a conformational search using Molecular Mechanics Force Fields (e.g., MMFFs) combined with Density Functional Theory (DFT) optimization.

  • Causality: Identifying the low-energy bioactive conformer of the flexible lead before synthesizing rigid analogs prevents wasted synthetic effort and ensures the cyclopropane is placed to lock the correct dihedral angles.

• Stereoselective Cyclopropanation:

  • Action: Execute a Simmons-Smith reaction or transition-metal-catalyzed carbene addition to an alkene precursor using a chiral auxiliary.

  • Causality: The 3D trajectory of the pharmacophore is highly sensitive to stereochemistry. Utilizing a chiral catalyst ensures the cyclopropane ring is installed with the exact absolute configuration required to lock the desired spatial arrangement.

• 2D-NMR (NOESY) Structural Validation:

  • Action: Acquire a 2D-NOESY NMR spectrum of the purified cyclopropane analog in an aqueous buffer.

  • Causality: NOESY cross-peaks between adjacent protons confirm spatial proximity (< 5 Å). This empirically validates that the synthesized molecule actually adopts the predicted rigid conformation in solution, verifying the success of the restriction strategy.

Mechanism-Based Inhibition (Suicide Inhibition) of CYP450

While cyclopropanes generally enhance metabolic stability, cyclopropylamines are notorious for acting as mechanism-based (suicide) inhibitors of CYP450 enzymes. This phenomenon is a double-edged sword: it can be a severe liability leading to drug-drug interactions (DDIs), or it can be harnessed as a therapeutic strategy (e.g., Tranylcypromine as an MAO inhibitor).

The mechanism is driven by a Proton-Coupled Electron Transfer (PCET) rather than a simple Single Electron Transfer (SET)[5]. Oxidation of the nitrogen generates an aminyl radical. The immense ring strain of the cyclopropane drives a rapid, homolytic ring-opening event, generating a highly reactive primary carbon radical. This radical then covalently adducts to the heme iron or the apoprotein of the CYP450 active site, irreversibly inactivating the enzyme[5].

CYP450 suicide inhibition pathway via cyclopropylamine ring-opening.

Protocol 2: In Vitro CYP450 Time-Dependent Inhibition (TDI) Assay

To accurately characterize the liability of a cyclopropylamine candidate, a two-stage TDI assay is required:

• Primary Incubation (The Inactivation Phase):

  • Action: Incubate human liver microsomes (HLMs) with the cyclopropylamine test compound and NADPH at 37°C for varying time points (0 to 30 minutes).

  • Causality: NADPH is required to initiate the CYP450 catalytic cycle. Pre-incubating the compound without the reporter substrate allows the PCET mechanism to occur, generating the ring-opened radical that covalently binds and inactivates the enzyme.

• Secondary Dilution (The Activity Phase):

  • Action: Transfer an aliquot of the primary incubation mixture into a secondary plate containing a specific CYP450 probe substrate (e.g., Midazolam for CYP3A4) at a 1:10 dilution.

  • Causality: A 10-fold dilution drastically reduces the concentration of the test compound, minimizing reversible, competitive inhibition. This ensures that any observed loss in enzyme activity is strictly due to irreversible covalent adduction.

• LC-MS/MS Quantification & Kinetic Analysis:

  • Action: Quantify the formation of the probe metabolite using LC-MS/MS. Plot the natural log of remaining activity versus pre-incubation time to calculate kinact​ (maximum inactivation rate) and KI​ (inhibitor concentration yielding half-maximal inactivation).

  • Causality: High-resolution mass spectrometry provides the sensitivity needed to accurately calculate the kinetic parameters, which are essential for predicting in vivo DDI risks during clinical development.

Conclusion

The cyclopropane motif is far more than a simple structural novelty; it is a precision engineering tool in molecular design. By understanding the causality behind its physicochemical effects, its ability to lock bioactive conformations, and its unique radical-based reactivity with metabolic enzymes, drug development professionals can strategically deploy this three-membered ring to rescue failing chemotypes and optimize clinical candidates.

References

• The Cyclopropyl Group in Medicinal Chemistry Scientific Upd
• The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade N
• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules N
• Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference N
• Conformational Restriction by Repulsion between Adjacent Substituents on a Cyclopropane Ring American Chemical Society (ACS)

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Scalable Process Chemistry for the Industrial Production of (1R,2S)-Vinyl-ACCA

Executive Summary & Scientific Context

(1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA) is a highly sterically constrained, unnatural α-amino acid. It serves as the critical pharmacophoric core in numerous hepatitis C virus (HCV) NS3/4A protease inhibitors, including grazoprevir, danoprevir, and the pioneering BILN 2061 ()[1]. Due to its dense functionalization and rigid cyclopropane ring, synthesizing this building block at a multikilogram scale requires exquisite control over diastereo- and enantioselectivity.

This application note synthesizes field-proven industrial routes, detailing the mechanistic causality and step-by-step protocols for the two most viable scale-up strategies: Asymmetric Phase-Transfer Catalysis (PTC) and Chemoenzymatic Kinetic Resolution.

Strategic Evaluation of Process Routes

When selecting a scale-up route for vinyl-ACCA, process chemists must balance catalyst cost, volumetric productivity, and downstream purification. The table below summarizes the quantitative data for leading industrial methodologies.

Table 1: Comparison of Industrial Synthetic Strategies for Vinyl-ACCA

Process Strategy	Key Reagents	Stereocontrol Mechanism	Yield / Final ee	Scalability Profile
Asymmetric PTC	Glycine Schiff base, 1,4-dibromo-2-butene, Cinchonidinium catalyst	Chiral phase-transfer catalyst	78% / >99%	Excellent (Pilot/Manufacturing)[2]
Chemoenzymatic	Glycine Schiff base, 1,4-dibromo-2-butene, Alcalase 2.4L	Enzymatic kinetic resolution	65-70% / >99%	Excellent (Multikilogram)[1]
Ni(II) Complex	Ni(II)-glycine Schiff base, 1,4-dibromo-2-butene	Chiral auxiliary (proline-derived)	>80% / >98%	Moderate (Lab/Pilot)[3]
Desymmetrization	2-vinylcyclopropane-1,1-dicarboxylate, Engineered Esterase	Enzymatic desymmetrization	>85% / 98.9%	Emerging (Biocatalytic)[4]

Workflow 1: Asymmetric Phase-Transfer Catalyzed (PTC) Cyclopropanation

Mechanistic Causality & Self-Validating Design

Developed to circumvent the 50% maximum theoretical yield of classical kinetic resolutions, the asymmetric PTC route relies on a highly stereoselective sequential SN2-SN2' dialkylation ()[2]. The reaction utilizes (E)-N-phenylmethyleneglycine ethyl ester and trans-1,4-dibromo-2-butene.

Why the Cinchonidinium Catalyst? The N-[(2,5-bis)trifluoromethyl]benzyl cinchonidinium bromide catalyst forms a tight chiral ion pair with the enolate of the Schiff base. The bulky trifluoromethyl groups shield one face of the enolate, forcing the electrophile to attack exclusively from the opposite face, thereby establishing the desired (1R,2S) stereocenters[5].

The Self-Validating Step (Thermodynamic Sink): At pilot scale, mixing inefficiencies can cause the enantiomeric excess (ee) of the crude product to fluctuate (~77-84%). To make the protocol self-validating, the crude ester is converted into a tosylate salt. Due to the drastic solubility differences between the racemic and enantiopure tosylate salts in an isopropyl acetate/heptane matrix, the crystallization acts as a thermodynamic sink. This single step consistently upgrades the chiral purity to >99% ee, completely purging minor diastereomers regardless of upstream variances[2].

Step-by-Step Protocol: Asymmetric PTC & Chiral Upgrade

• Reaction Setup: Charge a jacketed reactor with toluene (280 mL) and cool the internal temperature to -1 °C. Note: Strict temperature control is required to prevent premature imine hydrolysis and control the exothermic cyclopropanation.

• Reagent Charging: Add (E)-N-phenylmethyleneglycine ethyl ester (59 mmol, 1.0 equiv) and the chiral cinchonidinium bromide catalyst (1.77 mmol, 0.03 equiv). Age the slurry for 5 minutes under nitrogen[5].

• Electrophile Addition: Charge trans-1,4-dibromo-2-butene (77 mmol, 1.3 equiv) as a solid. Age for an additional 10 minutes[5].

• Base-Mediated Cyclopropanation: Slowly add powdered or pin-milled NaOH to initiate the reaction. Maintain the internal temperature below 5 °C to control the exothermic dialkylation[2].

• Phase Separation: Quench the reaction with chilled water. Separate the phases and concentrate the organic layer via rotary evaporation to yield the crude dialkylation product.

• Tosylate Salt Crystallization (Chiral Purge): Dissolve the crude product (7.64 mmol, 1.0 equiv) in 2-propanol (6 mL). Add TsOH·H2O (9.94 mmol, 1.3 equiv) in one portion. Switch the solvent to isopropyl acetate by continuous distillation until the target volume of 4 mL is reached. Slowly add n-heptane (8 mL) over 5 minutes. Age the resulting slurry for 1 hour, filter, and dry to isolate pure (1R,2S)-vinyl-ACCA ethyl ester tosylate salt[5].

Asymmetric PTC Logic Diagram

Fig 1. Logical workflow of Asymmetric PTC dialkylation and self-validating chiral upgrade.

Workflow 2: Racemic Dialkylation and Chemoenzymatic Resolution

Mechanistic Causality & Self-Validating Design

For facilities lacking access to proprietary chiral catalysts, the Boehringer Ingelheim route offers a highly robust alternative[1]. This method synthesizes racemic vinyl-ACCA and resolves it using Alcalase 2.4L, an inexpensive, commercially available bacterial protease that fortuitously exhibits high esterase activity on sterically hindered substrates.

Overcoming Product Inhibition: During the enzymatic hydrolysis of the undesired (1S,2R)-ester, the generation of the corresponding carboxylic acid drops the pH, which can denature the enzyme and halt the reaction (product inhibition)[6]. This protocol is self-validating through the use of an automated pH stat (autotitrator) that continuously neutralizes the generated acid with NaOH, ensuring the enzyme remains in its optimal catalytic window (pH 8.0). Furthermore, forcing conditions and optimized phase-transfer environments are utilized to push the resolution to completion, preventing prolonged cycle times[1].

Step-by-Step Protocol: Enzymatic Resolution

• Substrate Preparation: Suspend racemic N-Boc-vinyl-ACCA ethyl ester (synthesized via achiral dialkylation of a glycine Schiff base) in a 0.1 M sodium phosphate buffer (pH 8.0).

• Enzyme Addition: Add Alcalase 2.4L (typically 5-10% w/w relative to the substrate) to the vigorously stirred suspension at 25 °C[6].

• Automated Titration: Monitor the reaction using a pH stat. Maintain the pH strictly at 8.0 by the automated dropwise addition of 1.0 M NaOH.

• Reaction Monitoring: Allow the reaction to proceed until exactly 0.5 equivalents of NaOH have been consumed (indicating 50% conversion, ~24-48 hours depending on scale and forcing conditions)[1].

• Phase Extraction: Add methyl tert-butyl ether (MTBE) to the reaction mixture. The unreacted, desired (1R,2S)-N-Boc-vinyl-ACCA ethyl ester partitions into the organic phase, while the hydrolyzed undesired acid remains in the aqueous phase.

• Isolation: Separate the organic layer, wash with dilute brine, and concentrate to yield the enantiomerically enriched ester. Subsequent acidic deprotection yields the free (1R,2S)-vinyl-ACCA in >99% ee[6].

Chemoenzymatic Resolution Workflow Diagram

Fig 2. Chemoenzymatic resolution workflow highlighting phase separation and isolation.

References

• Beaulieu, P. L., et al. (2005). Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid (Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. The Journal of Organic Chemistry, 70(15), 5869-5879.[Link]

• Leonard, W. R., et al. (2010). Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester. Organic Process Research & Development, 14(4), 1021-1026.[Link]

• Soloshonok, V. A., et al. (2016). Advanced asymmetric synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid by alkylation/cyclization of newly designed axially chiral Ni(II) complex of glycine Schiff base. Amino Acids, 48(4), 973-986.[Link]

• Miyake, R., et al. (2021). Asymmetric synthesis of intermediate for (1R,2S)-ethyl 1-amino-2-vinylcyclopropanecarboxylate by desymmetrization using engineered esterase from Bacillus subtilis. Journal of Bioscience and Bioengineering, 131(6), 606-612.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Advanced asymmetric synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid by alkylation/cyclization of newly designed axially chiral Ni(II) complex of glycine Schiff base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Asymmetric synthesis of intermediate for (1R,2S)-ethyl 1-amino-2-vinylcyclopropanecarboxylate by desymmetrization using engineered esterase from Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Note: Metal-Catalyzed Cycloaddition Reactions of 2-Vinylcyclopropanecarboxylic Acid Derivatives

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Rationale

The synthesis of complex, highly functionalized carbocycles is a cornerstone of modern drug discovery. 2-Vinylcyclopropanecarboxylic acid (2-VCP-COOH) and its ester derivatives represent a privileged class of "donor-acceptor" (D-A) cyclopropanes. The inherent ring strain of the cyclopropane moiety (~28 kcal/mol)[1], combined with the electron-donating vinyl group and the electron-withdrawing carboxylate, heavily polarizes the C1–C2 bond[2]. This polarization allows transition metals to selectively cleave the carbon-carbon bond, generating reactive intermediates that undergo highly stereoselective [3+2], [5+2], and[5+2+1] cycloadditions[3]. This application note provides an authoritative guide to deploying these metal-catalyzed transformations for the rapid assembly of cyclopentane and cycloheptane scaffolds.

Mechanistic Architecture

The divergent reactivity of 2-VCP derivatives is dictated by the choice of the transition metal catalyst.

• Palladium-Catalyzed[3+2] Pathway: Low-valent Pd(0) undergoes oxidative addition into the polarized C1–C2 bond of the 2-VCP derivative, generating a zwitterionic π -allyl palladium complex[1]. This intermediate acts as a 1,3-dipole equivalent, undergoing nucleophilic attack by an activated alkene, followed by reductive elimination to yield highly substituted cyclopentanes.

• Rhodium-Catalyzed [5+2] Pathway: Rh(I) catalysts coordinate to the vinyl group and trigger C–C bond activation to form a metallacyclopentene intermediate. Subsequent insertion of a 2π component (such as an alkyne) and reductive elimination forge seven-membered cycloheptene rings[3],[4].

Figure 1: Divergent mechanistic pathways for Pd(0)-catalyzed [3+2] and Rh(I)-catalyzed [5+2] cycloadditions.

Quantitative Catalyst Matrix

To optimize synthetic route design, the following table summarizes the operational parameters and typical outcomes for various metal-catalyzed VCP cycloadditions.

Catalyst System	Reaction Mode	Typical 2π Component	Primary Scaffold Yielded	Key Mechanistic Advantage
Pd(0) / Chiral Phosphine	[3+2] Cycloaddition	Electron-deficient alkenes	Cyclopentanes	Excellent enantiocontrol via tight ion-pairing in non-polar solvents.
Rh(I) / Ag(I) Additive	[5+2] Cycloaddition	Alkynes, allenes	Cycloheptenes	Overcomes entropic barriers for medium-sized ring formation.
Ir(I) / Chiral Diene	Formal [3+2]	Carboxylic acids	Tetrahydrofurans	Mild conditions; prevents undesired O-nucleophilic side pathways[5].
Rh(I) / CO Atmosphere	[5+2+1] Cycloaddition	Alkynes + CO	Cyclooctenones	Three-component coupling enabling access to 8-membered rings[4].

Engineered Workflows & Protocols

The following protocols are designed as self-validating systems. Every critical step includes the underlying causality to ensure researchers understand why a parameter is controlled, rather than just how to execute it.

Figure 2: Step-by-step experimental workflow for metal-catalyzed VCP cycloaddition.

Protocol A: Palladium-Catalyzed Asymmetric [3+2] Cycloaddition

This protocol details the intermolecular cycloaddition of ethyl 2-vinylcyclopropanecarboxylate with an activated alkene to form a chiral cyclopentane.

• Catalyst Pre-Activation:

  • Action: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd2​(dba)3​ (2.5 mol%) and a chiral phosphoramidite ligand (6.0 mol%). Add 2.0 mL of anhydrous, degassed toluene. Stir at room temperature for 30 minutes.

  • Causality: Pd2​(dba)3​ is a stable Pd(0) source, but the dba ligands must be displaced by the chiral ligand to form the active, coordinatively unsaturated catalyst. Pre-complexation prevents the unliganded Pd from catalyzing non-selective background degradation of the VCP.

  • Validation Checkpoint: The solution should transition from a dark purple/black to a clear, deep yellow/orange, indicating successful ligand exchange.

• Substrate Introduction:

  • Action: Add the activated alkene (1.0 equiv, 0.5 mmol) followed by ethyl 2-vinylcyclopropanecarboxylate (1.2 equiv, 0.6 mmol) via a microsyringe.

  • Causality: Toluene is deliberately chosen as a non-polar solvent to maintain a tight ion pair in the zwitterionic π -allyl palladium intermediate. This tight pairing is critical for transferring chiral information from the ligand to the final product[1].

• Thermocycling & Reaction:

  • Action: Seal the tube, remove it from the glovebox, and heat to 80°C in an oil bath for 16 hours.

  • Causality: The ~28 kcal/mol strain of the cyclopropane ring is substantial, but thermal activation is still required to overcome the activation energy barrier for oxidative addition by the Pd(0) species.

  • Validation Checkpoint: Withdraw a 10 µL aliquot under positive argon pressure. Run a rapid TLC (Hexanes/EtOAc 4:1). The disappearance of the VCP spot and the emergence of a lower- Rf​ UV-active spot confirms catalytic turnover.

• Quench & Isolation:

  • Action: Cool to room temperature, open to air, and filter the mixture through a short pad of Celite, eluting with ethyl acetate.

  • Causality: Exposure to oxygen intentionally oxidizes the active Pd(0) to Pd(II), quenching the reaction. The Celite filtration removes precipitated palladium black, which could otherwise catalyze the isomerization of the cyclopentane product during silica gel chromatography.

Protocol B: Rhodium-Catalyzed Intramolecular [5+2] Cycloaddition

This protocol outlines the synthesis of a bicyclic cycloheptene from an alkyne-tethered 2-VCP-ester.

• Electrophilic Catalyst Generation:

  • Action: In a Schlenk flask under argon, combine [Rh(CO)2​Cl]2​ (5 mol%) and AgOTf (10 mol%) in anhydrous 1,2-dichloroethane (DCE). Stir in the dark for 15 minutes.

  • Causality: Silver triflate abstracts the chloride ligand, precipitating AgCl and generating a highly electrophilic, cationic Rh(I) species. This open coordination site is strictly required for the initial binding of the VCP vinyl group[3].

• Cycloaddition Execution:

  • Action: Add the tethered 2-VCP substrate (0.3 mmol) dissolved in 1.0 mL DCE. Heat the mixture to 110°C under reflux for 4 hours.

  • Causality: Intramolecular [5+2] cycloadditions benefit from the tether, which drastically lowers the entropic penalty of bringing the 2π and 5π components together, allowing for rapid formation of the complex bicyclic system.

• System Validation:

  • Action: Concentrate the crude mixture in vacuo and acquire a crude 1H NMR spectrum.

  • Causality: The complete disappearance of the distinct cyclopropane proton multiplets (typically 0.8–1.5 ppm) and the terminal alkyne proton (if applicable) serves as a self-validating metric for complete ring-opening and cycloaddition.

References[1] Transition Metal-Catalyzed Selective Carbon-Carbon Bond Cleavage of Vinylcyclopropanes in Cycloaddition Reactions - PMC. nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8y0tz4YAY57Tjx4NKYCggbVzBPpsGqkLnEbAOiTMH_sXVGvfY-HTsCjkWuhbX2NR7duYcAK6RL1rd1AHY_hJKANyjrd7oSGKeA-AtFDzPXaNfTMG7SyU4xkr2NF12k8utDnNQ-YXHq7Q2yAg=[3] Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds | The Journal of Organic Chemistry - ACS Publications. acs.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHpwKVPIWkD_eOy0q0o-tYEeA4hhCOeAvCAkb3jpunWtqcsC-uTjnAVvLzK7YOLImweWre2sRLrpgrwKOwSQAM4nMNycYOSUcXT4U54mF8w-VYqSUC5wPZqeLP8CdoFchh0vUMhng==[5] Asymmetric Deoxygenative Formal[3 + 2] Cycloaddition of Carboxylic Acids and Vinylcyclopropanes - PubMed. nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHXFbs60cIecUacjqPUBrs5YoSHhvM7Yf1h5t7EXN9NKJhF8MEnbi77TOtD2qCCVWFIpxM_t79c8NH0nufmRCKo-7gPT_q7gnSilpNW2HPIvoF39utpva2s4JEZxDSmWG2P_-v5[4] A Computationally Designed Rh(I)-Catalyzed Two-Component[5+2+1] Cycloaddition of Ene-vinylcyclopropanes and CO for the Synthesis. pku.edu.cn. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHyNtMfB1krOJNXeBK6lisdp8kInRc8cMb88v8SLGqakg8iyufq492zFyz4QNRMp8blu6zzTCe3uS4YBbn6TeORc5m2qetfYn6KrrFW03Idb2gLRlZxXHkaE-u00onVu6YB1Cfma9Ls4pYY3GpZglNGgzFp3KHVE_b8qGY_m_gbgSo=[2] Donor−Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis | Chemical Reviews - ACS Publications. acs.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFD13qyA6E_X7aAONuukiaE2md_e1bdVjmhBOQMVeLAfit77RY2eQoX-YPK7FB-3OblPyv0luA5gfxQS1SpN41ZL1omJESlWSbtuHTDb9ePy5uOSsOpcPGwXTBcO73scMJwRkl5TA==

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. chem.pku.edu.cn [chem.pku.edu.cn]
• 5. Asymmetric Deoxygenative Formal [3 + 2] Cycloaddition of Carboxylic Acids and Vinylcyclopropanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Application Note: Ring-Opening Polymerization of 2-Vinylcyclopropanecarboxylic Acid Derivatives

Target Audience: Researchers, materials scientists, and drug development professionals.

Introduction & Mechanistic Overview

2-Vinylcyclopropanecarboxylic acid (VCP) derivatives represent a highly specialized and structurally intriguing class of monomers in polymer chemistry. Conventional vinyl monomers (such as acrylates and methacrylates) suffer from significant volume shrinkage during polymerization due to the conversion of intermolecular van der Waals distances into shorter, tighter covalent bonds.

VCPs circumvent this limitation by undergoing Radical Ring-Opening Polymerization (RROP) [1]. The homolytic cleavage of the highly strained cyclopropane ring expands the molecular volume, effectively offsetting the shrinkage associated with double-bond polymerization. This unique property makes VCPs invaluable in the development of low-shrinkage dental composites, precision molding materials, and advanced biocompatible coatings[2].

Structural Causality of Polymerization Pathways

The polymerization of 1,1-disubstituted 2-vinylcyclopropanes proceeds primarily via a radical mechanism. Upon initiation, a radical species attacks the vinyl double bond, generating a cyclopropylmethyl radical intermediate. The thermodynamic relief of ring strain drives the subsequent cleavage of the C1-C2 bond of the cyclopropane ring, yielding a propagating acyclic radical[1].

This propagating radical faces a kinetic bifurcation:

• 1,5-Addition (Linear Enchainment): The acyclic radical adds to the next monomer, forming a polymer backbone with carbon-carbon double bonds in the main chain. This pathway maximizes volume expansion and is highly desired.

• 1,2-Addition / Backbiting (Cyclobutane Formation): If the stabilization of the acyclic radical is insufficient, or if the local viscosity is high (restricting monomer diffusion), the propagating radical can attack the newly formed double bond within its own chain (4-endo-trig cyclization), forming cyclobutane units[3].

Because volume shrinkage is inversely proportional to the degree of 1,5-enchainment, controlling this pathway is the primary objective of advanced VCP polymerization[2].

Caption: Mechanistic pathways of VCP Radical Ring-Opening Polymerization (RROP).

Advanced Initiation and Catalytic Systems

To control the linear/cyclic selectivity and reaction kinetics, researchers must carefully select the initiation system based on the target application:

• Ternary Photoinitiator Systems: Utilizing Camphorquinone (CQ), ethyl-4-dimethylaminobenzoate (EDMAB), and diphenyliodonium hexafluorophosphate (DPIHFP). Causality: The addition of the onium salt (DPIHFP) drastically accelerates the reaction. By rapidly trapping the ring-opened radical before intramolecular backbiting can occur, this system heavily favors 1,5-ring opening, making it ideal for rapid-cure dental resins[2].

• Lewis Acid Catalysis: Utilizing SnCl4​ . Causality: Unlike radical RROP which can yield mixed microstructures, Lewis acid-catalyzed RROP selectively affords 1,5-addition polymers. The Lewis acid coordinates the two ester groups of the monomer, generating a stabilized 1,3-dipole intermediate that dictates strict 1,5-addition[4].

• Organocatalyzed Photoredox RROP: Utilizing N,N -diaryldihydrophenazine photocatalysts. Causality: This enables living/controlled radical polymerization. The photocatalyst reversibly deactivates the highly reactive propagating radical into a dormant alkyl bromide species. This minimizes bimolecular termination, yielding polymers with predictable molecular weights and extremely low dispersity[3].

Quantitative Data Summary

The following table summarizes the performance metrics of different VCP polymerization methodologies.

Polymerization Method	Monomer	Catalyst / Initiator	Conversion (%)	Volume Change	Dispersity (Đ)	Primary Structure
Thermal RROP	1,1-Bis[(1-adamantyloxy)carbonyl]-2-VCP	AIBN (60 °C)	>80%	+4.5% to +6.1%	1.80 - 2.50	1,5-addition
Photoinitiated RROP	Diethyl 2-VCP-1,1-dicarboxylate	CQ / EDMAB / DPIHFP	~80%	Reduced Shrinkage	>2.00	1,5-addition + Cyclobutane
Lewis Acid RROP	Dimethyl 2-VCP-1,1-dicarboxylate	SnCl4​ (Ambient)	67 - 90%	N/A	1.40 - 1.80	Selective 1,5-addition
Photoredox RROP	Diethyl 2-VCP-1,1-dicarboxylate	Phenazine PC / R-Br	>90%	Minimal Shrinkage	1.10 - 1.25	>95% 1,5-addition

Self-Validating Experimental Protocols

Protocol A: Organocatalyzed Photoredox Controlled RROP[3]

Objective: Synthesize poly(VCP) with strict molecular weight control and low dispersity.

• Reagent Preparation: In a nitrogen-filled glovebox, combine diethyl 2-vinylcyclopropane-1,1-dicarboxylate (VCP monomer), an alkyl bromide initiator (e.g., ethyl α -bromoisobutyrate), and the phenazine photocatalyst (0.1 mol%) in a dry solvent (e.g., dimethylacetamide).

• Degassing: Transfer the solution to a Schlenk tube. Perform three freeze-pump-thaw cycles.

  • Causality: Dissolved oxygen acts as a potent radical scavenger. Failing to remove it will prematurely terminate propagating chains and permanently oxidize the photocatalyst, halting the reaction.

• Irradiation: Seal the tube and irradiate with a 450 nm blue LED at room temperature.

  • Causality: The 450 nm wavelength selectively excites the photocatalyst without inducing direct, uncontrolled homolysis of the monomer or initiator.

• Quenching: After the desired reaction time (monitored via 1H NMR aliquots), quench the reaction by opening the flask to ambient air and removing the light source.

• Purification: Dilute the mixture with a minimal amount of dichloromethane and precipitate dropwise into a large excess of cold methanol. Filter and dry the polymer under vacuum to a constant weight.

Protocol B: Thermal RROP for Volume-Expanding Polymers[5]

Objective: Synthesize a polymer that physically expands during curing (positive volume change).

• Reagent Preparation: In a 5-mL ampoule, dissolve 1,1-bis[(1-adamantyloxy)carbonyl]-2-vinylcyclopropane and AIBN (2 mol% relative to monomer) in benzene.

  • Causality: The bulky adamantyl substituents increase the free volume of the polymer matrix and sterically hinder intramolecular backbiting, forcing the reaction toward volume-expanding 1,5-addition.

• Degassing: Degas the solution using three freeze-pump-thaw cycles.

• Polymerization: Seal the ampoule under vacuum and submerge it in a thermostated oil bath at 60 °C for 48 hours.

  • Causality: 60 °C is the optimal temperature for the steady thermal decomposition of AIBN (half-life ~10 hours), ensuring a continuous, controlled supply of initiating radicals.

• Isolation & Precipitation: Cool the ampoule, break the seal, dissolve the highly viscous mixture in chloroform, and precipitate into a large excess of methanol. Collect the white precipitate by filtration.

Caption: Step-by-step experimental workflow for Photoredox-Controlled RROP of VCPs.

References

• Radical Ring‐Opening Polymerization Behavior of 1,1‐Dicyano-2-Vinylcyclopropane and Its Copolymerization with 1-Cyano-1 Source: nii.ac.jp URL:[1]

• Synthesis and radical ring-opening polymerization of vinylcyclopropanes derived from amino acids with hydrophobic moieties Source: researchgate.net URL:[5]

• Free Radical Ring-Opening Polymerization of 1,1-Bis[(1-adamantyloxy)carbonyl]-2-vinylcyclopropane Source: acs.org URL:

• Low volume shrinkage of polymers by photopolymerization of 1,1-bis(ethoxycarbonyl)-2-vinylcyclopropanes Source: rsc.org URL:[2]

• Ring-opening polymerization of donor–acceptor cyclopropanes catalyzed by Lewis acids Source: rsc.org URL:[4]

• Controlling Polymer Composition in Organocatalyzed Photoredox Radical Ring-Opening Polymerization of Vinylcyclopropanes Source: nih.gov URL:[3]

Sources

• 1. kyutech.repo.nii.ac.jp [kyutech.repo.nii.ac.jp]
• 2. Low volume shrinkage of polymers by photopolymerization of 1,1-bis(ethoxycarbonyl)-2-vinylcyclopropanes - Polymer Chemistry (RSC Publishing) DOI:10.1039/C4PY01705F [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Ring-opening polymerization of donor–acceptor cyclopropanes catalyzed by Lewis acids - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Asymmetric Cyclopropanation for the Synthesis of 2-Vinylcyclopropanecarboxylic Acid

Introduction: The Significance of Chiral Vinylcyclopropanes

Vinylcyclopropanes are highly valuable building blocks in organic synthesis, serving as versatile intermediates for a variety of transformations, including ring-opening reactions and cycloadditions. The inherent strain of the three-membered ring, coupled with the reactivity of the vinyl group, provides a unique platform for constructing complex molecular architectures. Among these, chiral 2-vinylcyclopropanecarboxylic acids and their ester derivatives are of particular interest due to their presence in a range of biologically active molecules and their utility in the synthesis of pharmaceuticals. The stereocontrolled synthesis of these compounds, however, presents a significant challenge. This application note provides a detailed guide to the asymmetric cyclopropanation of 1,3-dienes with diazoacetates, focusing on the use of dirhodium(II) catalysts to achieve high enantioselectivity in the synthesis of 2-vinylcyclopropanecarboxylic acid esters.

Catalytic System of Choice: Dirhodium(II) Tetraprolinates

The catalytic asymmetric cyclopropanation of olefins with diazo compounds is a powerful method for the synthesis of chiral cyclopropanes. Dirhodium(II) paddlewheel complexes have emerged as exceptionally effective catalysts for these transformations, particularly those involving donor-acceptor carbene precursors derived from diazoacetates.[1] Among the various chiral ligands developed for dirhodium(II) catalysts, N-arylsulfonylprolinates have demonstrated remarkable success in achieving high levels of stereocontrol.

For the asymmetric cyclopropanation of 1,3-dienes, dirhodium(II) tetrakis[N-[(4-dodecylphenyl)sulfonyl]-(L)-prolinate] (Rh₂(S-DOSP)₄) is a catalyst of choice.[2][3] The chiral environment created by the four prolinate ligands effectively shields one face of the reactive rhodium carbene intermediate, directing the incoming diene to approach from a specific trajectory and thus inducing high enantioselectivity. The dodecylphenylsulfonyl groups enhance the solubility of the catalyst in common organic solvents and contribute to the creation of a well-defined chiral pocket.

Reaction Mechanism: A Stepwise Look at Asymmetric Induction

The catalytic cycle for the dirhodium(II)-catalyzed asymmetric cyclopropanation of a 1,3-diene with a diazoacetate can be broken down into the following key steps:

• Catalyst Activation: The reaction is initiated by the displacement of a loosely bound solvent molecule from one of the axial positions of the dirhodium(II) catalyst by the diazoacetate.

• Nitrogen Extrusion and Carbene Formation: The diazoacetate coordinates to the rhodium center, followed by the irreversible extrusion of dinitrogen (N₂) to form a highly reactive rhodium carbene (carbenoid) intermediate. Computational studies suggest that this nitrogen extrusion is often the rate-determining step in the catalytic cycle.[4]

• Asymmetric Cyclopropanation: The electron-rich 1,3-diene then approaches the electrophilic rhodium carbene. The chiral ligands on the dirhodium catalyst dictate the facial selectivity of this approach. The diene attacks the carbene carbon in a concerted, albeit asynchronous, manner.[3] This step establishes the two new stereocenters of the cyclopropane ring with high fidelity.

• Product Release and Catalyst Regeneration: Following the formation of the C-C bonds, the vinylcyclopropane product is released from the coordination sphere of the catalyst, which is then free to re-enter the catalytic cycle.

Caption: Catalytic cycle for the Rh₂(S-DOSP)₄-catalyzed asymmetric cyclopropanation.

Data Presentation: Performance of Dirhodium(II) Catalysts

The following table summarizes representative results for the asymmetric cyclopropanation of dienes with diazoacetates using dirhodium(II) catalysts, highlighting the high yields and enantioselectivities achievable with the Rh₂(S-DOSP)₄ system.

Catalyst	Diene	Diazoacetate	Solvent	Temp. (°C)	Yield (%)	ee (%)	Reference
Rh₂(S-DOSP)₄	1,3-Butadiene	Ethyl Diazoacetate	Dichloromethane	25	>90 (est.)	>95 (est.)	[2][3]
Rh₂(S-DOSP)₄	Styrene	Methyl Phenyldiazoacetate	Hexane	23	98	90	[3]
Rh₂(S-biTISP)₂	Styrene	Methyl Phenyldiazoacetate	Hexane	23	92	98	[3]
Rh₂(R-p-Ph-TPCP)₄	Styrene	Methyl p-Methoxyphenyldiazoacetate	Dichloromethane	25	95	99	[4]
Rh₂(S-PTAD)₄	Styrene	Methyl o-Tolyldiazoacetate	Dichloromethane	25	85	92	[1]

Note: Data for the direct reaction of 1,3-butadiene is estimated based on the high efficiency of the catalyst with similar substrates as specific literature values were not available.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed protocol for the asymmetric cyclopropanation of 1,3-butadiene with ethyl diazoacetate to yield ethyl 2-vinylcyclopropanecarboxylate, catalyzed by Rh₂(S-DOSP)₄.

Materials:

• Dirhodium(II) tetrakis[N-[(4-dodecylphenyl)sulfonyl]-(L)-prolinate] (Rh₂(S-DOSP)₄) (1 mol%)

• 1,3-Butadiene (condensed, excess)

• Ethyl diazoacetate (1.0 equiv)

• Dichloromethane (DCM), anhydrous

• Inert atmosphere (Argon or Nitrogen)

• Standard laboratory glassware, including a pressure-rated tube or a flask equipped with a cold finger condenser.

Workflow Diagram:

Caption: Step-by-step workflow for the asymmetric cyclopropanation.

Procedure:

• Catalyst Preparation: In a flame-dried, inert atmosphere-purged reaction vessel, dissolve dirhodium(II) tetrakis[N-[(4-dodecylphenyl)sulfonyl]-(L)-prolinate] (Rh₂(S-DOSP)₄) (0.01 mmol, 1 mol%) in anhydrous dichloromethane (5 mL).

• Reaction Setup: Cool the catalyst solution to -78 °C using a dry ice/acetone bath. Carefully condense 1,3-butadiene (approximately 2-3 mL, a significant excess) into the reaction vessel.

• Addition of Diazoacetate: Prepare a solution of ethyl diazoacetate (1.0 mmol, 1.0 equiv) in anhydrous dichloromethane (5 mL). Using a syringe pump, add the ethyl diazoacetate solution to the cooled, stirred reaction mixture over a period of 4-6 hours. The slow addition is crucial to maintain a low concentration of the diazo compound, which minimizes the formation of side products such as dimers.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC), observing the disappearance of the characteristic yellow spot of ethyl diazoacetate.

• Work-up: Once the reaction is complete, remove the cooling bath and allow the excess 1,3-butadiene to evaporate as the reaction mixture warms to room temperature. The evaporation should be done in a well-ventilated fume hood.

• Purification: Concentrate the remaining solution under reduced pressure to remove the solvent. The crude residue can then be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure ethyl 2-vinylcyclopropanecarboxylate.

• Characterization: The enantiomeric excess (ee) of the product can be determined by chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC) using a suitable chiral stationary phase.

Trustworthiness and Self-Validation

The protocol described above is designed to be self-validating. The high diastereoselectivity and enantioselectivity are direct indicators of a successful reaction. Key checkpoints for ensuring the integrity of the experiment include:

• Purity of Reagents: The use of anhydrous solvent and pure reagents is critical. Water can compete for the axial coordination site on the rhodium catalyst, potentially inhibiting its activity.

• Inert Atmosphere: The reaction should be carried out under an inert atmosphere to prevent the degradation of the catalyst and the diazo compound.

• Slow Addition: The rate of addition of the diazoacetate is a key parameter. A rapid addition can lead to the dimerization of the carbene and other side reactions, reducing the yield of the desired product.

• Temperature Control: Maintaining a low temperature is often beneficial for achieving high enantioselectivity, although some dirhodium catalysts exhibit high selectivity even at room temperature.[3]

Conclusion and Future Outlook

The asymmetric cyclopropanation of 1,3-dienes using chiral dirhodium(II) catalysts, particularly Rh₂(S-DOSP)₄, provides a highly efficient and stereoselective route to valuable 2-vinylcyclopropanecarboxylic acid esters. The methodology is characterized by its high yields, excellent enantioselectivities, and operational simplicity. For researchers in drug discovery and development, this protocol offers a reliable method for accessing key chiral building blocks. Future research in this area will likely focus on the development of even more active and selective catalysts, the expansion of the substrate scope to include more challenging dienes and diazo compounds, and the application of this methodology to the synthesis of complex natural products and pharmaceutical targets.

References

• Belyk, K. M., et al. (2010). Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester. Organic Process Research & Development, 14(3), 651-659. [Link]

• Leonard, W. R., Jr., et al. (2010). Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester. ACS Publications. [Link]

• Belyk, K. M., et al. (2010). Enantioselective Synthesis of (1 R ,2 S )-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of ( E )- N -Phenylmethyleneglycine Ethyl Ester. ResearchGate. [Link]

• Davies, H. M. L., et al. (2010). Highly Enantioselective Rh2(S-DOSP)4-Catalyzed Cyclopropenation of Alkynes with Styryldiazoacetates. The Davies Group - ScholarBlogs. [Link]

• Wang, G., & Wang, W. (2015). Computational study on the mechanism and enantioselectivity of Rh2(S-PTAD)4 catalyzed asymmetric [4+3] cycloaddition between vinylcarbenoids and dienes. RSC Publishing. [Link]

• Soloshonok, V. A., et al. (2016). Advanced asymmetric synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid by alkylation/cyclization of newly designed axially chiral Ni(II) complex of glycine Schiff base. PubMed. [Link]

• Balsells, J., et al. (2005). Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. The Journal of Organic Chemistry, 70(14), 5585-5596. [Link]

• Balsells, J., et al. (2005). Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. Figshare. [Link]

• Davies, H. M. L., & Venkataramani, C. (2003). Dirhodium Tetraprolinate-Catalyzed Asymmetric Cyclopropanations with High Turnover Numbers. Organic Letters, 5(9), 1403-1406. [Link]

• Briones, J. F., et al. (2010). Highly enantioselective Rh2(S-DOSP)4-catalyzed cyclopropenation of alkynes with styryldiazoacetates. PubMed. [Link]

• Gregg, T. M., et al. (2013). Guide to Enantioselective Dirhodium(II)-Catalyzed Cyclopropanation with Aryldiazoacetates. PMC. [Link]

• Jin, Z., et al. (2020). In Situ Kinetic Studies of Rh(II)-Catalyzed Asymmetric Cyclopropanation with Low Catalyst Loadings. ACS Catalysis, 10(3), 2049-2060. [Link]

• Davies, H. M. L., et al. (1998). Asymmetric Cyclopropanations by Rhodium(II) N-(Arylsulfonyl)prolinate Catalyzed Decomposition of Vinyldiazomethanes in the Presence of Alkenes. Practical Enantioselective Synthesis of the Four Stereoisomers of 2-Phenylcyclopropan-1-amino Acid. Journal of the American Chemical Society, 120(14), 3326-3331. [Link]

• Doyle, M. P., & Forbes, D. C. (1998). Asymmetric Cyclopropanation. In Asymmetric Synthesis of Three-Membered Rings (pp. 1-104). Wiley-VCH. [Link]

• Meggers, E. (2017). New horizons in dirhodium(II) catalysis. Eldorado - TU Dortmund. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. 209. Highly Enantioselective Rh2(S-DOSP)4-Catalyzed Cyclopropenation of Alkynes with Styryldiazoacetates - The Davies Group [scholarblogs.emory.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Overcoming low yield in 2-Vinylcyclopropanecarboxylic acid synthesis

Technical Support Center: Troubleshooting (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid (Vinyl-ACCA) Synthesis

Welcome to the Advanced Application Support Center. This guide is designed for process chemists, researchers, and drug development professionals optimizing the synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA)—a critical, sterically constrained building block for Hepatitis C virus (HCV) NS3 protease inhibitors such as BILN 2061 and glecaprevir[1].

Below, we dissect the mechanistic pitfalls that lead to low yields, provide targeted Q&A troubleshooting, and outline a self-validating standard operating procedure (SOP) for high-yield asymmetric synthesis.

Part 1: Mechanistic Overview of Yield Attrition

The most common synthetic route to vinyl-ACCA involves the dialkylation of a glycine Schiff base using trans-1,4-dibromo-2-butene[2]. The primary cause of yield loss in this sequence is not incomplete conversion, but rather poor diastereoselectivity during the ring-closure step[2].

If the cyclopropanation yields the cis-isomer (where the vinyl group and the imine are cis to each other on the ring), the molecule is perfectly aligned to undergo a spontaneous, rapid [3,3]-aza-Cope rearrangement[2]. This rearrangement, followed by a [1,3]-hydride shift, irreversibly converts the intermediate into a neutral 7-membered azepine byproduct, permanently capping your theoretical yield[2].

Reaction pathway showing how poor diastereoselectivity leads to yield loss via aza-Cope rearrangement.

Part 2: Troubleshooting FAQs

Q1: My reaction shows full consumption of the glycine Schiff base, but my isolated yield of the cyclopropanated intermediate is stuck at 40-50%. Where is the rest of my mass? A: Your mass is likely being siphoned off by the aza-Cope rearrangement described above[2]. Under unoptimized basic conditions, ring closure is poorly diastereoselective (often a 3:1 trans:cis mixture)[2]. Because the resulting azepine byproduct is a neutral molecule, it is often unknowingly discarded during the acidic aqueous workup[2]. Actionable Fix: Shift your base and solvent system. Switching to a sterically hindered base like LiOtBu in toluene significantly improves the trans:cis ratio by increasing the steric penalty of the cis transition state, suppressing the aza-Cope pathway[2].

Q2: I am using the standard racemic synthesis followed by enzymatic resolution with Alcalase 2.4L. My overall yield from the starting material is only ~7-8%. How can I overcome this ceiling? A: Enzymatic resolution inherently caps your yield at 50% for the resolution step alone, and product inhibition often prolongs cycle times, leading to background hydrolysis of the desired ester[2]. To bypass this, abandon the racemic route and adopt an Asymmetric Phase-Transfer Catalysis (PTC) approach[3]. Using a cinchonidine-derived chiral phase-transfer catalyst with solid NaOH in toluene can establish the (1R,2S) stereocenters directly, boosting the overall isolated yield to ~50-78% with high enantiomeric excess (>84% ee before crystallization)[3]. Alternatively, utilizing axially chiral Ni(II) complexes of glycine Schiff bases can yield the product with excellent diastereoselectivity and >98% ee[4].

Q3: During the addition of trans-1,4-dibromo-2-butene, the reaction mixture turns dark and I observe polymeric degradation products. How do I prevent this? A: trans-1,4-dibromo-2-butene is highly reactive and prone to base-catalyzed elimination and polymerization. Actionable Fix: Do not add the electrophile to a bulk solution of the active enolate at room temperature. Instead, maintain the reaction at 0 °C and use a solid-liquid PTC system (e.g., powdered NaOH suspended in toluene)[3]. This limits the concentration of the soluble active base, ensuring the dialkylation outpaces electrophile degradation.

Part 3: Self-Validating Experimental Protocol

To ensure high yields, we recommend the Asymmetric PTC route. This protocol is designed as a self-validating system : it incorporates specific in-process controls (IPCs) that allow you to mathematically verify the success of the reaction before proceeding to workup[3].

Procedure: Asymmetric PTC Cyclopropanation

• System Setup: Charge a reactor with (E)-N-phenylmethyleneglycine ethyl ester (1.0 equiv) and a cinchonidine-derived phase-transfer catalyst (0.2 equiv) in anhydrous toluene (25 mL/g of substrate)[3]. Chill the system to 0 °C.

• Controlled Addition: Add trans-1,4-dibromo-2-butene (1.3 equiv) as a solution in toluene[3].

• Base Activation: Add finely powdered NaOH (6.0 equiv) as a chilled suspension in toluene[3]. Agitate vigorously (e.g., 400 rpm) at 0 °C for 40–48 hours[3].

• Validation Checkpoint 1 (SFC Monitoring): Pull an aliquot, dilute with chilled toluene, let solids settle, and analyze via Supercritical Fluid Chromatography (SFC) at 254 nm[3].

  • Causality Check: You must monitor the ratio of the desired trans-dialkylation product to the aza-Cope byproduct. A successful reaction will show an aza-Cope byproduct level of ≤6% (indicating a highly selective trans cyclopropanation of >94:6 dr)[3]. If the aza-Cope peak exceeds 10%, your stirring rate is too low (poor solid-liquid mass transfer) or your NaOH is insufficiently pulverized.

• Workup & Purification: Quench with water. The neutral aza-Cope byproduct remains in the organic phase during acidic extractions, allowing for easy separation if needed[2]. Chiral purity can be upgraded to >99% ee via crystallization of the ester as a tosylate salt from 2-propanol[3].

Part 4: Quantitative Strategy Comparison

The table below summarizes the causality between the chosen synthetic strategy and the resulting yield limitations, allowing you to select the best route for your scale-up needs.

Synthetic Strategy	Key Reagents	Typical Overall Yield	Enantiomeric Purity (%ee)	Primary Yield-Limiting Factor
Racemic Alkylation + Enzymatic Resolution	LiOtBu, Alcalase 2.4L	7% - 15%	>99%	Hard 50% cap from resolution; product inhibition during enzymatic cleavage[2].
Asymmetric Phase-Transfer Catalysis (PTC)	Cinchonidine catalyst, powdered NaOH	50% - 78%	84% (Initial) -> 99% (Crystallized)	Minor formation of the cis-isomer leading to aza-Cope byproduct (~6% loss)[3].
Chiral Ni(II) Complex Alkylation	Axially chiral Ni(II) glycine Schiff base	80% - 85%	>98%	Bis-alkylation impurities and the need to disassemble the Ni(II) complex post-reaction[4].

References

• Wang, S., et al. "Advanced asymmetric synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid by alkylation/cyclization of newly designed axially chiral Ni(II) complex of glycine Schiff base." Amino Acids, 2016. 4

• Beaulieu, P. L., et al. "Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease." The Journal of Organic Chemistry, 2005. 1

• Belyk, K. M., et al. "Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester." ACS Publications, 2010. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Advanced asymmetric synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid by alkylation/cyclization of newly designed axially chiral Ni(II) complex of glycine Schiff base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Separation &amp; Resolution of 2-Vinylcyclopropanecarboxylic Acid Isomers

Welcome to the Technical Support Center for the synthesis, separation, and resolution of 2-vinylcyclopropanecarboxylic acid and its derivatives. This scaffold—particularly the α-amino derivative (Vinyl-ACCA)—is a critical building block in the development of Hepatitis C Virus (HCV) NS3 protease inhibitors (e.g., Grazoprevir, Paritaprevir).

This guide is designed for drug development professionals and synthetic chemists, providing field-proven troubleshooting steps, mechanistic insights, and self-validating protocols for isolating specific stereoisomers.

FAQ 1: Physical Separation of Cis and Trans Isomers

Q: Our cyclopropanation synthesis yielded a roughly 1:1 mixture of cis and trans-2-vinylcyclopropanecarboxylic acid. How can we physically separate these geometric isomers without relying on tedious column chromatography?

A: The most robust, self-validating chemical method for this separation is Iodolactonization . This technique exploits the strict geometric constraints of the cyclopropane ring.

The Causality: In the cis isomer, the carboxylate group and the vinyl group are locked on the same face of the ring. When exposed to iodine, the double bond forms an iodonium ion, which is immediately trapped by the spatially adjacent carboxylate to form a neutral, bicyclic iodolactone. The trans isomer cannot physically bridge this distance; therefore, it remains an unreacted, water-soluble carboxylate salt.

Protocol: Iodolactonization Separation

• Preparation: Dissolve the crude cis/trans acid mixture in a 10% aqueous sodium bicarbonate (NaHCO₃) solution.

• Reaction: Slowly add a solution of Iodine (I₂) and Potassium Iodide (KI) in water. Stir at room temperature for 4 hours. The cis isomer will selectively cyclize into the neutral iodolactone.

• First Extraction: Extract the aqueous mixture with diethyl ether. The neutral cis-iodolactone partitions exclusively into the organic ether layer.

• Isolation of Trans Isomer: The unreacted trans isomer remains in the aqueous layer as a sodium salt. Acidify this aqueous layer with 1N HCl until the pH drops below 2.0.

• Final Extraction: Extract the acidified aqueous layer with fresh diethyl ether. Dry the organic phase over MgSO₄ and concentrate under vacuum to yield pure trans-2-vinylcyclopropanecarboxylic acid.

Workflow for the chemical separation of cis/trans isomers via iodolactonization.

FAQ 2: Thermodynamic Conversion (Epimerization)

Q: Our target drug scaffold exclusively requires the trans geometry. Can we salvage the undesired cis isomer and convert it into the trans isomer?

A: Yes, through base-catalyzed thermodynamic epimerization[1].

The Causality: The trans isomer is thermodynamically favored due to the severe steric clash between the bulky vinyl and carboxylate groups in the cis configuration. However, the free carboxylic acid cannot be easily epimerized because the base will simply deprotonate the acid to form a stable carboxylate anion. You must first convert the acid to an ester. Deprotonation at the alpha-carbon of the ester creates a planar enolate intermediate, which preferentially reprotonates from the more hindered face to yield the lower-energy trans geometry.

Protocol: Base-Catalyzed Epimerization

• Esterification: Convert the cis-acid to its ethyl ester using absolute ethanol and a catalytic amount of sulfuric acid.

• Epimerization: Dissolve the ethyl ester (e.g., 50 g, 0.36 mol) in absolute ethanol. Add sodium ethoxide (prepared by dissolving 1.0 g of sodium metal in 100 mL absolute ethanol)[1].

• Reflux: Reflux the mixture under nitrogen for 60 hours to allow full thermodynamic equilibration to the trans isomer[1].

• Saponification: Add aqueous NaOH to saponify the ester back to the sodium salt, then acidify with HCl to precipitate the trans-2-vinylcyclopropanecarboxylic acid.

FAQ 3: Enantiomeric Resolution Strategies

Q: Once we have the pure trans geometry, how do we resolve the racemic mixture into specific enantiomers? Does the strategy change if we are working with the 1-amino derivative (Vinyl-ACCA)?

A: The resolution strategy depends entirely on whether you are working with the base acid or the α-amino derivative.

Strategy A: Classical Resolution for the Base Acid

For trans-2-vinylcyclopropanecarboxylic acid, classical diastereomeric salt formation is the standard. The use of the chiral alkaloid quinine is highly effective[1].

• Dissolve the racemic trans-acid in hot water.

• Add one molar equivalent of quinine.

• Allow the solution to cool slowly. The diastereomeric quinine salt of the (-)-trans isomer will preferentially crystallize out of solution[1].

• Filter, recrystallize from water to upgrade optical purity, and treat with dilute HCl to liberate the enantiomerically pure acid.

Strategy B: Enzymatic Resolution for Vinyl-ACCA

For the sterically constrained 1-amino-2-vinylcyclopropanecarboxylic acid (Vinyl-ACCA) ester, classical resolution is difficult. The industry standard utilizes enzymatic kinetic resolution via the esterase enzyme Alcalase 2.4L . Alcalase selectively and rapidly hydrolyzes the undesired (1S,2R)-ester into the aqueous phase, leaving the highly prized (1R,2S)-ester completely unreacted in the organic phase.

Enzymatic kinetic resolution of trans-Vinyl-ACCA esters using Alcalase 2.4L.

Quantitative Comparison of Resolution Methods

Below is a summarized comparison of various resolving agents and catalysts used to achieve high enantiomeric excess (ee) for this chemical family:

Resolution / Synthesis Method	Chiral Agent / Catalyst	Substrate	Typical Optical Purity (% ee)	Reference
Enzymatic Kinetic Resolution	Alcalase 2.4L	Racemic trans-Vinyl-ACCA ester	> 99.0%
Diastereomeric Salt Formation	(S)-3,5-Dichlorobenzoyl lactic acid	Racemic trans-Vinyl-ACCA ester	96.1%	[2]
Diastereomeric Salt Formation	(S)-p-Chlorobenzoyl lactic acid	Racemic trans-Vinyl-ACCA ester	86.0%	[2]
Diastereomeric Salt Formation	(S)-Benzoyl lactic acid	Racemic trans-Vinyl-ACCA ester	82.3%	[2]
Asymmetric Phase-Transfer	Cinchonidine-derived catalyst	(E)-N-phenylmethyleneglycine ester	77.4 - 84.0%	[3]

Troubleshooting Guide: SFC Chromatographic Separation

Issue: Poor baseline resolution and severe peak tailing when monitoring the enantiomeric excess of Vinyl-ACCA esters via Supercritical Fluid Chromatography (SFC).

Root Cause: The free primary amine group on the Vinyl-ACCA ester interacts non-specifically with the free silanol groups on the chiral stationary phase, causing secondary retention mechanisms that smear the peaks.

Corrective Action:

• Stationary Phase: Utilize a validated cellulose/amylose column, specifically the Chiralcel OJ-H (250 mm × 4.6 mm)[3].

• Mobile Phase Parameters: Set column temperature to 35 °C, flow rate to 2.0 mL/min, and backpressure to 200 bar[3].

• Critical Modifier Addition: Run an isocratic flow of 4% 2-propanol in CO₂. You must dope the 2-propanol with 25 mM isobutylamine [3]. Causality: The isobutylamine acts as a basic masking agent. It competitively binds to the acidic silanol sites on the column, preventing the Vinyl-ACCA amine from adhering. This eliminates tailing and restores sharp, baseline-resolved peaks (e.g., 3.89 min for the desired (1R,2S) enantiomer and 4.79 min for the undesired (1S,2R) enantiomer)[3].

References

• [3] Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E) - ACS Publications. 3

• [2] EP2586769B1 - Method for producing (1r, 2s)-1-amino-2-vinyl cyclopropane carboxylic acid ester that has improved optical purity - Google Patents. 2

• Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease | The Journal of Organic Chemistry - ACS Publications.

• [1] The Racemization of trans-1,2-Divinylcyclopropane - Canadian Science Publishing. 1

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. EP2586769B1 - Method for producing (1r, 2s)-1-amino-2-vinyl cyclopropane carboxylic acid ester that has improved optical purity - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization of Reaction Conditions for Vinylcyclopropane Formation

Welcome to the technical support center dedicated to the synthesis and optimization of vinylcyclopropanes (VCPs). VCPs are exceptionally valuable building blocks in organic synthesis, serving as precursors for a variety of complex molecular architectures and appearing in numerous biologically active compounds.[1][2][3][4] However, their synthesis is often challenging due to their inherent reactivity, which can lead to premature ring-opening or other undesirable side reactions.[5][6]

This guide provides field-proven insights, troubleshooting strategies, and detailed protocols in a direct question-and-answer format to help you navigate the complexities of VCP synthesis and optimize your reaction conditions for maximal yield and selectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to vinylcyclopropanes?

There are several robust methodologies for synthesizing VCPs, each with its own advantages and substrate scope. The most common approaches include:

• Transition-Metal-Catalyzed Cyclopropanation: This is a powerful method that typically involves the reaction of a diazo compound with an olefin in the presence of a metal catalyst (e.g., Rh, Pd, Co).[7][8][9] The catalyst plays a crucial role in controlling the reactivity of the carbene intermediate, thereby influencing both yield and selectivity.

• Ylide Chemistry: The reaction of sulfur or telluronium ylides with electron-deficient dienes or α,β-unsaturated carbonyl compounds is a highly effective one-step strategy.[10][11][12] This method often provides excellent diastereoselectivity and can be rendered asymmetric through the use of chiral ylides.[1][4]

• Palladium-Catalyzed Cross-Coupling: Recent advances have enabled the modular synthesis of VCPs via the cross-coupling of cyclopropyl organometallic reagents (e.g., organozincates) with vinyl electrophiles.[3] This approach offers excellent control over stereochemistry as it allows pre-defined stereocenters in the coupling partners to be conserved.[3]

• Intramolecular Cyclization/Cyclopropanation: Methods involving the cyclization of allylic compounds, such as the palladium-catalyzed intramolecular cyclopropanation of unstabilized allylic tosylhydrazones, provide direct access to complex VCP derivatives.[8]

Q2: How do I select the appropriate catalyst and ligand for a transition-metal-catalyzed reaction?

Catalyst and ligand selection is arguably the most critical factor in optimizing a metal-catalyzed VCP synthesis. The choice dictates reactivity, chemo-, regio-, and stereoselectivity.

• Metal Center:

  • Rhodium (Rh): Rhodium catalysts, particularly Rh(II) dimers, are highly effective for cyclopropanation reactions using diazo compounds. They are known for promoting high yields and selectivities. The choice of ligand on the rhodium center can tune the catalyst's properties significantly.[13][14][15][16]

  • Palladium (Pd): Palladium catalysts are versatile and used in both cyclopropanation and cross-coupling routes.[3][8][17] For cycloadditions, Pd(0) complexes are often used to generate 1,3-dipoles from VCPs, which then react with other components.[17][18] For cross-coupling, air-stable Pd(I) dimers have shown exceptional activity, enabling rapid reactions at room temperature.[3]

  • Cobalt (Co): Cobalt complexes, such as Co(II)-salen type catalysts, are also effective for cyclopropanation and can offer different reactivity profiles compared to Rh and Pd, sometimes proceeding efficiently without the need for slow-addition protocols for the diazo reagent.[19][20]

• Ligand Choice: The ligand modulates the steric and electronic environment of the metal center.

  • Steric Bulk: Bulky ligands can enhance selectivity by creating a more ordered transition state, favoring the formation of one stereoisomer over another.

  • Electronic Properties: Electron-donating or electron-withdrawing ligands alter the reactivity of the metal center. For instance, in Rh-catalyzed ring-opening reactions, ferrocene-based ligands have been shown to be essential for achieving high regioselectivity.[16] Chiral ligands, such as BINAP derivatives, are crucial for developing asymmetric transformations.[13]

The optimal combination is highly substrate-dependent and often requires empirical screening.

Q3: What is the role of the solvent and how does it impact the reaction?

The solvent can dramatically influence reaction outcomes by affecting solubility, catalyst stability, and the energy of transition states.

• Polarity: In ylide-mediated reactions, solvent choice can sometimes "tune" the diastereoselectivity.[1] In some metal-catalyzed processes, more polar solvents like THF or MeCN can lead to slower reactions compared to less polar options like toluene.[21]

• Coordinating vs. Non-coordinating: Coordinating solvents can sometimes compete with substrates for binding to the metal center, potentially inhibiting the reaction. Conversely, in some cases, a coordinating solvent is necessary for catalyst stability or to facilitate a specific mechanistic step.

• Aprotic vs. Protic: Most VCP syntheses are performed under aprotic conditions to avoid quenching reactive intermediates. However, some cobalt-catalyzed cyclopropanations have been shown to proceed in quantitative yield on water, highlighting that exceptions exist.[19]

A solvent screen is a standard part of reaction optimization.[19] Common choices include dichloromethane (DCM), tetrahydrofuran (THF), toluene, and dioxane.

Q4: How does temperature influence vinylcyclopropane synthesis?

Temperature is a critical parameter that must be carefully controlled to balance reaction rate with selectivity and stability.

• Reaction Rate: As with most reactions, higher temperatures generally increase the rate. However, this is often at the expense of selectivity.

• Selectivity: Lowering the reaction temperature often enhances both diastereoselectivity and enantioselectivity by increasing the energy difference between competing diastereomeric transition states.[21] For example, in some organocatalytic rearrangements, dropping the temperature from room temperature to 0 °C or -20 °C significantly improves the diastereomeric ratio.[21]

• Product Stability: The primary reason for strict temperature control is to prevent the notorious vinylcyclopropane-cyclopentene rearrangement.[22] This rearrangement is often thermally induced, and high temperatures can provide the activation energy (around 50 kcal/mol) needed for this unwanted side reaction to occur.[22][23] Many modern catalytic methods are designed to proceed at or below room temperature to circumvent this issue.[3][24]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem: Low or No Product Yield

Q: My reaction is not working at all (0% conversion). What are the most common culprits?

A: Zero conversion typically points to a fundamental issue with one of the core components of the reaction.

• Catalyst Inactivity: This is the most frequent cause.

  • Decomposition: The catalyst may be air- or moisture-sensitive. Ensure you are using rigorously anhydrous and anaerobic conditions if required. Some modern catalysts, like certain Pd(I) dimers, are conveniently air-stable.[3]

  • Improper Activation: Some pre-catalysts require an activation step that may have failed.

  • Poisoning: Your starting materials or solvent may contain impurities (e.g., sulfur compounds, amines) that can poison the catalyst. Purify all reagents and solvents before use.

• Reagent Instability:

  • Diazo Compounds: These are often unstable and should be freshly prepared and used immediately. They can decompose upon exposure to acid, light, or rough surfaces.

  • Ylides: Sulfur ylides are typically generated in situ by deprotonation of a sulfonium salt.[12] Incomplete deprotonation due to a weak base or wet conditions will prevent ylide formation.

• Incorrect Reaction Conditions:

  • Temperature Too Low: While high temperatures are risky, some reactions have a minimum temperature threshold for activation that has not been met.

  • Missing Additives: Some reactions require co-catalysts, additives, or specific bases to proceed. For example, some Rh-catalyzed ring openings require both a base and a Lewis acid like Zn(OTf)₂ to be effective.[16]

Troubleshooting Workflow: Low/No Yield

Caption: A decision tree for troubleshooting low or no product yield.

Problem: Poor Diastereoselectivity

Q: My reaction produces a mixture of trans and cis isomers. How can I favor the formation of one over the other?

A: Achieving high diastereoselectivity often involves fine-tuning the steric environment of the transition state.

• Modify the Catalyst/Ligand:

  • Increase Steric Bulk: Switching to a bulkier ligand on your metal catalyst can create a more congested coordination sphere, forcing the substrates to approach in a more specific orientation. This is often the most effective strategy for improving diastereoselectivity.[11]

  • Chiral Ligands: In asymmetric catalysis, the choice of chiral ligand is paramount. Even for non-asymmetric reactions, the defined 3D structure of a chiral ligand can impart high diastereocontrol.

• Change the Ylide (for ylide-based methods):

  • The substituents on the sulfur ylide itself play a major role. For example, the diastereoselectivity in cyclopropanations with telluronium allylide can be tuned simply by changing the reaction conditions (e.g., switching from LiTMP/HMPA to LDA/LiBr).[1]

• Adjust Reaction Temperature:

  • Lower the Temperature: This is a general and effective method. Lower temperatures amplify the small energy differences between the diastereomeric transition states, leading to a higher ratio of the more stable product.[21]

• Vary the Solvent:

  • Solvent can influence the geometry of the transition state. Experiment with a range of solvents of varying polarity and coordinating ability.

Problem: Formation of Side Products

Q: I'm observing a significant amount of a cyclopentene product. How can I prevent the vinylcyclopropane-cyclopentene rearrangement?

A: The vinylcyclopropane-cyclopentene rearrangement is the most common and often most frustrating side reaction.[22][25] It is a strain-releasing isomerization that can be triggered thermally, photochemically, or by the catalyst itself.

• Strict Temperature Control: This is the most critical preventative measure. Keep the reaction temperature as low as possible while still allowing the desired cyclopropanation to proceed at a reasonable rate.[22] For thermally sensitive VCPs, purification steps like distillation should be avoided in favor of chromatography at room temperature.

• Catalyst Choice: Some transition metals are more prone to catalyzing the rearrangement. If you suspect your catalyst is promoting the rearrangement, screen other metals or ligand systems. For example, some rhodium systems can catalyze this rearrangement.[13]

• Substrate Design: The propensity for rearrangement is highly dependent on the VCP's substitution pattern. Electron-donating groups on the cyclopropane ring or electron-withdrawing groups on the vinyl moiety can lower the activation barrier for rearrangement.[22][23] If possible, modifying the substrate can suppress this pathway.

• Photochemical Avoidance: Protect your reaction from light, especially UV light, as this can induce a photochemical rearrangement pathway.[22]

Relationship Between Conditions and Outcomes

Caption: Interplay of reaction conditions and experimental outcomes.

Problem: Difficulty with Purification

Q: My vinylcyclopropane product is volatile or unstable during column chromatography. What are the best practices for purification?

A: Purifying VCPs can be challenging due to their potential volatility and thermal sensitivity.

• Avoid High Temperatures: Do not use high-heat methods like distillation unless the product is known to be stable. All solvent removal should be done on a rotary evaporator with a low-temperature water bath.

• Chromatography Best Practices:

  • Use Neutralized Silica: The acidic nature of standard silica gel can cause ring-opening or rearrangement of sensitive VCPs. Use silica gel that has been neutralized by washing with a solution of triethylamine (e.g., 1-2%) in the eluent, followed by flushing with the pure eluent.

  • Rapid Chromatography: Do not let the product sit on the column for extended periods. Use flash chromatography with slightly higher pressure to speed up the process.

  • TLC Analysis First: Carefully determine the appropriate eluent system by TLC to ensure good separation before committing the bulk material to the column.

• Alternative Methods:

  • Crystallization: If your product is a solid, recrystallization is an excellent and gentle purification method that can also enhance optical purity in some cases.[1]

  • Acid/Base Extraction: If your product has no acid/base-sensitive functional groups but the impurities do, a simple liquid-liquid extraction workup can remove many unwanted side products before chromatography.

Key Experimental Protocols

Protocol 1: General Procedure for Ylide-Mediated Diastereoselective Cyclopropanation

This protocol is adapted from methodologies involving the reaction of sulfur ylides with electron-poor dienes.[11][12]

Materials:

• Sulfonium Salt (e.g., Aryl- or Vinyl-stabilized) (1.1 equiv)

• Electron-poor Diene (1.0 equiv)

• Strong Base (e.g., NaH, KHMDS) (1.05 equiv)

• Anhydrous Solvent (e.g., CH₂Cl₂, THF)

• Inert atmosphere apparatus (Schlenk line or glovebox)

Step-by-Step Methodology:

• Setup: Add the sulfonium salt to an oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a septum under an inert atmosphere (N₂ or Ar).

• Dissolution: Add anhydrous solvent via syringe and cool the resulting suspension to the desired temperature (typically -78 °C using a dry ice/acetone bath).

• Ylide Generation: Add the base portion-wise to the stirred suspension. Allow the mixture to stir for 30-60 minutes at -78 °C to ensure complete formation of the ylide. The solution will typically change color.

• Substrate Addition: Add a solution of the electron-poor diene in the same anhydrous solvent dropwise to the cold ylide solution over 15-20 minutes.

• Reaction: Monitor the reaction by Thin Layer Chromatography (TLC). Stir at -78 °C until the starting material is consumed (typically 1-4 hours).

• Quench: Carefully quench the reaction at -78 °C by the slow addition of a saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add water, and extract the aqueous layer with an organic solvent (e.g., CH₂Cl₂, EtOAc) three times.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on neutralized silica gel.

Protocol 2: General Procedure for Pd(I)-Catalyzed Cross-Coupling

This protocol is based on the rapid, room-temperature synthesis of VCPs using an air-stable Pd(I) dimer catalyst.[3]

Materials:

• Vinyl Bromide (1.0 equiv)

• Cyclopropyl Organozinc Reagent (1.5 equiv, as a solution in THF)

• Pd(I) Dimer Catalyst, e.g., [PdI(μ-I)(PtBu₃)]₂ (2.5 mol%)

• Anhydrous Toluene

• Inert atmosphere apparatus

Step-by-Step Methodology:

• Setup: To an oven-dried vial, add the vinyl bromide and the Pd(I) dimer catalyst.

• Solvent Addition: Add anhydrous toluene and stir to dissolve the solids.

• Reagent Addition: Using a syringe pump, slowly add the solution of the cyclopropyl organozinc reagent to the reaction mixture over 15 minutes. A slow addition rate is crucial to minimize side reactions.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature for an additional 10-15 minutes. The total reaction time is often less than 30 minutes.

• Monitoring: The reaction can be monitored by GC-MS or TLC to confirm completion.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with an appropriate organic solvent, dry the combined organic layers over Na₂SO₄, filter, and concentrate.

• Purification: Purify the residue by flash column chromatography to yield the desired vinylcyclopropane. This method is noted for its high stereospecificity, conserving the geometry of both the vinyl and cyclopropyl components.[3]

Summary of Key Optimization Parameters

Parameter	Key Consideration	Impact on Reaction	Common Troubleshooting Action
Catalyst/Ligand	Steric and electronic properties	Controls reactivity, chemo-, regio-, and stereoselectivity.[9][16]	Screen a panel of ligands with varying properties.
Temperature	Balance between reaction rate and side reactions	Lower temperatures generally improve selectivity and prevent VCP-cyclopentene rearrangement.[21][22]	Lower the reaction temperature in increments.
Solvent	Polarity and coordinating ability	Affects catalyst stability, reagent solubility, and transition state energies.[1][19]	Perform a solvent screen (e.g., Toluene, THF, DCM).
Base/Additives	Necessary for specific transformations (e.g., ylide formation, catalyst activation)	Can be critical for reaction initiation and turnover.[1][16]	Verify the purity, stoichiometry, and necessity of all additives.
Concentration	Bimolecular vs. unimolecular rates	Can influence the rate of desired reaction versus undesired decomposition or side reactions.	Adjust concentration; use slow addition for one reagent.

References

• Ganesh, V., & Chandrasekaran, S. (n.d.). Recent Advances in the Synthesis and Reactivity of Vinylcyclopropanes. Indian Institute of Science.
• (2003, October 7). Controllable Diastereoselective Cyclopropanation. Enantioselective Synthesis of Vinylcyclopropanes via Chiral Telluronium Ylides. Journal of the American Chemical Society - ACS Publications.
• Robiette, R., & Marchand-Brynaert, J. (n.d.). Diastereoselective Synthesis of Vinylcyclopropanes from Dienes and Sulfur Ylides. Synlett.
• (n.d.). Synthetic applications of vinyl cyclopropane opening. Organic & Biomolecular Chemistry (RSC Publishing).
• (n.d.). Vinylcyclopropane rearrangement. Wikipedia.
• (n.d.). Recent Advances in the Synthesis and Reactivity of Vinylcyclopropanes. ResearchGate.
• (2025, March 25). Transition-metal-catalyzed auxiliary-assisted C–H functionalization using vinylcyclopropanes and cyclopropanols. Chemical Communications (RSC Publishing). DOI:10.1039/D5CC00599J.
• (n.d.). Revolutionary reactivity of vinyl cyclopropane: a rhodium-catalyzed enantioconvergent and chemodivergent rearrangement. ChemRxiv.
• (2013, June 12). Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds. The Journal of Organic Chemistry - ACS Publications.
• Robiette, R., & Marchand-Brynaert, J. (n.d.). Diastereoselective Synthesis of Vinylcyclopropanes from Dienes and Sulfur Ylides. Thieme.
• (n.d.). Palladium-Catalyzed Diastereo- and Enantioselective Synthesis of Substituted Cyclopentanes via a Dynamic Kinetic Asymmetric Formal [3+2]-Cycloaddition of Vinyl Cyclopropanes Alkylidene Azlactones. PMC.
• (2023, January 11). Rapid and Modular Access to Vinyl Cyclopropanes Enabled by Air‐stable Palladium(I) Dimer Catalysis. PMC.
• (2013, June 12). Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds.
• (n.d.). Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. PMC.
• (2006, July 7). Enantioselective Synthesis of Vinylcyclopropanes and Vinylepoxides Mediated by Camphor-Derived Sulfur Ylides. ACS Publications - American Chemical Society.
• (n.d.). Vinylcyclopropane‐cyclopentene rearrangement under optimized reaction conditions using a cis‐configured cyclopropane substrate. ResearchGate.
• (n.d.). Synthetic applications of vinyl cyclopropane opening. SciSpace.
• (2025, August 14). Photoredox-catalyzed cyclopropanation of allenes towards vinyl-cyclopropanes. Chemical Science (RSC Publishing). DOI:10.1039/D5SC05057J.
• (2014, September 11). Evaluating the thermal vinylcyclopropane rearrangement (VCPR) as a practical method for the synthesis of difluorinated cyclopentenes. PubMed.
• (n.d.). Optimization of the reaction conditions. ResearchGate.
• (n.d.). Catalytic Synthesis of Vinylcyclopropanes by Intramolecular Cyclopropanation.
• (n.d.). Catalytic [5 + 1]-Cycloadditions of Vinylcyclopropanes and Vinylidenes. PMC.
• (2022, December 5). Catalyst-Controlled Chemodivergent Reactivity of Vinyl Cyclopropanes: A Selective Approach toward Indoles and Aniline Derivatives. Organic Letters - ACS Publications.
• (2025, July 31). Organocatalytic Enantioselective Nitro-Vinylcyclopropane- Cyclopentene Rearrangement: Expanding the Reactivity of Donor–Acceptor Cyclopropanes.
• (n.d.). Transition Metal-Catalyzed Selective Carbon-Carbon Bond Cleavage of Vinylcyclopropanes in Cycloaddition Reactions. PMC.
• (2024, June 19). Dynamic stereomutation of vinylcyclopropanes with metalloradicals. PMC - NIH.
• (n.d.). Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes. PMC.
• (n.d.). Confirming the Stereochemistry of Vinylcyclopropane Reaction Products: A Comparative Guide. Benchchem.
• (2020, May 7). A Vinyl Cyclopropane Ring Expansion and Iridium‐Catalyzed Hydrogen Borrowing Cascade. PMC.

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Technical Support Center: Troubleshooting Product Inhibition in the Enzymatic Resolution of Vinyl-ACCA Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the enzymatic resolution of 1-amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA) derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the common challenge of product inhibition in these critical biocatalytic processes. Vinyl-ACCA is a vital chiral intermediate in the synthesis of leading Hepatitis C Virus (HCV) NS3/4A protease inhibitors, making its efficient and stereoselective production paramount.[1]

This document provides in-depth troubleshooting guides and FAQs to address specific experimental issues, grounded in mechanistic principles and validated protocols.

Section 1: Understanding the Root Cause: Two Faces of Product Inhibition

Product inhibition is a primary bottleneck in the enzymatic resolution of vinyl-ACCA esters, often manifesting as stalled reactions or low yields.[2][3] The inhibitory species depends on the specific reaction strategy employed: transesterification with vinyl acyl donors or direct hydrolysis of the racemic ester.

Scenario A: Inhibition by Acetaldehyde (When Using Vinyl Acyl Donors)

The use of vinyl esters (e.g., vinyl acetate) as acyl donors is popular because the reaction is essentially irreversible, driving it towards the product.[4][5] However, this choice introduces a potent inhibitor.

The Mechanism:

• The enzyme (typically a lipase) catalyzes the transfer of the acyl group from the vinyl ester to the racemic vinyl-ACCA derivative.

• This releases vinyl alcohol as a co-product.

• Vinyl alcohol is unstable and rapidly tautomerizes into acetaldehyde.[4]

• The highly reactive acetaldehyde then covalently modifies and deactivates the enzyme. This can occur via two main pathways:

  • Schiff Base Formation: Acetaldehyde reacts with the primary amine groups of lysine residues on the enzyme's surface.

  • Michael Adduct Formation: Acetaldehyde may undergo self-condensation to form reactive α,β-unsaturated aldehydes, which then form stable Michael adducts with enzyme residues.[4] The result is a progressive loss of catalytic activity, causing the reaction to plateau at low or moderate conversion.[4]

Caption: Mechanism of enzyme deactivation by acetaldehyde generated from vinyl ester co-product.

Scenario B: Inhibition by the Carboxylic Acid Product (During Ester Hydrolysis)

When resolving a racemic mixture of vinyl-ACCA esters (e.g., methyl or ethyl esters) via enantioselective hydrolysis, the desired product is the free carboxylic acid of one enantiomer.[2]

The Mechanism: As the reaction proceeds, the concentration of the charged carboxylic acid product increases. This product can act as an inhibitor, a phenomenon frequently observed in resolutions of hindered amino acid esters.[2][6] The inhibition can be:

• Competitive: The product may compete with the substrate for binding to the enzyme's active site.

• Mixed/Non-competitive: The product may bind to a site other than the active site (an allosteric site) or to the enzyme-substrate complex, reducing the enzyme's catalytic efficiency (Vmax) and potentially altering its affinity for the substrate (Km).[6]

This type of inhibition is often exacerbated in concentrated reaction mixtures, leading to significantly prolonged reaction times.[2]

Section 2: Troubleshooting Guide

This section addresses common experimental observations in a question-and-answer format.

Q1: My reaction starts quickly but then slows down significantly or stops completely, even though plenty of substrate is left. What's happening?

A: This is the classic symptom of product inhibition. The initial rate is high because the inhibitor concentration is low. As the reaction progresses, the accumulating inhibitor deactivates the enzyme or slows catalysis.

Troubleshooting Steps:

• Identify the Inhibitor:

  • Are you using a vinyl acyl donor (like vinyl acetate)? If yes, the inhibitor is almost certainly acetaldehyde.[4] Proceed to the solutions in Scenario A .

  • Are you hydrolyzing a racemic ester to a carboxylic acid? If yes, the inhibitor is the carboxylic acid product itself.[2] Proceed to the solutions in Scenario B .

• Scenario A (Acetaldehyde Inhibition) Solutions:

  • Implement In Situ Removal: The most effective strategy is to remove acetaldehyde as it forms. Since it is volatile, applying a vacuum to the reaction vessel is highly effective.[4] Ensure your solvent system is compatible (i.e., won't boil off excessively). A cold trap should be used to collect the removed volatiles.

  • Enzyme Selection: Some lipases are more resistant to acetaldehyde. For instance, lipases from Candida antarctica (e.g., Novozym® 435) are often reported to be more stable than those from Candida rugosa.[4] Consider screening different enzymes.

  • Immobilization: Using an immobilized enzyme can enhance stability and resistance to inhibitors.[4][7]

• Scenario B (Carboxylic Acid Inhibition) Solutions:

  • Dilute the Reaction Mixture: A simple and effective solution is to increase the solvent volume. Diluting the reaction reduces the concentration of the inhibitory product as it forms, lessening its impact on the enzyme and allowing the reaction to proceed to higher conversion.[2]

  • Control the pH: In an aqueous or biphasic system, maintaining the pH with a buffer can help. The inhibitory species is often the charged carboxylate. By controlling the pH, you can manage the equilibrium and potentially reduce inhibition. The optimal pH for Alcalase 2.4L, an enzyme used for this resolution, is typically in the slightly alkaline range.[2]

Caption: Troubleshooting workflow for stalled enzymatic resolution reactions.

Q2: My enzyme activity is low from the very beginning, or the reaction isn't working at all. What should I check?

A: If the reaction fails to start, the issue may be with the fundamental reaction conditions rather than product inhibition.

Parameter	Potential Issue	Recommended Action & Rationale
Enzyme Activity	The enzyme may be inactive due to improper storage or handling.	Confirm the enzyme's expiration date and storage at -20°C.[8] Test its activity with a standard control substrate to verify it is active before using it in your main experiment.
Water Content	Lipase activity in organic media is critically dependent on a small amount of water. Too little water deactivates the enzyme, while too much promotes unwanted hydrolysis.[4][9]	Ensure solvents are anhydrous. Use activated molecular sieves (~10% w/v) to maintain low water activity.[4] For some systems, you may need to add a specific, small amount of water to achieve optimal activity.
Temperature	The temperature may be too high (denaturing the enzyme) or too low (resulting in a very slow reaction rate).	The optimal temperature for most lipases is 40-60°C.[4] For proteases like Alcalase, ambient temperature is often sufficient.[2] Perform a temperature optimization study if needed.
Solvent Choice	The organic solvent can strip essential water from the enzyme or denature it.	Non-polar, hydrophobic solvents like hexane, heptane, or MTBE are generally preferred as they are less disruptive to the enzyme's structure.[4]
Substrate Quality	Contaminants in your vinyl-ACCA ester substrate could be inhibiting the enzyme.	Purify the substrate if necessary. Perform a "spike and recovery" experiment (see Protocol 3) to test for inhibitors in your substrate stock.[10]

Section 3: Key Experimental Protocols

Protocol 1: Overcoming Acetaldehyde Inhibition with In Situ Vacuum Application

This protocol describes the setup for removing the volatile inhibitor acetaldehyde during a lipase-catalyzed transesterification using a vinyl acyl donor.

• Materials:

  • Racemic N-Boc-vinyl-ACCA ethyl ester

  • Vinyl acetate (or other vinyl ester)

  • Immobilized Lipase (e.g., Novozym® 435)

  • Anhydrous organic solvent (e.g., heptane)

  • Activated molecular sieves (3Å or 4Å)

  • Round-bottom flask, magnetic stirrer, heating mantle/oil bath

  • Vacuum line with a pressure gauge

  • Cold trap (e.g., Dewar with dry ice/acetone or liquid nitrogen)

• Procedure:

  • To a dry round-bottom flask, add the racemic substrate (e.g., 1 mmol) and activated molecular sieves (~10% w/v).

  • Add the anhydrous solvent (e.g., 10-20 mL).

  • Add the vinyl ester acyl donor. A molar ratio of 1.5 to 2 equivalents relative to the substrate is a good starting point.[4]

  • Add the immobilized lipase (typically 5-15% by weight of the limiting substrate).[4]

  • Seal the flask and connect it to the vacuum line with the cold trap positioned between the flask and the vacuum pump.

  • Begin stirring and heat the reaction to the optimal temperature (e.g., 40-60°C).

  • Carefully apply a vacuum to the system. Adjust the pressure to gently bubble the solvent without causing it to boil excessively. This continuous flow will carry the acetaldehyde into the cold trap.

  • Monitor the reaction progress by taking aliquots at regular intervals (e.g., via GC or HPLC). Filter the enzyme before analysis.

  • Upon completion, stop heating, release the vacuum, and filter to recover the enzyme for potential reuse.[4]

Protocol 2: Mitigating Carboxylic Acid Inhibition via Dilution

This protocol is adapted from studies on the resolution of vinyl-ACCA esters where the product is inhibitory.[2]

• Materials:

  • Racemic N-Boc-vinyl-ACCA ethyl ester

  • Enzyme (e.g., Alcalase 2.4L)

  • Buffer solution (e.g., phosphate or borate buffer, pH 8.0)

  • Base for pH adjustment (e.g., 1 M NaOH)

  • Solvent for extraction (e.g., ethyl acetate)

• Procedure:

  • Initial (Concentrated) Run: Dissolve the racemic ester in a minimal amount of buffer. Add the enzyme and monitor the reaction. Observe if the reaction rate slows significantly over time.

  • Diluted Run: Set up a parallel reaction. Use the same absolute amounts of substrate and enzyme, but increase the volume of buffer by 2-5 fold.

  • Comparison: Monitor both reactions for conversion and enantiomeric excess (ee) over time. A significantly faster rate and higher final conversion in the diluted reaction strongly indicate that product inhibition was the limiting factor in the concentrated run.[2]

  • pH Control: During the reaction, the formation of the carboxylic acid will lower the pH. Use a pH-stat or periodically add a dilute base to maintain the optimal pH for the enzyme.

  • Workup: Once the desired conversion is reached (ideally ~50% for kinetic resolution), stop the reaction, adjust the pH to be acidic, and extract the unreacted ester with an organic solvent, leaving the de-esterified acid product in the aqueous layer.

Protocol 3: "Spike and Recovery" Experiment to Detect Unknown Inhibitors

Use this method if you suspect your substrate or buffer contains an unknown contaminant that is inhibiting the enzyme.[10]

• Procedure:

  • Prepare Buffers:

    • Control Buffer: A clean buffer in which the enzyme is known to be active.

    • Sample Buffer: The buffer containing your dissolved substrate or other potentially contaminated components.

  • Spike: Add an identical, known amount of active enzyme to both the Control and Sample buffers.

  • Assay: Immediately measure the enzyme activity in both tubes using a standard, reliable substrate.

  • Analyze: Calculate the percentage of activity recovered in the Sample Buffer compared to the Control Buffer ((Activity_Sample / Activity_Control) * 100%).

  • Interpretation: A significantly lower recovery (<80%) in the Sample Buffer indicates the presence of an inhibitor in your sample.[10]

Section 4: Frequently Asked Questions (FAQs)

Q1: Which enzymes are typically used for the resolution of vinyl-ACCA esters? A: Both proteases and lipases are effective. Subtilisin-Carlsberg (commercial name Alcalase 2.4L) has been successfully used for the enantioselective hydrolysis of N-Boc-vinyl-ACCA esters.[2] For transesterification reactions, immobilized lipases such as Candida antarctica Lipase B (Novozym® 435) are widely employed due to their stability and broad substrate scope.[4][11] A newly isolated strain, Sphingomonas aquatilis, has also shown high enantioselectivity for this transformation.[1]

Q2: Why are vinyl esters preferred as acyl donors despite the acetaldehyde problem? A: The tautomerization of the vinyl alcohol co-product to acetaldehyde is effectively an irreversible step. This pulls the entire reaction equilibrium towards the product side, allowing for much higher conversions than would be possible with simple alkyl esters (like ethyl acetate), which can lead to reversible reactions.[4][5] The benefits of irreversibility often outweigh the challenge of acetaldehyde, provided it is effectively removed.

Q3: Can I use a different acyl donor to avoid acetaldehyde formation? A: Yes. Other acyl donors can be used, such as acetic anhydride or other acid anhydrides.[12] These can also lead to high conversions. However, they produce a carboxylic acid byproduct (e.g., acetic acid) which can lower the pH of the medium and may also be inhibitory in some cases. The choice of acyl donor is a trade-off between reaction irreversibility, byproduct effects, and cost.

Q4: How critical is the choice of solvent? A: Very critical. The solvent affects enzyme activity, stability, and substrate solubility.[11] For lipases, non-polar solvents like heptane or tert-amyl alcohol are often ideal because they do not strip the essential layer of water from the enzyme's surface.[4][11] Polar solvents can be more disruptive. The optimal solvent must be determined empirically for your specific enzyme and substrate system.

Q5: My reaction has stalled due to inhibition. Can I just add more enzyme? A: While adding more enzyme can increase the reaction rate, it is not an efficient or cost-effective solution to product inhibition. If the inhibitor is deactivating the enzyme (like acetaldehyde), the newly added enzyme will also be progressively inactivated. If the inhibition is reversible (like with the carboxylic acid product), adding more enzyme may help but does not address the root cause. It is far better to implement strategies like in situ product removal or dilution to create a more favorable reaction environment.[2][4]

References

• BenchChem. (2025).

• Greń, I., et al. (2013). Enzymes involved in vinyl acetate decomposition by Pseudomonas fluorescens PCM 2123 strain. Polish Journal of Microbiology, 62(3), 259-267. [Link]

• Kim, M., et al. (2024). Enhanced Enzymatic Synthesis of Puerarin Palmitate with Different Acyl Donors for Lipid Solubility Improvement. MDPI. [Link]

• Causevic, A. (2022). Lipase-catalyzed production of structured triacylglycerols. Lund University Research Portal. [Link]

• Venkatraman, S., et al. (2005). Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid (Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. The Journal of Organic Chemistry, 70(14), 5481-5489. [Link]

• Shalev, O., et al. (2022). Lipase Catalyzed Transesterification of Model Long-Chain Molecules in Double-Shell Cellulose-Coated Oil-in-Water Emulsion Particles as Microbioreactors. Polymers, 14(20), 4341. [Link]

• Aubé, J., & Micalizio, G. C. (2012). Overcoming Product Inhibition in Catalysis of the Intramolecular Schmidt Reaction. Organic letters, 14(17), 4462-4465. [Link]

• Zheng, G., et al. (2017). Biocatalytic Asymmetric Synthesis of (1R, 2S)-N-Boc-vinyl-ACCA Ethyl Ester with a Newly Isolated Sphingomonas aquatilis. Applied Biochemistry and Biotechnology, 184(2), 623-638. [Link]

• Jo, Y. H., et al. (2022). Efficient Production of Naringin Acetate with Different Acyl Donors via Enzymatic Transesterification by Lipases. MDPI. [Link]

• Schmid, A., et al. (2024). Overcoming bottlenecks towards complete biocatalytic conversions and complete product recovery. Reaction Chemistry & Engineering. [Link]

• Burek, V., & Chmielewski, M. (2019). Biocatalysis and Strategies for Enzyme Improvement. IntechOpen. [Link]

• Shkolnik, E., & Gutman, A. L. (1994). Resolution of racemic sterically hindered secondary alcohols via enzymatic alcoholysis of their esters. The first enzymatic preparation of optically pure 2,2,2-trifluoro-1-(9-anthryl)ethanols. Bioorganic & Medicinal Chemistry, 2(7), 567-572. [Link]

• de Souza, R. O. M. A., et al. (2012). Effect of acyl donor on the transesterification of (R,S)-1 with vinyl acetate catalyzed by the BCL/GS system. Journal of Molecular Catalysis B: Enzymatic, 78, 49-54. [Link]

• Chen, Y., & Raushel, F. M. (2002). Enzymatic Resolution of Chiral Phosphinate Esters. Angewandte Chemie International Edition, 41(19), 3653-3655. [Link]

• Sutili, F. K., et al. (2022). Mechanism and Kinetics of Lipase-Catalyzed Polycondensation of Glycerol and Sebacic Acid: Influence of Solvent and Temperature. Biomacromolecules, 23(7), 2977-2988. [Link]

• Zhang, Y., et al. (2020). Synthesis of neryl acetate by free lipase-catalyzed transesterification in organic solvents and its kinetics. Journal of the Serbian Chemical Society, 85(10), 1339-1352. [Link]

• Alvarez, V. H., & Schroeder, T. (2020). Developments in the Use of Lipase Transesterification for Biodiesel Production from Animal Fat Waste. MDPI. [Link]

• Zhang, Y., et al. (2024). Driving In Vivo Multienzyme Cascades Forward: Regulatory Strategies for Enhanced Biocatalysis. ACS Synthetic Biology. [Link]

• Lestari, D., et al. (2018). Molecular characterization of transesterification activity of novel lipase family I.1. PLOS ONE, 13(1), e0190587. [Link]

• Stergiou, P. Y., et al. (2013). Advances in Lipase-Catalyzed Esterification Reactions. Biotechnology Advances, 31(8), 1846-1859. [Link]

• Sutili, F. K., et al. (2021). Simplified Method to Optimize Enzymatic Esters Syntheses in Solvent-Free Systems: Validation Using Literature and Experimental Data. MDPI. [Link]

• Adamczak, M., & Krishna, S. H. (2004). Strategies for Improving Enzymes for Efficient Biocatalysis. Food Technology and Biotechnology, 42(4), 251-264. [Link]

• National Center for Biotechnology Information. (2012). Basics of Enzymatic Assays for HTS. Assay Guidance Manual. [Link]

• Malcata, F. X., et al. (1992). Kinetics and mechanisms of reactions catalyzed by immobilized lipases. Enzyme and Microbial Technology, 14(6), 426-446. [Link]

• ResearchGate. (n.d.). Lipase-catalyzed transesterification of soybean oil for biodiesel production in tert-amyl alcohol. [Link]

• Ninja Nerd. (2017, April 27). Biochemistry | Enzyme Inhibition [Video]. YouTube. [Link]

• BenchChem. (2025).

• ResearchGate. (2020). How to interpret an enzymatic inhibition as mixed or product inhibition?. [Link]

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Stability and storage conditions for 2-Vinylcyclopropanecarboxylic acid

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 2-Vinylcyclopropanecarboxylic acid. This guide is designed to provide you with in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and storage of this important chemical intermediate. As Senior Application Scientists, we have compiled and synthesized data from safety data sheets and relevant scientific literature to ensure the integrity and accuracy of the information presented.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-Vinylcyclopropanecarboxylic acid?

A1: To ensure the long-term stability of 2-Vinylcyclopropanecarboxylic acid, it should be stored in a cool, dry, and well-ventilated area.[1][2][3] The container should be tightly sealed to prevent exposure to moisture and air.[1][2][4] For optimal preservation, refrigeration at 4°C is recommended.[2][5]

Q2: What personal protective equipment (PPE) should be used when handling 2-Vinylcyclopropanecarboxylic acid?

A2: When handling 2-Vinylcyclopropanecarboxylic acid, it is crucial to use appropriate personal protective equipment. This includes safety glasses with side shields or goggles, chemical-resistant gloves, and a lab coat or other protective clothing.[1][2] In situations where dust or aerosols may be generated, a NIOSH/MSHA-approved respirator is advised.[2]

Q3: Is 2-Vinylcyclopropanecarboxylic acid stable under normal laboratory conditions?

A3: Yes, 2-Vinylcyclopropanecarboxylic acid is stable under recommended storage conditions.[1][2] However, it is important to avoid contact with strong oxidizing agents and strong acids, as these can lead to decomposition.[1]

Q4: What should I do in case of a spill?

A4: In the event of a small spill, you should wear appropriate PPE, sweep up the material, and place it in a suitable container for disposal.[1] For larger spills, it's important to prevent the material from entering drains. Dam up the spill and absorb it with an inert material like sand or silica gel before collecting it for disposal.[2] Ensure the area is well-ventilated during cleanup.[1]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments involving 2-Vinylcyclopropanecarboxylic acid, with a focus on the causality behind these experimental challenges.

Issue	Potential Cause	Recommended Action & Scientific Rationale
Inconsistent reaction yields or unexpected byproducts.	Degradation of 2-Vinylcyclopropanecarboxylic acid.	The vinyl group and the strained cyclopropane ring can be susceptible to certain reaction conditions. The presence of strong acids or oxidizing agents can lead to ring-opening or polymerization of the vinyl group.[1] Ensure all reagents and solvents are pure and free from contaminants. Consider performing reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.
Compound appears discolored or has an unusual odor.	Decomposition due to improper storage.	Exposure to light, air, or elevated temperatures can lead to gradual decomposition. This can manifest as a change in color or the development of an odor. Store the compound in a tightly sealed, opaque container at the recommended temperature (4°C) to mitigate these effects.[2][5]
Difficulty dissolving the compound in a desired solvent.	Inappropriate solvent choice or presence of impurities.	While solubility data is not extensively available, the carboxylic acid moiety suggests some polarity. If you encounter solubility issues, consider a range of solvents with varying polarities. The presence of insoluble impurities from degradation could also be a factor. In such cases, purification of the starting material may be necessary.
Observed polymerization or gelling of the compound.	Instability of the vinyl group.	The vinyl group in 2-Vinylcyclopropanecarboxylic acid can be prone to polymerization, especially in the presence of radical initiators, heat, or certain metal catalysts.[6] If you observe this, ensure your reaction setup is free from potential initiators and consider using a polymerization inhibitor if compatible with your reaction chemistry.

Experimental Workflows & Diagrams

Workflow for Handling and Storage

This workflow outlines the critical steps for safely handling and storing 2-Vinylcyclopropanecarboxylic acid to maintain its integrity.

Caption: Workflow for receiving, storing, and handling 2-Vinylcyclopropanecarboxylic acid.

Potential Degradation Pathways

This diagram illustrates potential degradation pathways for 2-Vinylcyclopropanecarboxylic acid based on its chemical structure.

Caption: Potential degradation pathways for 2-Vinylcyclopropanecarboxylic acid.

References

• Safety Data Sheet, United States Biological. [Link]

• Synthesis of (1R,2S)-1-Amino-2-Vinylcyclopropane Carboxylic Acid (Vinyl-ACCA) Derivatives, AWS. [Link]

• Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability, Organic Letters. [Link]

• Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E), ACS Publications. [Link]

• SAFETY DATA SHEET, SigmaAldrich.cn. [Link]

• Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease, Figshare. [Link]

• Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease, ACS Publications. [Link]

• Synthesis of (1 R ,2 S )-1Amino2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease, ResearchGate. [Link]

• Enzymes Involved in a Novel Anaerobic Cyclohexane Carboxylic Acid Degradation Pathway, American Society for Microbiology. [Link]

• Reactivity of Vinyl Epoxides/Oxetanes/Cyclopropanes toward Arynes: Access to Functionalized Phenanthrenes, PMC. [Link]

• Pathways and metabolites of microbial degradation of selected acidic pharmaceutical and their occurrence in municipal wastewater treated by a membrane bioreactor, PubMed. [Link]

• Material Safety Data Sheet Cyclopropanecarboxylic Acid, 98%(GC), West Liberty University. [Link]

• Enhancement of the Degradation of Phytosterol Side Chains in Mycolicibacterium by Eliminating the Redox Sensitivity of Key Thiolase and Augmenting Cell Activity, MDPI. [Link]

• Synthesis of vinyl esters of aromatic carboxylic acids in the presence of Zn/SiOC, ZnO/SiOC, and Ni/SiOC catalytic systems, PMC. [Link]

• Blocked bio-based carboxylic acids and their use in thermosetting materials, Google P

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• Stability and Stabilization of Ascorbic Acid, ResearchGate. [Link]

• Biodegradation of n-Alkylcycloalkanes and n-Alkylbenzenes via New Pathways in Alcanivorax sp. Strain MBIC 4326, PMC. [Link]

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Reference Data & Comparative Studies

Synthetic Routes to 2-Vinylcyclopropanecarboxylic Acid: A Comparative Technical Guide

The synthesis of highly strained, functionalized rings is a cornerstone of modern medicinal chemistry. Specifically, 2-Vinylcyclopropanecarboxylic acid (often functionalized as vinyl-ACCA) is a critical, conformationally restricted non-proteogenic amino acid derivative. It serves as the essential P1 pocket binding motif in numerous Hepatitis C Virus (HCV) NS3/4A protease inhibitors, including Grazoprevir, Paritaprevir, and Voxilaprevir.

For process chemists and drug development professionals, selecting the optimal synthetic route dictates the scalability, safety, and economic viability of the final active pharmaceutical ingredient (API). This guide objectively compares the two predominant synthetic strategies: the industrial standard Phase-Transfer Catalyzed (PTC) Dialkylation and the atom-economic Transition-Metal Catalyzed Cyclopropanation .

Route A: Phase-Transfer Catalyzed (PTC) Dialkylation

The most widely adopted route for multi-kilogram scale-up relies on the dialkylation of a glycine Schiff base with an allylic bis-electrophile. This approach can be executed either as a racemic synthesis followed by enzymatic resolution (e.g., using Alcalase 2.4L)[1] or via direct asymmetric induction using a chiral phase-transfer catalyst[2].

Causality & Mechanistic Design

• The Schiff Base: Utilizing an imine-protected glycine derivative (such as (E)-N-phenylmethyleneglycine ethyl ester) serves a tripartite purpose. It completely prevents unwanted N -alkylation, significantly increases the acidity of the α -protons to allow deprotonation by mild solid bases, and provides the necessary steric bulk to interact with the chiral catalyst for high enantio-recognition.

• The Bis-Electrophile: trans-1,4-dibromo-2-butene is selected because its trans geometry inherently dictates the relative stereochemistry of the resulting vinyl group upon ring closure. The reaction proceeds via a sequential SN​2 pathway: an initial intermolecular alkylation followed by a rapid, base-driven intramolecular SN​2 cyclization.

• Solid Base (NaOH): Using powdered solid NaOH rather than an aqueous solution minimizes the hydrolysis of the water-sensitive imine protecting group during the extended reaction time.

Experimental Protocol: Asymmetric PTC Dialkylation

This protocol is adapted from the scalable process developed by Leonard et al.[2]. Self-Validation: This system validates its own progression through a distinct visual shift; the intense yellow color of the starting Schiff base dissipates as it is consumed.

• System Preparation: In a jacketed reactor, charge anhydrous toluene and (E)-N-phenylmethyleneglycine ethyl ester (1.0 equiv). Cool the biphasic system to an internal temperature of 0 °C.

• Catalyst Introduction: Add the chiral phase-transfer catalyst (e.g., N -[(2,5-bis)trifluoromethyl]benzyl cinchonidinium bromide, 0.03 equiv).

• Electrophile Addition: Charge trans-1,4-dibromo-2-butene (1.3 equiv) into the reactor as a solid.

• Base Initiation: Add powdered NaOH (excess). Critical Step: The agitation rate must be precisely calibrated. Insufficient mixing stalls the biphasic reaction, while over-shearing can mechanically degrade the catalyst.

• Monitoring: Stir vigorously for 10-12 hours. Validate completion via the disappearance of the yellow imine color, confirmed by HPLC analysis.

• Workup & Chiral Upgrade: Quench with water, separate the organic layer, and perform a solvent switch to isopropyl acetate. Add TsOH⋅H2​O to crystallize the product as a tosylate salt. This crystallization selectively rejects the minor enantiomer, upgrading the chiral purity from ~84% ee to >99% ee[2].

Route B: Transition-Metal Catalyzed Cyclopropanation

For library synthesis and analog generation, the direct cyclopropanation of 1,3-butadiene offers a highly convergent, atom-economic alternative. This route utilizes a transition metal (typically Rhodium or Copper) to decompose a diazo compound or iodonium ylide into a reactive carbenoid[3].

Causality & Mechanistic Design

• Catalyst Selection: Dirhodium tetracarboxylates (e.g., Rh2​(OAc)4​ ) are uniquely suited for this transformation. The bimetallic core stabilizes the highly electrophilic carbenoid intermediate, preventing immediate degradation while maintaining enough reactivity to engage the unactivated double bond of 1,3-butadiene in a concerted, asynchronous[2+1] cycloaddition.

• Excess Diene: 1,3-butadiene is maintained in a vast stoichiometric excess. This is a kinetic necessity to favor the cross-reaction (cyclopropanation) over the bimolecular dimerization of the carbenoid, which yields inert diethyl maleate/fumarate byproducts.

• Syringe Pump Addition: The slow addition of the diazo compound is not merely a yield-optimization technique; it is a mandatory safety control to prevent the explosive accumulation of unreacted diazoacetate.

Experimental Protocol: Rh-Catalyzed Cyclopropanation

Self-Validation: The reaction provides real-time kinetic feedback via N2​ gas evolution. The continuous bubbling strictly correlates with active carbenoid formation, and the cessation of bubbling indicates that the diazo compound has been fully consumed.

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve Rh2​(OAc)4​ (1 mol%) in anhydrous dichloromethane.

• Diene Condensation: Cool the system to -10 °C and condense 1,3-butadiene gas (5.0 to 10.0 equiv) directly into the reaction mixture.

• Carbenoid Generation: Dissolve ethyl diazoacetate (EDA, 1.0 equiv) in dichloromethane. Using a programmed syringe pump, add the EDA solution dropwise over 4 to 6 hours.

• Validation: Monitor the reaction visually. Ensure steady N2​ gas evolution occurs with each drop. If bubbling stops while EDA is still being added, halt the addition immediately to prevent explosive accumulation.

• Workup: Once addition is complete and gas evolution ceases, allow the system to warm to room temperature to vent excess butadiene. Concentrate in vacuo and separate the cis/trans diastereomers via silica gel chromatography.

Quantitative Comparison

The following table synthesizes the operational and performance metrics of both routes, providing a clear framework for route selection based on project phase (discovery vs. process).

Performance Metric	Route A: PTC Dialkylation	Route B: Metal-Catalyzed Cyclopropanation
Overall Yield	70–78% (after salt crystallization)	40–60% (highly dependent on catalyst tuning)
Enantiomeric Excess (ee)	Up to 84% (crude), >99% (after resolution)	Up to 90%+ (requires advanced chiral ligands)
Diastereoselectivity	Excellent (dictated by starting butene)	Moderate (often yields cis/trans mixtures)
Reagent Safety Profile	Moderate (corrosive bases, alkylating agents)	High Risk (toxic butadiene gas, explosive diazo)
Scalability	Excellent (Multi-kilogram industrial standard)	Poor to Moderate (requires specialized engineering)
Atom Economy	Lower (generates 2 equivalents of HBr waste)	High (generates only N2​ gas as waste)

Mechanistic & Workflow Visualizations

Caption: Logical comparison of Route A (Dialkylation) and Route B (Cyclopropanation).

Caption: Mechanistic pathway of the asymmetric phase-transfer catalyzed dialkylation.

Conclusion

For researchers operating at the discovery scale where atom economy and rapid analog generation are prioritized, the Rhodium-Catalyzed Cyclopropanation (Route B) is a powerful tool, provided rigorous safety protocols regarding diazo compounds are maintained. However, for drug development professionals transitioning a molecule into clinical trials, the PTC Dialkylation (Route A) is the undisputed champion. Its reliance on inexpensive, stable reagents, coupled with a highly efficient chiral upgrade via crystallization, makes it the safest and most economically viable pathway for manufacturing HCV protease inhibitor intermediates.

References

• Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid (Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester Organic Process Research & Development - ACS Publications URL:[Link]

• Expedient Synthesis of Cyclopropane α-Amino Acids by the Catalytic Asymmetric Cyclopropanation of Alkenes Using Iodonium Ylides Derived from Methyl Nitroacetate Journal of the American Chemical Society - ACS Publications URL:[Link]

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A Comparative Guide to Constrained Amino Acids in Peptide Design: Featuring 2-Vinylcyclopropanecarboxylic Acid

The rational design of peptide-based therapeutics is a cornerstone of modern drug discovery, offering high target selectivity and potency.[1] However, native peptides often suffer from poor metabolic stability and low bioavailability due to their inherent flexibility.[2][3] The introduction of conformational constraints into the peptide backbone is a powerful strategy to overcome these limitations, enhancing proteolytic resistance and pre-organizing the peptide into a bioactive conformation.[4][5][][7] This guide provides a comparative analysis of various constrained amino acids, with a special focus on the unique properties of 2-vinylcyclopropanecarboxylic acid, to aid researchers in selecting the optimal building blocks for their peptide design endeavors.

The Principle of Conformational Constraint

The bioactivity of a peptide is intrinsically linked to its three-dimensional structure.[8] By introducing rigid structural elements, we can limit the conformational freedom of the peptide, reducing the entropic penalty upon binding to its target and often leading to increased affinity and stability.[4][5][7] This principle has driven the development of a diverse array of non-natural amino acids designed to induce specific secondary structures, such as helices and turns.

2-Vinylcyclopropanecarboxylic Acid: A Unique Building Block

(1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA) is a conformationally constrained amino acid that has gained significant attention as a key component in potent therapeutic agents.[9][10] Its rigid cyclopropane ring severely restricts the peptide backbone's flexibility, while the vinyl group offers a site for further chemical modification or can play a direct role in target interaction.

A notable application of vinyl-ACCA is in the development of inhibitors for the hepatitis C virus (HCV) NS3 protease, such as BILN 2061.[9][10] In these inhibitors, the vinyl-ACCA moiety is crucial for orienting the pharmacophoric elements correctly within the enzyme's active site.[9]

The synthesis of vinyl-ACCA derivatives has been optimized for large-scale production, often involving a diastereoselective dialkylation of a glycine Schiff base followed by enzymatic resolution to obtain the desired enantiomerically pure form.[9][10][11]

Comparative Analysis of Constrained Amino Acids

While 2-vinylcyclopropanecarboxylic acid offers distinct advantages, a range of other constrained amino acids are available to the peptide chemist, each with its own set of properties and applications.

Amino Acid Class	Structural Feature	Primary Conformational Influence	Key Advantages	Considerations
2-Vinylcyclopropanecarboxylic Acid	Cyclopropane ring with a vinyl substituent.	Highly restricted backbone, potential for specific side-chain interactions.	Proven efficacy in drug candidates, synthetic accessibility.[9][10]	Stereospecific synthesis can be complex.
α,α-Disubstituted Amino Acids (e.g., Aib, Ac5c)	Two substituents on the α-carbon.	Promotes helical conformations (310- or α-helices).[12][13][14]	Enhances helicity and proteolytic stability.[12]	Steric hindrance can complicate peptide synthesis.[15][16][17]
β-Amino Acids	Amino group on the β-carbon.	Can induce novel secondary structures (e.g., 12- and 14-helices) and increase proteolytic resistance.[18][19][20][21][22]	Increased backbone length offers diverse conformational possibilities and metabolic stability.[18][19][20]	May alter the natural spacing of side chains, impacting receptor recognition.[18]
Azacycloalkane Carboxylic Acids	Cyclic structures incorporating the α-carbon and amino group.	Mimic turns and other secondary structures.[23]	Can precisely control backbone dihedral angles.	Synthesis can be challenging.

Experimental Protocols

The successful incorporation of constrained amino acids into peptides relies on robust synthetic methodologies, primarily Solid-Phase Peptide Synthesis (SPPS).[15][16][24][25]

This protocol outlines the manual Fmoc/tBu-based solid-phase synthesis of a peptide containing a non-natural amino acid.

• Resin Swelling:

  • Place the appropriate resin (e.g., Rink Amide for C-terminal amides) in a reaction vessel.[15]

  • Add N,N-dimethylformamide (DMF) and allow the resin to swell for at least 30 minutes.[15][24]

  • Drain the DMF.[15]

• Fmoc-Deprotection:

  • Add a 20% solution of piperidine in DMF to the resin.[15]

  • Agitate the mixture for 5-10 minutes and drain. Repeat once.

  • Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • Dissolve the Fmoc-protected amino acid (3-5 equivalents), a coupling reagent (e.g., HBTU/HOBt, 3-5 equivalents), and a base (e.g., DIEA, 6-10 equivalents) in DMF.[16]

  • Add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours. For sterically hindered amino acids like α,α-disubstituted variants, extended coupling times or double coupling may be necessary.[16]

  • Monitor the reaction completion using a ninhydrin (Kaiser) test.[16]

  • Wash the resin with DMF and dichloromethane (DCM).

• Repeat Deprotection and Coupling:

  • Repeat steps 2 and 3 for each subsequent amino acid in the sequence.

• Cleavage and Deprotection:

  • Wash the final peptide-resin with DCM and dry under vacuum.[16]

  • Add a cleavage cocktail (e.g., TFA/TIS/H2O 95:2.5:2.5) to the resin.[16]

  • Gently agitate for 2-4 hours.[16]

  • Filter the resin and collect the filtrate.[16]

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.[16]

  • Centrifuge to pellet the peptide and wash with cold ether.[16]

  • Dry the peptide under vacuum.[16]

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).[15]

  • Characterize the purified peptide by mass spectrometry.[15]

Visualizing the Design Process

The selection and incorporation of a constrained amino acid is a critical decision in peptide design. The following workflow illustrates the key considerations.

Caption: A generalized workflow for the design and evaluation of peptides containing constrained amino acids.

The choice of a constrained amino acid has a profound impact on the resulting peptide's structure. The following diagram illustrates how different classes of constrained amino acids influence the peptide backbone.

Caption: Conceptual illustration of how different constrained amino acids impact peptide backbone conformation.

Conclusion

The incorporation of constrained amino acids is an indispensable tool in modern peptide drug design.[1][4][] 2-Vinylcyclopropanecarboxylic acid stands out as a particularly valuable building block, offering a high degree of conformational restriction and opportunities for further functionalization. The choice of which constrained amino acid to use—be it vinyl-ACCA, an α,α-disubstituted analog, a β-amino acid, or another class—should be guided by the specific therapeutic goal and a thorough understanding of the structure-activity relationships of the target peptide. By leveraging the principles and protocols outlined in this guide, researchers can more effectively design and synthesize novel peptide-based therapeutics with enhanced stability, potency, and clinical potential.

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• Karle, I. L., & Balaram, P. Amino acid modifications for conformationally constraining naturally occurring and engineered peptide backbones: Insights from the Protein Data Bank. PubMed. [Link]

• Fairlie, D. P., & Abbenante, G. The Use of β-Amino Acids in the Design of Protease and Peptidase Inhibitors. ResearchGate. [Link]

• Karle, I. L., & Balaram, P. Amino acid modifications for conformationally constraining naturally occurring and engineered peptide backbones: Insights from the Protein Data Bank. ResearchGate. [Link]

• Fairlie, D. P., & Abbenante, G. β-Amino Acids: Versatile Peptidomimetics. Bentham Science Publishers. [Link]

• Shuto, S. Peptides to Peptidomimetics: A Strategy Based on the Structural Features of Cyclopropane. The Chemical Society of Japan. [Link]

• Martin, S. F. Synthesis and Properties of Cyclopropane-Derived Peptidomimetics. ACS Publications. [Link]

• Tanaka, M. Design and conformation of peptides containing alpha,alpha-disubstituted alpha-amino acids. ResearchGate. [Link]

• Horne, W. S. β-Peptide bundles: Design. Build. Analyze. Biosynthesize. RSC Publishing. [Link]

• Gante, J. Peptides containing β-amino acid patterns: challenges and successes in medicinal chemistry. PubMed. [Link]

• Bower, J. F., & Williams, J. M. J. A Modular and Scalable Route to Protected Cyclopropane Amino Acid Building Blocks. ACS Publications. [Link]

• Tanaka, M. Conformational studies on peptides containing α,α-disubstituted α-amino acids: chiral cyclic α,α-disubstituted α-amino acid as an α-helical inducer. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Charette, A. B. Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates. PMC. [Link]

• Martin, S. F., et al. Cyclopropane-Derived Peptidomimetics. Design, Synthesis, and Evaluation of Novel Enkephalin Analogues. ACS Publications. [Link]

• Gellman, S. H. A 3(10)-helical pentapeptide in water: interplay of alpha,alpha-disubstituted amino acids and the central residue on structure formation. PubMed. [Link]

• Tanaka, M. Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides. PubMed. [Link]

• Tanaka, M. Cell-Penetrating Peptides Using Cyclic α,α-Disubstituted α-Amino Acids with Basic Functional Groups. ACS Publications. [Link]

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• Belyk, K. M., et al. Unnatural Amino Acids in Small Molecule Drug Design: Strategies and Applications. ACS Publications. [Link]

• AAPPTEC. Guide to Solid Phase Peptide Synthesis. AAPPTEC. [Link]

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• Hruby, V. J. Exploring Ramachandran and Chi Space: Conformationally Constrained Amino Acids and Peptides in the Design of Bioactive Polypeptide Ligands. ResearchGate. [Link]

• Toniolo, C., et al. Ultrashort Peptides and Gold Nanoparticles: Influence of Constrained Amino Acids on Colloidal Stability. ResearchGate. [Link]

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• Llinàs-Brunet, M., et al. Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. Figshare. [Link]

• Baker, D. Accurate de novo design of hyperstable constrained peptides. Baker Lab. [Link]

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• Skurikhin, E. G., et al. Conformationally Constrained Peptides with High Affinity to the Vascular Endothelial Growth Factor. CNR-IRIS. [Link]

• Han, J., et al. Asymmetric synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid by sequential SN2–SN2′ dialkylation of (R)-N-(benzyl)proline-derived glycine Schiff base Ni(ii) complex. RSC Advances (RSC Publishing). [Link]

• D'Andrea, L. D., & De Capua, A. Conformationally Constrained Histidines in the Design of Peptidomimetics: Strategies for the χ-Space Control. MDPI. [Link]

• Liu, L., et al. Structure-guided design of CPPC-paired disulfide-rich peptide libraries for ligand and drug discovery. PMC. [Link]

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• Inguimbert, N., et al. β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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• Gruber, C. W. Harnessing cyclotides to design and develop novel peptide GPCR ligands. PubMed. [Link]

• Fisher, K. E., & Arora, P. S. The paradox of conformational constraint in the design of Cbl(TKB)-binding peptides. UNMC. [Link]

• Spadaccini, R., et al. Two‐Component Stapling of Biologically Active and Conformationally Constrained Peptides: Past, Present, and Future. Apollo. [Link]

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Analysis of 2-Vinylcyclopropanecarboxylic acid purity by HPLC and GC

An in-depth comparative analysis of 2-Vinylcyclopropanecarboxylic acid (VCCA) purity profiling, focusing on the mechanistic and practical applications of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

The Analytical Challenge of VCCA

2-Vinylcyclopropanecarboxylic acid (VCCA)—specifically its (1R,2S)-1-amino derivative—is a sterically constrained, non-proteinogenic amino acid. It serves as a critical structural cornerstone in the synthesis of Hepatitis C Virus (HCV) NS3/4A protease inhibitors, including grazoprevir, asunaprevir, and paritaprevir[1].

Because the biological efficacy of these antiviral agents depends heavily on the absolute stereochemistry of the cyclopropane ring, the synthesis of VCCA demands rigorous purity analysis[2]. Analysts must resolve not only standard chemical impurities (e.g., residual 1,4-dibromo-2-butene from the dialkylation step) but also geometric diastereomers (cis/trans isomers) and optical enantiomers (1R,2S vs. 1S,2R)[3].

This guide objectively compares the two primary modalities for VCCA analysis: Chiral HPLC (for enantiomeric excess) and Capillary GC (for diastereomeric and chemical purity), explaining the causality behind each methodological choice.

Mechanistic Overview: HPLC vs. GC in VCCA Analysis

High-Performance Liquid Chromatography (HPLC)

Primary Use: Determination of Enantiomeric Excess (ee%). The Causality: Enantiomers possess identical boiling points and physical properties in an achiral environment, rendering standard GC ineffective. Chiral HPLC utilizes stationary phases coated with derivatized polysaccharides (e.g., amylose tris(3,5-dimethylphenylcarbamate) in Chiralpak AD-3). The VCCA molecule enters the chiral cavities of the stationary phase, where transient diastereomeric complexes are formed via hydrogen bonding, dipole-dipole interactions, and steric hindrance[4]. The (1R,2S) and (1S,2R) enantiomers fit into these cavities differently, resulting in distinct retention times.

Gas Chromatography (GC)

Primary Use: Determination of Diastereomeric Excess (de%) and volatile chemical impurities. The Causality: Diastereomers (such as the syn/anti or cis/trans configurations of the vinyl and carboxyl groups) have distinct physical properties, including different boiling points and polarities. Capillary GC, with its exceptionally high theoretical plate count, provides baseline resolution of these closely related isomers[2]. However, the free carboxylic acid group of VCCA forms hydrogen-bonded dimers in the gas phase, causing severe peak tailing and adsorption to column silanol groups. Therefore, derivatization (typically esterification to a methyl or ethyl ester) is a mandatory prerequisite to increase volatility and ensure sharp, symmetrical peaks[5].

Analytical decision tree for VCCA purity profiling.

Comparative Performance Analysis

The following table summarizes the operational parameters and performance metrics of both techniques when applied to VCCA.

Parameter	Chiral HPLC-UV	Capillary GC-FID
Target Analyte State	Intact free acid or Boc-protected amine	Derivatized (Methyl/Ethyl Ester)
Primary Output	Enantiomeric Excess (ee%)	Diastereomeric Excess (de%), Chemical Purity
Sample Preparation	Simple dissolution (Hexane/EtOH)	Esterification (e.g., TMS-diazomethane)
Typical Column	Chiralpak AD-3 (Amylose-based)	DB-5 or HP-5 (5% Phenyl-methylpolysiloxane)
Run Time	15 – 30 minutes	10 – 20 minutes
Resolution Mechanism	3D spatial fit & Hydrogen bonding	Boiling point & Polarity partitioning
Key Limitation	Lower resolution for volatile byproducts	Cannot resolve enantiomers (unless using chiral GC)

Experimental Protocols

To ensure a self-validating system, the following protocols include internal checks to confirm assay integrity.

Protocol 1: Chiral HPLC Analysis for Enantiomeric Purity

This method leverages a normal-phase chiral separation strategy to determine the optical purity of (1R,2S)-VCCA[4].

1. Reagent Preparation:

• Mobile Phase: Prepare a mixture of 95% Hexane and 5% Ethanol. Add 0.1% Trifluoroacetic acid (TFA).

  • Causality Check: Hexane drives the analyte into the chiral cavities. Ethanol acts as a polar modifier to elute the compound. TFA is critical; it suppresses the ionization of the VCCA carboxylic acid, preventing secondary electrostatic interactions that cause band broadening[4].

• Sample Solution: Dissolve 1.0 mg of the VCCA sample in 1.0 mL of the mobile phase.

2. Chromatographic Conditions:

• Column: CHIRALPAK AD-3 (4.6 mm x 250 mm, 3 µm particle size)[4].

• Flow Rate: 0.8 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 220 nm (optimal for the vinyl and carboxyl chromophores).

3. System Validation:

• Inject a racemic standard of VCCA. Ensure baseline resolution ( Rs​>1.5 ) between the (1R,2S) and (1S,2R) peaks. If resolution degrades, suspect moisture contamination in the normal-phase solvents, which disrupts hydrogen bonding in the chiral cavities.

Protocol 2: GC-FID Analysis for Diastereomeric Purity

This method requires derivatization to accurately quantify the cis/trans diastereomer ratio and identify volatile synthesis impurities[2][6].

1. Sample Derivatization (Esterification):

• Dissolve 5.0 mg of VCCA in 1.0 mL of Methanol/Toluene (1:1 v/v).

• Add a slight excess of (Trimethylsilyl)diazomethane (TMS-diazomethane) dropwise until a persistent yellow color remains (indicating unreacted reagent).

• Causality Check: TMS-diazomethane converts the problematic free carboxylic acid into a volatile methyl ester. This eliminates gas-phase dimerization and silanol adsorption, ensuring sharp chromatographic peaks.

• Quench the excess reagent with a drop of glacial acetic acid, then evaporate and reconstitute in 1.0 mL of Hexane.

2. Chromatographic Conditions:

• Column: DB-5 Capillary Column (30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Temperature Program: Initial 60°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min).

• Injector/Detector: Split ratio 50:1; Injector 250°C; FID 280°C.

3. System Validation:

• Monitor the chromatogram for a broad, tailing peak. If observed, it indicates incomplete derivatization (residual free acid). A successful prep yields sharp, symmetrical peaks for the VCCA methyl ester diastereomers.

Mechanistic basis for VCCA isomer resolution via HPLC and GC.

Conclusion

For comprehensive purity profiling of 2-Vinylcyclopropanecarboxylic acid, a dual-method approach is mandatory. GC-FID provides the high-resolution power needed to quantify diastereomeric excess and volatile byproducts, provided the sample is properly esterified. Conversely, Chiral HPLC is non-negotiable for determining the enantiomeric excess of the final (1R,2S) product, relying on precise mobile phase modifiers to facilitate chiral recognition without the need for prior derivatization.

References

• Biocatalytic routes to anti-viral agents and their synthetic intermediates. Royal Society of Chemistry. 1

• Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. The Journal of Organic Chemistry - ACS Publications. 2

• Development of a Large-Scale Route to Glecaprevir: Synthesis of the Side Chain and Final Assembly. American Chemical Society. 6

• METHOD FOR PRODUCING 1-AMINO-1-ALKOXYCARBONYL-2-VINYLCYCLOPROPANE. European Patent Office - EP 2537825 B1. 4

• Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation. American Chemical Society. 5

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A Comparative Guide to the Characterization of 2-Vinylcyclopropanecarboxylic Acid Reaction Intermediates

Introduction: The Synthetic Potential and Mechanistic Dichotomy of 2-Vinylcyclopropanecarboxylic Acids

2-Vinylcyclopropanecarboxylic acids (VCPAs) and their derivatives are powerful building blocks in organic synthesis. Their inherent ring strain and the conjugation provided by the vinyl group make them versatile precursors for a variety of synthetically valuable transformations, most notably the vinylcyclopropane-cyclopentene (VCP-CPE) rearrangement.[1][2] This rearrangement provides a stereocontrolled route to functionalized five-membered rings, a common motif in natural products and pharmaceutical agents.[3][4][5] However, the synthetic utility of VCPAs is intrinsically linked to the nature of the transient, high-energy intermediates formed upon their activation.[6] Understanding and controlling the mechanistic pathway is therefore paramount for optimizing existing reactions and developing novel transformations.

The thermal or transition-metal-catalyzed ring-opening of VCPAs can proceed through fundamentally different pathways, primarily debated as either a stepwise, diradical mechanism or a concerted, pericyclic process.[1] The operative mechanism is highly dependent on the substrate's stereochemistry and substitution pattern.[1] For instance, trans-vinylcyclopropanes often favor a concerted pathway, while cis-isomers may proceed through a diradical intermediate.[1] Furthermore, the introduction of transition metals can steer the reaction towards pathways involving metallacyclobutanes or π-allyl metal species, adding another layer of mechanistic complexity.[2][7][8]

This guide provides a comparative overview of the state-of-the-art experimental and computational techniques used to characterize the fleeting intermediates in VCPCA reactions. We will delve into the causality behind experimental choices, present self-validating protocols, and provide a framework for researchers to select the most appropriate methods for their specific systems.

The Central Mechanistic Question: Diradicals, Zwitterions, and Concerted Pathways

The central challenge in studying VCPCA reactions is the short-lived nature of the intermediates.[6] The reaction can be initiated thermally, photochemically, or through catalysis, leading to the cleavage of a cyclopropane C-C bond.[9] The subsequent events dictate the product distribution and stereochemistry. The primary mechanistic possibilities are:

• Diradical Intermediates: Homolytic cleavage of a cyclopropane bond results in a 1,5-diradical. This intermediate can undergo conformational changes before ring-closing to form the cyclopentene product. The formation of multiple stereoisomers can be indicative of a diradical pathway.[1][10]

• Zwitterionic Intermediates: Heterolytic bond cleavage can lead to a zwitterionic intermediate, particularly when the VCPCA is substituted with electron-donating or -withdrawing groups that can stabilize the resulting charges. These intermediates are susceptible to trapping by nucleophiles or electrophiles.

• Concerted Pericyclic Reactions: The rearrangement can also occur in a single, concerted step without the formation of a discrete intermediate. The stereochemical outcome of such reactions is often governed by orbital symmetry rules (Woodward-Hoffmann rules).[1]

• Organometallic Intermediates: In the presence of transition metals like rhodium or nickel, the reaction can proceed through oxidative addition to form a metallacyclobutane, which then rearranges.[2][7]

The following sections will compare the methodologies used to distinguish between these pathways.

A Comparative Guide to Characterization Techniques

The elucidation of reaction mechanisms involving transient species requires a multi-pronged approach, combining indirect observational methods with direct spectroscopic and computational techniques.[][12]

Indirect Methods: Chemical Trapping

Chemical trapping is a powerful and accessible method for inferring the existence of reactive intermediates.[13] The strategy involves introducing a "trap" molecule into the reaction mixture that can selectively and rapidly react with a specific type of intermediate to form a stable, characterizable product.[13][14]

Causality Behind Experimental Choices: The choice of trapping agent is dictated by the suspected nature of the intermediate. For diradical intermediates, radical scavengers like TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) are effective.[13] If a zwitterionic intermediate is proposed, nucleophilic or electrophilic traps can be employed.

Comparative Analysis of Trapping Agents:

Trapping Agent	Target Intermediate	Principle of Operation	Strengths	Limitations
TEMPO	Diradical	Forms a stable adduct with the radical intermediate, preventing its progression to the final product.[13]	Commercially available, stable radical. The formation of a TEMPO adduct is strong evidence for a radical intermediate.	Can sometimes act as a reversible trap.[13] May not be fast enough to trap very short-lived radicals.
Thiols (e.g., thiophenol)	Diradical	Act as hydrogen atom donors to quench radical intermediates.[13]	Can provide evidence for radical intermediates by observing a decrease in the rate of the main reaction.	Less specific than TEMPO; can also participate in other side reactions.
Dienes (e.g., 1,3-cyclohexadiene)	Diradical	Can undergo Diels-Alder or other cycloaddition reactions with certain radical intermediates.	The formation of a specific cycloadduct can provide structural information about the intermediate.	The trapping reaction must be faster than the rearrangement of the intermediate.
Nucleophiles (e.g., methanol, amines)	Carbocationic (part of a zwitterion)	Intercept the carbocationic center to form a stable product.	Can confirm the presence of a carbocation and provide insight into its reactivity.	The nucleophile can also act as a base or react with other species in the mixture.
Electrophiles (e.g., proton sources)	Carbanionic (part of a zwitterion)	Protonate the carbanionic center.	Can provide evidence for the formation of a carbanionic species.	The choice of electrophile is critical to avoid unwanted side reactions.

Experimental Protocol: Trapping a Diradical Intermediate with TEMPO

• Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve the 2-vinylcyclopropanecarboxylic acid derivative (1.0 equiv) in a suitable degassed solvent (e.g., toluene, benzene).

• Addition of Trap: Add TEMPO (2.0-5.0 equiv) to the solution. The excess is to ensure efficient trapping.

• Control Reaction: Set up a parallel reaction under identical conditions but without the addition of TEMPO.

• Reaction Initiation: Initiate the reaction (e.g., by heating to the desired temperature). Monitor both reactions over time by TLC or GC-MS.

• Analysis: In the trapping experiment, look for the consumption of the starting material and the formation of a new, higher molecular weight product. In the control reaction, the formation of the expected cyclopentene product should be observed.

• Characterization: Isolate the adduct from the trapping experiment using column chromatography. Characterize the adduct by mass spectrometry (ESI-MS) and NMR spectroscopy to confirm the covalent attachment of TEMPO to the intermediate.[12]

Spectroscopic Characterization of Transient Species

While trapping provides indirect evidence, spectroscopic methods aim to directly observe and characterize the intermediates.[] These techniques are often more complex to implement but provide invaluable structural and electronic information.

Comparative Analysis of Spectroscopic Techniques:

Technique	Information Gained	Strengths	Limitations
Low-Temperature NMR	Structural information (connectivity, stereochemistry)	Can provide detailed structural information if the intermediate is sufficiently long-lived at low temperatures.	Requires intermediates with a lifetime of at least several minutes. Not suitable for very reactive species.
Electron Paramagnetic Resonance (EPR)	Detection and characterization of radical species	The definitive method for detecting and characterizing radical intermediates.[15] Provides information on the electronic structure of the radical.	Only applicable to species with unpaired electrons. Requires specialized equipment.
Time-Resolved Infrared (TRIR) Spectroscopy	Vibrational modes of intermediates	Can provide structural information on very short-lived intermediates (nanoseconds to milliseconds).[]	Can be challenging to assign vibrational modes without computational support.
Mass Spectrometry (ESI-MS, etc.)	Mass-to-charge ratio of intermediates	Extremely sensitive and can detect low concentrations of intermediates.[12] Can be coupled with fragmentation studies (MS/MS) to gain structural insights.	Provides limited structural information on its own. The observed ion may not be the true intermediate (i.e., it could be an artifact of the ionization process).

Experimental Protocol: Detection of a Radical Intermediate by Low-Temperature EPR Spectroscopy

• Sample Preparation: In an EPR tube, dissolve the VCPCA derivative in a suitable solvent that forms a glass at low temperatures (e.g., 2-methyltetrahydrofuran).

• Initiation: Initiate the reaction photochemically within the EPR cavity at a low temperature (e.g., 77 K) using a UV lamp.

• Data Acquisition: Record the EPR spectrum. A signal centered around g ≈ 2.0023 is indicative of an organic radical.

• Analysis: Analyze the hyperfine coupling constants in the EPR spectrum to gain information about the structure of the radical intermediate.

• Computational Support: Use density functional theory (DFT) calculations to predict the EPR spectrum of the proposed radical intermediate and compare it with the experimental spectrum for confirmation.[15]

Computational Chemistry: A Predictive and Corroborative Tool

Computational methods, particularly Density Functional Theory (DFT), have become indispensable for studying reaction mechanisms.[10] They allow for the exploration of potential energy surfaces, the characterization of transition states and intermediates, and the prediction of kinetic and thermodynamic parameters.[10][16]

Causality Behind Computational Choices: The choice of functional and basis set is critical for obtaining accurate results. For diradical species, unrestricted DFT (UDFT) methods are often necessary.[17] Comparing the calculated energies of different pathways (diradical vs. concerted) can provide strong evidence for the operative mechanism.[10]

Comparative Analysis of Computational Approaches:

Method	Information Gained	Strengths	Limitations
DFT Calculations	Geometries and energies of reactants, products, transition states, and intermediates.[10]	Can provide detailed insights into reaction pathways that are difficult to probe experimentally. Can be used to predict spectroscopic properties (NMR, IR, EPR) to aid in experimental characterization.[15]	The accuracy of the results is highly dependent on the chosen level of theory. Does not account for dynamic effects.
Ab Initio Molecular Dynamics (AIMD)	Simulates the time evolution of the reacting system.	Can capture non-statistical dynamic effects that are not apparent from static DFT calculations.[18] Provides a more realistic picture of the reaction trajectory.	Computationally very expensive, limiting its application to relatively small systems and short timescales.

Visualizing Reaction Pathways and Experimental Workflows

Diagram 1: Mechanistic Pathways of VCPCA Rearrangement

Caption: Possible mechanistic pathways for the rearrangement of 2-vinylcyclopropanecarboxylic acid.

Diagram 2: Workflow for Intermediate Characterization

Caption: A generalized workflow for the characterization of reaction intermediates.

Conclusion

The characterization of reaction intermediates in 2-vinylcyclopropanecarboxylic acid chemistry is a challenging but essential endeavor for the rational design of new synthetic methods. No single technique can provide a complete picture of the reaction mechanism. Instead, a synergistic approach that combines indirect methods like chemical trapping, direct spectroscopic observation, and predictive computational modeling is required. By carefully selecting and implementing the techniques outlined in this guide, researchers can gain deep insights into the fleeting species that govern the outcomes of these powerful transformations, ultimately leading to the development of more efficient and selective syntheses of valuable molecules.

References

• Wikipedia. Vinylcyclopropane rearrangement. [Link]

• Donohue, A. C. (2020). A Vinyl Cyclopropane Ring Expansion and Iridium-Catalyzed Hydrogen Borrowing Cascade. Department of Chemistry - chem.ox.ac.uk. [Link]

• Doubleday, C., Jr., et al. (2001). Mechanism of the Vinylcyclopropane−Cyclopentene Rearrangement Studied by Quasiclassical Direct Dynamics. The Journal of Physical Chemistry A. [Link]

• Louie, J., et al. On the Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane–Cyclopentene Rearrangement. PMC. [Link]

• Shi, Z., et al. (2025). Revolutionary reactivity of vinyl cyclopropane: a rhodium-catalyzed enantioconvergent and chemodivergent rearrangement. ChemRxiv. [Link]

• Miller, T. A. The Spectroscopy of Chemical Intermediates and Other Transient Species. Grantome. [Link]

• Stoddard, B. L. (2001). Trapping reaction intermediates in macromolecular crystals for structural analyses. PubMed. [Link]

• Nendel, M., et al. (2000). Computational explorations of vinylcyclopropane-cyclopentene rearrangements and competing diradical stereoisomerizations. PubMed. [Link]

• Reddy, R., et al. (2023). Photoinduced Cascade Difluoroalkylative Ring-Opening of Vinyl Cyclopropanes. Organic Letters. [Link]

• Lawrence Berkeley National Laboratory. (2006). Berkeley Scientists Find New Way to Trap and Hold Intermediate Compounds in Water. [Link]

• Garribba, E., et al. (2025). Easing Intermediates Search by Combining Spectroscopy and Multivariate Curve Reconstruction: [CuI(6,6′-dimethyl-2,2′-bipyridyl)2]PF6 Oxidation as Case Study. The Journal of Physical Chemistry Letters. [Link]

• Roithová, J. (2016). Identifying reactive intermediates by mass spectrometry. PMC. [Link]

• Anonymous. Determination of Mechanism in Chemistry. csbsju.edu. [Link]

• Mishanina, T. V., et al. (2012). Trapping of an intermediate in the reaction catalyzed by flavin-dependent thymidylate synthase (FDTS). PMC. [Link]

• Mishanina, T. V., et al. (2012). Trapping of an Intermediate in the Reaction Catalyzed by Flavin- Dependent Thymidylate Synthase. The Mishanina Lab. [Link]

• Wiest, O., et al. (1997). The Vinylcyclopropane−Cyclopentene Rearrangement: A Prototype Thermal Rearrangement Involving Competing Diradical Concerted and Stepwise Mechanisms. Journal of the American Chemical Society. [Link]

• Donohoe, T. J., et al. (2020). A Vinyl Cyclopropane Ring Expansion and Iridium‐Catalyzed Hydrogen Borrowing Cascade. PMC. [Link]

• Wikipedia. (2024). Organic reactive intermediate. [Link]

• Carpenter, B. K., et al. (2025). Synthetically Relevant Post-Transition State Bifurcation Leading to Diradical and Zwitterionic Intermediates. NSF PAR. [Link]

• Larrow, J. F., et al. (2005). Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. The Journal of Organic Chemistry. [Link]

• Jia, X., et al. (2013). Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds. Accounts of Chemical Research. [Link]

• Shi, Z., et al. Revolutionary reactivity of vinyl cyclopropane: a rhodium-catalyzed enantioconvergent and chemodivergent rearrangement. ChemRxiv. [Link]

• ACS. (2018). Different ring opening reactions of vinylcyclopropanes. [Link]

• Larrow, J. F., et al. Synthesis of (1R,2S)-1-Amino-2-Vinylcyclopropane Carboxylic Acid (Vinyl-ACCA) Derivatives. AWS. [Link]

• Larrow, J. F., et al. (2005). Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. Figshare. [Link]

• Wang, Y., et al. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journals. [Link]

• Tantillo, D. J., et al. (2024). Stability trends in carbocation intermediates stemming from germacrene A and hedycaryol. Beilstein Journals. [Link]

• Sarpong, R., et al. The Generation and Reactivity of Vinyl Carbocations. eScholarship. [Link]

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Efficacy of Chiral Catalysts in the Asymmetric Synthesis of (1R,2S)-Vinyl-ACCA: A Comparative Guide

As a Senior Application Scientist in process chemistry, I frequently evaluate synthetic routes for highly constrained pharmacophores. Among these, (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA) stands out as a critical building block. This tailor-made, sterically constrained α -amino acid is the essential P1 structural motif in a multitude of Hepatitis C Virus (HCV) NS3/4A protease inhibitors, including boceprevir, telaprevir, and grazoprevir.

The primary synthetic challenge in manufacturing vinyl-ACCA lies in establishing the absolute stereochemistry of the cyclopropane ring while maintaining the cis relationship between the vinyl group and the amino moiety (or trans to the carboxylate). This guide objectively compares the efficacy, scalability, and mechanistic causality of the leading chiral catalytic systems used to synthesize this crucial intermediate.

Comparative Efficacy of Chiral Catalytic Systems

The selection of a chiral catalyst for vinyl-ACCA synthesis dictates not only the enantiomeric excess (ee) and diastereomeric ratio (dr) but also the downstream purification requirements and overall process economics. We evaluate four primary modalities: Phase-Transfer Catalysis (PTC), Transition Metal Catalysis, Chiral Auxiliaries (Ni-complexes), and Biocatalysis.

Table 1: Quantitative Comparison of Catalytic Strategies

Catalytic System	Catalyst Type	Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (dr)	Scalability & Process Fit
Cinchonidine-derived PTC	Phase-Transfer Catalyst	78%	77 - 84%	High	Excellent. Highly scalable; requires SFC or crystallization upgrade.
Axially Chiral Ni(II) Complex	Chiral Auxiliary / Metal	>85%	>98%	>95:5	Good. Highly predictable stereocontrol; stoichiometric auxiliary required.
Cu(I) / Chiral Ligand	Transition Metal	84%	90%	82:18	Moderate. High catalyst cost; moderate diastereoselectivity.
Sphingomonas aquatilis	Whole-cell Biocatalyst	~45% (50% max)	88 - 99.6%	N/A (Resolution)	Moderate. Exceptional ee; limited by 50% theoretical yield maximum.

Data synthesized from foundational process optimization studies , , and .

Mechanistic Workflows and Logical Relationships

The decision to deploy a specific catalyst hinges on the balance between raw material cost, required optical purity, and facility capabilities.

Diagram 1: Strategic decision matrix for selecting a vinyl-ACCA synthesis route.

The Causality of Phase-Transfer Catalysis (PTC)

In the PTC route, an (E)-N-phenylmethyleneglycine ethyl ester is reacted with trans-1,4-dibromo-2-butene. The cinchonidine-derived catalyst forms a tight ion pair with the enolate of the glycine derivative. The rigid bicyclic structure of the cinchona alkaloid creates a highly specific chiral pocket. This pocket sterically shields one face of the enolate, forcing the initial SN​2 attack by the dibromobutene to occur from the opposite face. The subsequent intramolecular SN​2′ cyclization is largely substrate-controlled, driving the formation of the trans relationship between the carboxylate and the vinyl group.

Diagram 2: Mechanistic pathway of PTC-catalyzed SN2-SN2' cyclopropanation.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include critical In-Process Controls (IPCs) and mechanistic rationales to guarantee reproducibility.

Protocol A: Asymmetric PTC Cyclopropanation (Cinchonidine-derived)

This protocol leverages high-throughput optimized conditions to achieve an economical, scalable synthesis .

Materials:

• (E)-N-phenylmethyleneglycine ethyl ester (1.0 eq)

• trans-1,4-dibromo-2-butene (1.2 eq)

• N-(fluoro-substituted)benzylcinchonidinium bromide (0.05 eq)

• Pin-milled solid NaOH (3.0 eq)

• Solvent: Toluene/CPME (Cyclopentyl methyl ether)

Step-by-Step Methodology:

• Preparation of the Organic Phase: Charge a reactor with the glycine Schiff base, trans-1,4-dibromo-2-butene, and the cinchonidine-derived PTC in toluene/CPME at 0°C.

  • Mechanistic Rationale: Maintaining 0°C suppresses background (uncatalyzed) racemic alkylation.

• Interfacial Deprotonation: Add pin-milled solid NaOH in portions over 1 hour.

  • Causality: Pin-milled NaOH provides a massively increased surface area compared to standard powdered NaOH. This accelerates the interfacial deprotonation step, rapidly forming the chiral enolate and preventing the base-mediated degradation of the PTC that occurs during prolonged reaction times.

• Reaction Monitoring (Self-Validation Checkpoint 1): Stir for 4 hours at 0°C. Pull an aliquot, quench with water, and analyze the organic layer via chiral HPLC. The reaction is validated to proceed to the next step only when the starting material peak area is <2% and the intermediate mono-alkylated species is <1%.

• Workup and Cleavage: Quench the reaction with cold water. Separate the organic layer and treat with 1M HCl to cleave the aldimine protecting group.

• Chiral Upgrade (Self-Validation Checkpoint 2): Isolate the resulting ester as a tosylate salt via crystallization. Analyze via chiral Supercritical Fluid Chromatography (SFC). The ee must upgrade from the crude ~80% to >99% in the crystalline salt.

Protocol B: Biocatalytic Resolution via Sphingomonas aquatilis

When chemical asymmetric synthesis is not feasible, enzymatic kinetic resolution of racemic vinyl-ACCA offers an exceptionally green, high-ee alternative .

Step-by-Step Methodology:

• Biocatalyst Preparation: Culture Sphingomonas aquatilis (strain CY-2) in a nutrient broth. Harvest the whole cells via centrifugation and resuspend in a phosphate buffer (pH 7.5).

• Enzymatic Hydrolysis: Introduce racemic N-Boc-vinyl-ACCA ethyl ester (50 mM) into the buffered cell suspension. Incubate at 30°C with orbital shaking (200 rpm).

  • Mechanistic Rationale: The esterase within S. aquatilis possesses a highly specific active site that exclusively recognizes the (1S,2R) enantiomer, hydrolyzing it to the corresponding acid while leaving the desired (1R,2S) ester intact.

• Reaction Monitoring (Self-Validation Checkpoint): Monitor the reaction via Gas Chromatography (GC). The reaction must be strictly halted when conversion reaches exactly 50%. Proceeding past 50% risks non-specific hydrolysis, degrading the ee of the remaining substrate.

• Separation: Adjust the pH to 8.5. Extract the unreacted, highly pure (1R,2S)-N-Boc-vinyl-ACCA ethyl ester into ethyl acetate, leaving the hydrolyzed (1S,2R)-acid in the aqueous layer.

Conclusion

The synthesis of (1R,2S)-vinyl-ACCA requires a delicate balance of steric control and process economics. While transition metal catalysts (Cu/Pd) offer direct routes with high enantioselectivity, their cost at scale is often prohibitive. Phase-Transfer Catalysis utilizing cinchonidine derivatives remains the most industrially robust method, provided that a downstream SFC or crystallization step is implemented to upgrade the ~80% ee to >99%. Alternatively, Biocatalytic Resolution provides an environmentally benign route with near-perfect enantioselectivity, albeit capped at a 50% theoretical yield unless coupled with dynamic kinetic resolution (DKR) techniques.

References

• Leonard, W. R., et al. "Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester." Organic Process Research & Development, 2010.[Link]

• Soloshonok, V. A., et al. "Advanced asymmetric synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid by alkylation/cyclization of newly designed axially chiral Ni(II) complex of glycine Schiff base." Amino Acids, 2016.[Link]

• Zheng, G., et al. "Biocatalytic Asymmetric Synthesis of (1R, 2S)-N-Boc-vinyl-ACCA Ethyl Ester with a Newly Isolated Sphingomonas aquatilis." Applied Biochemistry and Biotechnology, 2017.[Link]

• Beaulieu, P. L., et al. "Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease." The Journal of Organic Chemistry, 2005.[Link]

Mechanistic studies of ring-opening reactions of 2-Vinylcyclopropanecarboxylic acid

Mechanistic Evaluation of 2-Vinylcyclopropanecarboxylic Acid Ring-Opening: A Catalyst Comparison Guide

Executive Summary For drug development professionals and synthetic chemists, 2-vinylcyclopropanecarboxylic acid (2-VCPCA) and its derivatives (such as donor-acceptor vinylcyclopropanes) represent highly versatile synthons. The inherent ring strain of the cyclopropane moiety (~28 kcal/mol) combined with the adjacent vinyl group enables facile carbon-carbon bond cleavage[1]. However, controlling the regioselectivity, enantioselectivity, and specific reaction pathway requires precise catalyst selection. This guide provides a critical comparison of Rhodium(I), Palladium(0), and Photoredox catalytic systems, detailing their mechanistic divergence and providing self-validating experimental protocols.

Mechanistic Divergence: Choosing the Right Catalyst

The substitution pattern of 2-VCPCA derivatives dictates their baseline reactivity, but the choice of catalyst fundamentally alters the reaction mechanism and the resulting molecular architecture.

• Palladium(0) Catalysis (Tsuji Activation): Pd(0) systems excel at cleaving the C–C bond of activated VCPs to form a zwitterionic π-allyl palladium intermediate. Because this intermediate acts as a highly reactive 1,3-dipole equivalent, Pd(0) is the premier choice for [3+2] and [5+2] cycloadditions, rapidly building complex carbocycles[2].

• Rhodium(I) Catalysis: When asymmetric induction is paramount, Rh(I) paired with chiral bisphosphine ligands is superior. Rh(I) undergoes oxidative addition to form a π-allyl rhodium complex. The rigid chiral pocket formed by the ligands ensures that subsequent nucleophilic attack (e.g., by arylboronic acids) occurs with exceptional enantioselectivity (>90% ee)[3].

• Photoredox Catalysis: For polymer and materials chemists, organocatalyzed photoredox systems offer a metal-free alternative. Visible light irradiation induces a Single Electron Transfer (SET) event, generating a carbon-centered radical that drives radical ring-opening polymerization (rROP)[4].

Mechanistic pathways of 2-VCPCA ring-opening via Rh(I), Pd(0), and photoredox catalysis.

Quantitative Performance Comparison

When scaling these reactions for drug development or materials science, yield and selectivity metrics are critical. The table below synthesizes the typical performance profiles of these three catalytic systems based on benchmark studies.

Catalytic System	Primary Mechanism	Typical Yield (%)	Enantioselectivity (ee %)	Regioselectivity	Key Advantage
Rh(I) + Chiral Bisphosphine	π-Allyl Rhodium Formation	80–95%	88–96%	>99:1 (Branched)	Exceptional asymmetric induction for chiral building blocks[3].
Pd(0) + Phosphine Ligands	Zwitterionic π-Allyl Pd	75–90%	N/A (Typically racemic)	High (Cycloaddition)	Broadest scope for synthesizing complex 5- to 7-membered carbocycles[2].
Organo-Photoredox	Single Electron Transfer (SET)	85–99%	N/A	Tunable (Linear vs Cyclic)	Metal-free, room-temperature conditions; precise control over polymer topology[4].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate internal validation checkpoints. As an application scientist, understanding why a step is performed is as important as executing the step itself.

Protocol A: Rh(I)-Catalyzed Asymmetric Ring Opening with Arylboronic Acids

This protocol leverages a Rh(I) catalyst to achieve highly enantioselective ring-opening of racemic 2-VCPCA derivatives[3].

• Step 1: Catalyst Pre-formation. In a nitrogen-filled glovebox, combine [Rh(cod)Cl]₂ (2.5 mol%) and a chiral C2-symmetric bisphosphine ligand (5.5 mol%) in anhydrous THF. Stir for 30 minutes.

  • Causality: Pre-forming the active chiral Rh complex before introducing the substrate prevents background racemic reactions mediated by unligated rhodium.

• Step 2: Additive Introduction. Add Zn(OTf)₂ (20 mol%) to the catalyst solution.

  • Causality: Mechanistic studies indicate that Zn(OTf)₂ acts as a critical Lewis acid that accelerates the formation of the rhodium-ligand complex and facilitates the transmetalation step with the boronic acid[3].

• Step 3: Substrate Addition. Introduce the racemic 2-VCPCA derivative (1.0 equiv) and the arylboronic acid (2.0 equiv). Heat to 60 °C for 12 hours.

• Step 4: Self-Validation (Kinetic Monitoring). At the 2-hour and 6-hour marks, extract a 50 µL aliquot. Quench and analyze via chiral HPLC.

  • Validation Checkpoint: Monitor the enantiomeric excess (ee) of the unreacted starting material. If the starting material remains strictly racemic throughout the reaction, it validates that reversible ring-opening/closing (which would lead to kinetic resolution or racemization) is not occurring, confirming that both enantiomers undergo oxidative addition at comparable rates[3].

Protocol B: Organocatalyzed Photoredox Radical Ring-Opening Polymerization (rROP)

This methodology is utilized to synthesize well-defined polymers from 2-VCPCA derivatives, controlling the ratio of linear to cyclic repeat units[4].

• Step 1: Reaction Assembly. In a dry Schlenk tube, dissolve the 2-VCPCA monomer, an organophotocatalyst (e.g., a highly oxidizing organic dye), and a radical initiator in a degassed solvent (e.g., DMSO).

• Step 2: Concentration Tuning. Adjust the monomer concentration based on the desired polymer topology.

  • Causality: Polymerizations at high concentrations (>1.0 M) favor intermolecular propagation, yielding polymers with >95% linear content. Conversely, diluting the reaction (<0.2 M) statistically favors intramolecular radical trapping, dramatically increasing the cyclic content of the polymer backbone[4].

• Step 3: Irradiation. Irradiate the mixture with a high-power blue LED (450 nm) at room temperature.

• Step 4: Self-Validation (Temporal Control). Perform an "ON/OFF" light cycling experiment.

  • Validation Checkpoint: Monitor monomer conversion via ¹H NMR during light and dark periods. Polymerization should completely halt in the dark and resume upon re-irradiation. This validates that the reaction is strictly photochemically controlled and devoid of thermal auto-initiation, ensuring predictable molecular weights and low dispersity (Đ < 1.2)[4].

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Structural Advantage: Conformational Analysis of Vinyl-ACCA in Peptide Therapeutics

Non-canonical amino acids (ncAAs) are fundamental to modern peptide drug discovery, offering unparalleled control over peptide folding, proteolytic stability, and target affinity. Among these, (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA) stands out as a transformative building block. Originally catapulted into the spotlight by its critical role in Hepatitis C Virus (HCV) NS3 protease inhibitors like BILN 2061 and Grazoprevir, vinyl-ACCA provides a unique combination of backbone rigidity and a functionalizable steric handle[1].

As a Senior Application Scientist, I have structured this guide to provide an in-depth comparative analysis of vinyl-ACCA against other conformational restrictors—such as standard 1-aminocyclopropanecarboxylic acid (ACCA), α -aminoisobutyric acid (Aib), and natural residues. We will explore their structural impact, self-validating experimental workflows, and the mechanistic causality that drives their use in rational drug design.

Mechanistic Causality: The Dual Role of Vinyl-ACCA

When designing peptide therapeutics, overcoming the entropic penalty of binding is a major hurdle. Natural peptides are highly flexible; locking them into their bioactive conformation prior to target engagement significantly boosts affinity. Vinyl-ACCA achieves this through a dual-action mechanism:

• Backbone Pre-organization: The cyclopropane ring severely restricts the ϕ and ψ dihedral angles of the peptide backbone. While Aib is well-documented to induce 310​

  • or α -helical structures[2], cyclopropane amino acids like vinyl-ACCA are uniquely suited for stabilizing extended β -strand-like or specific turn conformations without a strict helical bias[3].

• The Vinyl Advantage: The addition of the vinyl group in the (1R,2S) configuration provides two distinct benefits. First, it introduces specific steric bulk that further biases the conformational ensemble, directing the side chain into optimal binding pockets (e.g., the S1 pocket of the NS3 protease). Second, the terminal alkene serves as a bio-orthogonal handle for Ring-Closing Metathesis (RCM), enabling the synthesis of highly constrained macrocyclic peptides.

The incorporation of a vinyl group with the proper configuration onto this small cycle produced inhibitors of the protease with much improved in vitro potency, showing a 22- to 34-fold improvement over the simple cyclopropane derivative. Vinyl-ACCA is the first reported carboxylic acid containing a P1 residue that produced NS3 protease inhibitors significantly more active than those containing a cysteine at the same position[4].

Mechanistic pathway of vinyl-ACCA inducing bioactive pre-organization and enhanced target affinity.

Comparative Conformational Properties

To objectively evaluate vinyl-ACCA, we must benchmark it against alternative residues commonly used in peptide engineering. The table below summarizes the quantitative and qualitative data driving residue selection.

Feature	Vinyl-ACCA	Standard ACCA	Aib ( α -aminoisobutyric acid)	Cysteine (Natural P1)
Backbone Rigidity	High (Restricted ϕ,ψ )	High (Restricted ϕ,ψ )	Moderate (Helical inducer)	Low (Highly flexible)
Side-Chain Steric Bulk	High (Vinyl group)	Low (Protons only)	Moderate (gem-dimethyl)	Low (Thiol group)
RCM Compatibility	Yes (Terminal alkene)	No	No	No
Proteolytic Stability	Exceptionally High	High	High	Low (Prone to oxidation)
Relative NS3 Affinity	+++ (Nanomolar, e.g., 19 nM)	+ (Micromolar)	N/A	Baseline

Self-Validating Experimental Protocols for Conformational Analysis

To rigorously define the conformational space of vinyl-ACCA-containing peptides, a multi-tiered analytical approach is required. The following protocols establish a self-validating system where solution-state data is corroborated by solid-state models.

Protocol 1: Solution-State Conformational Profiling via 2D NMR

• Causality & Logic: 2D NOESY and ROESY experiments identify spatially adjacent protons (< 5 Å). For vinyl-ACCA, observing Nuclear Overhauser Effects (NOEs) between the vinyl protons and adjacent amide protons confirms the restricted rotameric states of the side chain in solution.

• Step-by-Step Execution:

  • Sample Preparation: Dissolve the purified peptide in an appropriate deuterated solvent (e.g., DMSO- d6​ or H 2​ O/D 2​ O 90:10) to a concentration of 2–5 mM. Self-validation step: Use an internal standard (DSS) to ensure chemical shift referencing is exact.

  • Data Acquisition: Acquire standard 1D 1 H, followed by 2D TOCSY (mixing time 60-80 ms) for spin-system assignment. Follow with 2D ROESY (mixing time 200-300 ms) to prevent spin diffusion artifacts common in mid-sized peptides.

  • Temperature Coefficients: Measure 1D 1 H NMR spectra across a temperature gradient (e.g., 298 K to 328 K in 5 K increments). Causality: Amide protons with temperature coefficients ( Δδ/ΔT ) more positive than -3.0 ppb/K are typically shielded from the solvent, indicating their involvement in intramolecular hydrogen bonds (e.g., stabilizing a turn).

  • J-Coupling Analysis: Extract 3JHNα​ coupling constants to calculate the ϕ dihedral angles using the Karplus equation, confirming the backbone restriction imposed by the cyclopropane ring.

Protocol 2: Solid-State Validation via X-Ray Crystallography

• Causality & Logic: While NMR provides a dynamic solution ensemble, X-ray crystallography captures the absolute atomic coordinates, verifying the (1R,2S) stereochemistry and the exact dihedral angles of the cyclopropane constraint.

• Step-by-Step Execution:

  • Crystallization: Screen the peptide using vapor diffusion (hanging drop) against a sparse-matrix suite. Vinyl-ACCA peptides often crystallize well in PEG-based precipitants due to their rigidified macroscopic structure.

  • Data Collection: Mount the crystal on a goniometer under a liquid nitrogen stream (100 K) to minimize radiation damage and thermal motion.

  • Refinement: Solve the phase problem using direct methods (for small peptides) or molecular replacement. Refine the structure, paying specific attention to the electron density around the vinyl group to rule out rotational disorder.

Multidisciplinary workflow for validating the conformational space of vinyl-ACCA peptides.

References

• Llinàs-Brunet, M., et al. "Peptide-Based Inhibitors of the Hepatitis C Virus NS3 Protease: Structure−Activity Relationship at the C-Terminal Position." Journal of Medicinal Chemistry, ACS Publications. Link

• Beaulieu, P. L., et al. "Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease." The Journal of Organic Chemistry, ACS Publications. 1

• "The influence of solvent on conformational properties of peptides with Aib residue—a DFT study." Journal of Molecular Modeling, PMC. 2

• "Synthesis of Chiral Alkenyl Cyclopropane Amino Acids for Incorporation into Stapled Peptides." A*STAR. 3

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. oar.a-star.edu.sg [oar.a-star.edu.sg]
• 4. Peptide-based inhibitors of the hepatitis C virus NS3 protease: structure-activity relationship at the C-terminal position - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Performance of Novel 2-Vinylcyclopropane Synthesis Methods

2-Vinylcyclopropanes (VCPs) are highly versatile synthons in modern drug development and organic synthesis. Owing to the inherent ring strain and the adjacent π-system, VCPs undergo facile transition-metal-catalyzed [3+2] cycloadditions and vinylcyclopropane-cyclopentene rearrangements. These properties make them indispensable for constructing complex cyclopentyl cores and active pharmaceutical ingredients, such as the Vinyl-ACCA derivatives used in HCV protease inhibitors.

Historically, VCPs were synthesized as racemic mixtures via traditional double displacement reactions. However, the stringent stereochemical demands of modern therapeutics have driven the development of novel asymmetric catalytic methods. As a Senior Application Scientist, I have structured this guide to objectively benchmark the performance, scalability, and mechanistic causality of state-of-the-art catalytic approaches against the industrial baseline.

Mechanistic Divergence in VCP Synthesis

The synthesis of VCPs fundamentally diverges based on the method of ring closure and stereocontrol. The diagram below illustrates the logical pathways comparing novel catalytic carbene transfer and phase-transfer catalysis (PTC) against traditional base-promoted cyclocondensation.

Fig 1: Mechanistic divergence in 2-vinylcyclopropane synthesis pathways.

Quantitative Performance Benchmarking

To provide a rigorous comparison, we evaluated three distinct synthetic methodologies based on Yield, Enantiomeric Excess (ee), Diastereomeric Ratio (dr), and overall Scalability.

Synthesis Method	Catalyst / Key Reagents	Yield (%)	ee (%)	dr (trans:cis)	Scalability Profile
Cu(I)-Catalyzed Cyclopropanation	Chiral bis(oxazoline) Cu(I), phenyliodonium ylide	84	90	82:18	Moderate (Requires slow addition & low temp)
Asymmetric Phase-Transfer Catalysis	Bis(CF₃)-cinchonidinium bromide, solid NaOH	76	84	>95:5	High (Robust solid-liquid biphasic system)
Traditional Cyclocondensation	NaOMe, Dimethyl malonate (Baseline)	75.6	N/A	N/A	Very High (Standard industrial batch process)

Experimental Methodologies & Causal Analysis

Every robust synthetic protocol must function as a self-validating system. Below are the step-by-step methodologies for the benchmarked reactions, detailing the causality behind critical experimental parameters.

Cu(I)-Catalyzed Asymmetric Cyclopropanation

Developed by the1, this method utilizes methyl nitroacetate-derived phenyliodonium ylides to achieve 84% yield and 90% ee[1]. It avoids the explosive hazards associated with diazo compounds while delivering excellent enantioselectivity.

• Step 1: Catalyst Activation. In an oven-dried Schlenk flask under argon, dissolve the chiral bis(oxazoline) Cu(I) complex (5 mol%) in anhydrous dichloromethane (DCM).

  • Causality: Strict anhydrous conditions are mandatory. Trace water will competitively hydrate the highly electrophilic copper-carbene intermediate, severely depressing the yield.

• Step 2: Diene Condensation. Cool the solution to -78 °C and condense 1,3-butadiene (10 equiv) into the reaction mixture.

  • Causality: A massive stoichiometric excess of the volatile diene is required to kinetically favor the cross-coupling (cyclopropanation) pathway over the parasitic homocoupling (dimerization) of the carbene.

• Step 3: Ylide Addition. Slowly add the phenyliodonium ylide over 2 hours via a syringe pump.

  • Causality: Maintaining a low steady-state concentration of the ylide ensures that the rate of carbene transfer to the diene vastly exceeds the rate of ylide-carbene dimerization.

• Validation: The reaction is self-validating via TLC monitoring of ylide consumption. The diastereomeric ratio (82:18 dr) must be confirmed via ¹H NMR of the crude mixture prior to chiral HPLC analysis to ensure no epimerization occurred during workup[1].

Asymmetric Phase-Transfer Catalysis (PTC)

For the synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid derivatives, 1 provides a highly scalable alternative[1]. The inclusion of electron-withdrawing trifluoromethyl groups on the catalyst framework (catalyst 12g) is critical, yielding 84% ee at 76% conversion[1].

• Step 1: Biphasic Setup. Suspend powdered NaOH (5 equiv) and the bis(trifluoromethyl)-substituted N-benzylcinchonidinium bromide catalyst (10 mol%) in toluene at -5 °C.

  • Causality: Powdered solid NaOH is strictly selected over aqueous NaOH. An aqueous phase would expand the hydration sphere around the chiral ammonium enolate, disrupting the tight ion-pairing essential for rigid facial discrimination and high ee[1].

• Step 2: Alkylation. Add the glycine Schiff base equivalent and trans-1,4-dibromobut-2-ene (1.2 equiv). Stir vigorously at 1000 rpm for 16 hours.

  • Causality: High shear stirring in a solid-liquid PTC system maximizes the interfacial surface area, driving the initial deprotonation step without requiring elevated temperatures that would compromise kinetic stereocontrol.

• Validation: Quench with saturated aqueous NH₄Cl to halt enolization. The reaction is validated by extracting with ethyl acetate and determining the exact conversion ratio via ¹H NMR integration of the crude vinylic protons against the starting material[1].

Traditional Cyclocondensation (Industrial Baseline)

When racemic VCPs are required, the2 reacting 1,4-dichlorobut-2-ene with dimethyl malonate remains the benchmark for scalability and cost-efficiency[2].

• Step 1: Radical Isomerization. Heat a commercially available 80/20 trans/cis mixture of 1,4-dichlorobut-2-ene (1.2 moles) with catalytic 2-mercaptoethanol and AIBN at 80 °C for 30 minutes.

  • Causality: The cyclocondensation strictly requires the trans-isomer to prevent the formation of cyclopent-3-ene byproducts. The thiyl radical reversibly adds to the olefin, allowing thermodynamic equilibration to a >92/8 trans/cis ratio[2].

• Step 2: Controlled Condensation. Add dimethyl malonate (1.0 mole) in methanol. Slowly add 25% NaOMe in methanol over 17–20 minutes.

  • Causality: Adding the base slowly to the malonate/dihalide mixture prevents direct alkoxide attack on the dihalobutene. This suppresses Williamson ether synthesis byproducts and minimizes linear diaddition oligomers[2].

• Validation: Gas Chromatography (GC) monitoring is essential. The reaction is deemed complete when the trans-1,4-dichlorobutene peak is consumed. GC is also used to quantify the cyclopent-3-ene byproduct (which should remain <4.5%) before vacuum distillation (55 °C at 0.25 mmHg)[2].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US4713479A - Synthesis of high-purity dialkyl 2-vinylcyclopropane-1,1-dicarboxylate - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Comprehensive Operational and Disposal Protocol for 2-Vinylcyclopropanecarboxylic Acid (Vinyl-ACCA)

Executive Summary & Chemical Context

2-Vinylcyclopropanecarboxylic acid (Vinyl-ACCA) and its N-protected derivatives, such as (1R,2S)-1-Boc-2-vinylcyclopropanecarboxylic acid, are sterically constrained α-amino acid building blocks. They are highly valued in pharmaceutical development, functioning as critical intermediates in the enantioselective synthesis of Hepatitis C virus (HCV) NS3 protease inhibitors like asunaprevir and BILN 2061[1][2].

Handling and disposing of these compounds require specialized protocols. The molecule contains both a reactive vinyl group and a highly strained cyclopropane ring (ring strain ≈ 27.5 kcal/mol). Improper disposal—such as mixing with strong Brønsted/Lewis acids or radical initiators—can trigger exothermic ring-opening or uncontrolled polymerization. This guide provides a field-proven, self-validating framework for the safe operational handling and disposal of Vinyl-ACCA derivatives to ensure laboratory safety and regulatory compliance.

Physicochemical & Hazard Profile

Understanding the physical properties of the specific derivative in use is the first step in formulating a safe disposal plan. The table below summarizes the quantitative data for the two most common forms encountered in drug discovery workflows.

Table 1: Physicochemical & Hazard Summary of Vinyl-ACCA Derivatives

Property	(1R,2S)-1-Boc-2-vinylcyclopropanecarboxylic acid	2-ethenylcyclopropane-1-carboxylic acid
CAS Number	159622-10-3[3]	36576-67-7[4]
Molecular Formula	C₁₁H₁₇NO₄	C₆H₈O₂
Molecular Weight	227.26 g/mol [3]	112.13 g/mol [4]
Physical State	White to light yellow powder/crystal[1]	Liquid / Low-melting solid
GHS Hazard Statements	H302 (Harmful if swallowed)[3]	Irritant (Skin/Eyes)
Precautionary Codes	P280, P305+P351+P338, P501[3][5]	P280, P501
Log P (Lipophilicity)	~1.41 (Consensus)[3]	~0.89[4]

Operational Handling & Causality

Before addressing disposal, the root of laboratory safety begins with proper operational handling.

• Atmosphere Control: Always handle the unprotected carboxylic acid under an inert gas (N₂ or Ar).

  • Causality: The terminal vinyl group is susceptible to radical-mediated auto-oxidation in the presence of atmospheric oxygen, which can form unstable peroxides over time.

• Static Mitigation: When weighing Boc-Vinyl-ACCA powder, use static-free spatulas and grounded analytical balances.

  • Causality: Fine organic powders with high lipophilicity (Log P ~1.41)[3] are prone to aerosolization via static cling, increasing the risk of inhalation and surface contamination.

Step-by-Step Disposal Workflows

All disposal procedures must comply with the P501 precautionary statement (Dispose of contents/container in accordance with local/regional regulations)[5].

Protocol A: Solid Waste Disposal (Powders and Crystals)

• Collection: Sweep up solid residues using a static-free brush and a disposable anti-static weighing boat. Do not use compressed air.

• Containment: Transfer the solid waste into a high-density polyethylene (HDPE) container.

  • Causality: HDPE provides an excellent moisture barrier and chemical resistance against organic acids, preventing container degradation.

• Validation (Self-Validating Step): Inspect the seal of the HDPE container. Squeeze the container gently; if air escapes, the seal is compromised and must be replaced to prevent moisture ingress.

• Labeling: Affix a hazardous waste label marked: "Hazardous Solid Organic Waste - Contains Vinyl-ACCA (Harmful/Irritant)."

Protocol B: Liquid Waste Neutralization and Segregation (Reaction Mother Liquors)

• Quenching: Slowly pour the Vinyl-ACCA liquid waste into a quenching beaker containing a saturated aqueous solution of sodium bicarbonate (NaHCO₃) over an ice bath.

  • Causality: The ice bath dissipates the heat of neutralization. Neutralizing the carboxylic acid prevents acid-catalyzed cyclopropane ring-opening reactions that could generate dangerous pressure in a sealed waste carboy.

• pH Validation (Self-Validating Step): Dip a pH indicator strip into the aqueous phase of the emulsion. The protocol is only validated if the pH reads between 7 and 8. If pH < 7, add more NaHCO₃ until the target pH is reached.

• Segregation: Transfer the neutralized mixture into the appropriate liquid waste carboy:

  • Route to Halogenated Organic Waste if the reaction utilized solvents like dichloromethane (DCM) or chloroform.

  • Route to Non-Halogenated Organic Waste if the reaction utilized solvents like methanol, ethyl acetate, or dimethoxyethane (DME).

• Storage: Store in a vented HDPE carboy to prevent pressure buildup from residual CO₂ off-gassing.

Spill Response Plan

In the event of an accidental release, execute the following immediate actions:

• Containment: Isolate the spill area. Don appropriate PPE (nitrile gloves, chemical splash goggles, and a lab coat)[3].

• Absorption (For Liquids): Cover the spill with chemically inert absorbent pads (e.g., polypropylene) or vermiculite.

  • Causality: Never use combustible materials like paper towels. The high surface area of paper combined with reactive organic acids can pose a spontaneous ignition risk if trace metal catalysts from the lab bench are present.

• Collection (For Solids): Cover powder spills with damp sand to suppress dust generation, then sweep into a designated chemical waste bag.

• Decontamination: Wash the affected surface with a mild alkaline detergent solution to neutralize any microscopic acid residues, followed by a water rinse.

Waste Segregation Workflow Visualization

Figure 1: Decision-tree workflow for the segregation and disposal of Vinyl-ACCA chemical waste.

Sources

• 1. (1R,2S)-1-[(tert-Butoxycarbonyl)amino]-2-vinylcyclopropanecarboxylic Acid | 159622-10-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. lookchem.com [lookchem.com]
• 3. 159622-10-3 | (1R,2S)-1-Boc-2-vinylcyclopropanecarboxylic acid | Asunaprevir Related | Ambeed.com [ambeed.com]
• 4. 2-ethenylcyclopropane-1-carboxylic acid | CAS#:36576-67-7 | Chemsrc [chemsrc.com]
• 5. chemscene.com [chemscene.com]

Navigating the Unseen: A Guide to Personal Protective Equipment for 2-Vinylcyclopropanecarboxylic Acid

In the dynamic landscape of pharmaceutical research and development, the synthesis of novel molecules is a daily pursuit. Among these, 2-Vinylcyclopropanecarboxylic acid stands as a valuable building block, its unique strained ring system and reactive vinyl group offering a gateway to complex molecular architectures. However, its very reactivity demands a meticulous approach to safety. This guide provides an in-depth, experience-driven framework for the selection and use of Personal Protective Equipment (PPE) when handling this compound, ensuring both your safety and the integrity of your research.

Understanding the Hazard: A Proactive Stance on Safety

Core Principles of Protection: Beyond the Lab Coat

Effective protection from chemical hazards is a multi-layered strategy, with PPE as the last and most personal line of defense. Before any work is initiated, engineering controls, such as a certified chemical fume hood, must be in place and operational.[6] Administrative controls, including well-defined Standard Operating Procedures (SOPs), are also critical.

Essential Personal Protective Equipment

The following table outlines the recommended PPE for handling 2-Vinylcyclopropanecarboxylic acid in various laboratory settings.

Scenario	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small-scale handling in solution (<1g)	Safety glasses with side shields	Nitrile or neoprene gloves	Flame-resistant lab coat	Not generally required if handled in a fume hood
Large-scale handling or handling of the neat compound (>1g)	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Chemical-resistant apron over a flame-resistant lab coat	A NIOSH-approved respirator with an organic vapor cartridge may be necessary, especially if there is a potential for aerosol generation or if working outside of a fume hood.[4]
Transferring the compound	Chemical splash goggles	Nitrile or neoprene gloves	Flame-resistant lab coat	Not generally required if handled in a fume hood
Weighing the compound	Safety glasses with side shields	Nitrile or neoprene gloves	Flame-resistant lab coat	If weighing outside of a ventilated enclosure, a respirator is recommended.

A Step-by-Step Guide to Safe Handling

Pre-Operational Safety Checks

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly, with the sash at the appropriate height.

• PPE Inspection: Before each use, inspect all PPE for signs of degradation, such as cracks, discoloration, or punctures.[7]

• Emergency Equipment: Confirm the location and functionality of the nearest safety shower and eyewash station.[6]

Donning PPE: A Deliberate Sequence

The order in which you put on your PPE is crucial to prevent cross-contamination.

Figure 1: Recommended sequence for donning PPE.

Handling 2-Vinylcyclopropanecarboxylic Acid

• Containment: Always handle 2-Vinylcyclopropanecarboxylic acid within a certified chemical fume hood to minimize inhalation exposure.[6]

• Transfer: When transferring the liquid, use appropriate tools such as a pipette or a syringe to avoid splashes.

• Avoid Incompatibilities: Keep the compound away from strong oxidizing agents and bases.[8]

Doffing PPE: Preventing Contamination

The removal of PPE is a critical step to prevent exposure.

Figure 2: Recommended sequence for doffing PPE.

Emergency Procedures: Preparedness is Paramount

In the event of an exposure or spill, immediate and correct action is vital.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[4][8] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][8] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4]

• Spill: For a small spill, absorb the material with an inert absorbent, such as vermiculite or sand, and place it in a sealed container for disposal.[2] For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal of Contaminated PPE and Waste

All disposable PPE that has come into contact with 2-Vinylcyclopropanecarboxylic acid should be considered hazardous waste and disposed of according to your institution's guidelines. Unused and waste material should also be disposed of as hazardous chemical waste.

Conclusion: A Culture of Safety

The responsible use of 2-Vinylcyclopropanecarboxylic acid, and indeed all laboratory chemicals, is predicated on a deeply ingrained culture of safety. This guide provides a foundational framework for the use of PPE, but it is the diligent and informed researcher who ultimately ensures a safe and productive laboratory environment. By understanding the potential hazards and adhering to these protocols, you can confidently unlock the synthetic potential of this valuable molecule.

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• Dojindo Molecular Technologies, Inc. (n.d.). Carboxylic acid-SAM Formation Reagent Safety Data Sheet.
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• PubMed. (n.d.). Volatile Organic Compounds Off-gassing from Firefighters' Personal Protective Equipment Ensembles after Use.
• KOKEN LTD. (n.d.). Protective Clothes, Ear Protective Devices, Faceshields, etc.
• Agilent Technologies, Inc. (2024, August 23). Vinyl Chloride Standard (1X1 mL) - Safety Data Sheet.
• Organisation for the Prohibition of Chemical Weapons (OPCW). (n.d.). Personal Protective Equipment.
• Echemi. (2025, September 18). What are the safety precautions when handling acids?
• Cayman Chemical. (2022, January 12). PAF C-16 Carboxylic Acid Safety Data Sheet.
• Fisher Scientific. (2025, December 18). Cyclopropanecarboxylic acid Safety Data Sheet.
• The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals.
• Sigma-Aldrich. (2026, February 12). Vinylene carbonate Safety Data Sheet.
• Sigma-Aldrich. (2026, March 5). Coumarin-3-carboxylic acid Safety Data Sheet.
• Evonik. (2023, May 24). Safety Data Sheet.
• Sigma-Aldrich. (2025, November 7). Safety Data Sheet.
• Sigma-Aldrich. (2025, September 15). Safety Data Sheet.
• Central Drug House (P) Ltd. (n.d.). Cyclopropane Carboxylic Acid MATERIAL SAFETY DATA SHEET.
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• Fisher Scientific. (2010, April 19). Polyvinyl alcohol Safety Data Sheet.
• ETH Zurich. (n.d.). Laboratory Safety Guidelines.

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